Disperse Yellow 39

• CAS: 2229825-63-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Laboratory-Scale Synthesis of Disperse Yellow 39

Abstract: This technical guide provides a comprehensive overview of the synthesis of C.I. Disperse Yellow 39 (CAS 12236-29-2) for research and development purposes. Disperse Yellow 39 is a methine-class dye, not an azo dye, and its synthesis is achieved via a Knoevenagel condensation reaction.[1][2] This document outlines the chemical principles, a detailed experimental protocol, and relevant characterization data. The intended audience includes researchers in medicinal chemistry, materials science, and drug development who require a practical guide for preparing this compound on a laboratory scale. All quantitative data is presented in structured tables, and key processes are visualized using logical diagrams.

Introduction and Chemical Properties

Disperse Yellow 39 is a bright yellow organic dye primarily used for coloring synthetic fibers such as polyester, polyamide, and acetate.[2] Its chemical structure is based on a (dimethylamino)benzylidene-indolinone core, which classifies it as a methine dye.[2] The synthesis route is a base-catalyzed Knoevenagel condensation between isatin (1H-indole-2,3-dione) and 4-(dimethylamino)benzaldehyde.[3][4] This reaction involves the nucleophilic addition of an active hydrogen compound (from the C3 position of the isatin ring) to a carbonyl group, followed by a dehydration step to form a C=C double bond.[5][6]

The following table summarizes the key chemical and physical properties of Disperse Yellow 39.

Property	Value	Reference(s)
IUPAC Name	2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one	[]
Synonyms	C.I. 480095, Dispersol Fast Yellow GR	[]
CAS Number	12236-29-2	[2][]
Molecular Formula	C₁₇H₁₆N₂O	[]
Molecular Weight	264.32 g/mol	[2][]
Appearance	Yellow to orange powder
Melting Point	232-234 °C	[]
Solubility	Insoluble in water; Slightly soluble in Dichloromethane, Methanol; Very slightly soluble in Ethanol.	[]

Synthesis Pathway and Mechanism

The synthesis of Disperse Yellow 39 is a straightforward, single-step condensation reaction. The process begins with the activation of isatin, which possesses an acidic methylene group at the C3 position flanked by two carbonyl groups. In the presence of a base catalyst (e.g., piperidine), this position is deprotonated to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of 4-(dimethylamino)benzaldehyde. The resulting aldol-type intermediate subsequently undergoes dehydration (elimination of a water molecule) to yield the final, stable, conjugated product, Disperse Yellow 39.

The overall experimental workflow is depicted below.

Caption: Figure 1. Experimental Workflow for Disperse Yellow 39 Synthesis.

The chemical mechanism for the base-catalyzed Knoevenagel condensation is detailed in the following diagram.

Caption: Figure 2. Reaction Mechanism of Disperse Yellow 39 Synthesis.

Experimental Protocol

The following is a representative procedure for the synthesis of Disperse Yellow 39, adapted from established Knoevenagel condensation methodologies involving isatin and aromatic aldehydes.[3][8][9]

Materials and Reagents:

• Isatin (1.0 eq)

• 4-(Dimethylamino)benzaldehyde (1.0 eq)

• Piperidine (catalytic amount, ~0.1 eq)

• Ethanol (solvent)

• Deionized Water

Procedure:

• Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

• Dissolution: To the flask, add isatin (1.0 eq) and 4-(dimethylamino)benzaldehyde (1.0 eq). Add a sufficient volume of ethanol to dissolve the reactants upon gentle heating.

• Catalyst Addition: Add a catalytic amount of piperidine (~0.1 eq) to the mixture.

• Reaction: Heat the mixture to reflux (~78 °C for ethanol) and maintain stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). A color change to a deep yellow/orange is typically observed as the product forms. The reaction is generally complete within 1-3 hours.[3][9]

• Precipitation and Isolation: After the reaction is complete, remove the heat source and allow the flask to cool to room temperature. Further cooling in an ice bath will promote the precipitation of the product.

• Filtration: Collect the solid yellow precipitate by vacuum filtration through a Büchner funnel.

• Washing: Wash the filter cake sequentially with cold ethanol and then with deionized water to remove unreacted starting materials and the catalyst.

• Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight.[10]

Quantitative Data and Characterization

While specific yield data for this exact transformation was not found in the cited literature, similar Knoevenagel condensations report high to excellent yields.[1][8] The purity of the synthesized product can be assessed by its melting point and chromatographic techniques (TLC, HPLC).

Parameter	Typical Value / Method	Reference(s)
Molar Ratio	Isatin : Aldehyde (1:1)	[3][8]
Catalyst	Piperidine, DBU, Piperidinium Acetate	[3][8][9]
Solvent	Ethanol, Water, or Solvent-free	[3][9][11]
Temperature	Room Temperature to 100 °C	[3][8]
Reaction Time	30 minutes - 4 hours	[3][8]
Expected Yield	>80% (based on analogous reactions)	[1][8]
Characterization	Melting Point, FT-IR, ¹H NMR, ¹³C NMR, Mass Spectrometry	[1][3][12]

Expected Characterization Results:

• Melting Point: A sharp melting point around 232-234 °C indicates high purity.[]

• FT-IR (cm⁻¹): Expect disappearance of the aldehyde C-H stretch (~2700-2800 cm⁻¹) and a shift in carbonyl frequencies. Key peaks would include N-H stretching (~3200-3400 cm⁻¹), C=O stretching (~1650-1700 cm⁻¹), and C=C stretching of the newly formed double bond and aromatic rings.

• ¹H NMR: Expect signals corresponding to the aromatic protons on both ring systems and the N,N-dimethyl protons (singlet, ~3.0 ppm). The vinyl proton of the methine bridge will appear as a singlet in the aromatic region. The N-H proton of the indole ring will appear as a broad singlet.

• Mass Spectrometry: The molecular ion peak (M+) should be observed at m/z ≈ 264.13.

Safety Precautions

Standard laboratory safety procedures should be followed.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and gloves.

• Handle all chemicals in a well-ventilated fume hood.

• Disperse Yellow 39 powder may be irritating to the skin, eyes, and respiratory system. Avoid direct contact and inhalation of dust.

• Piperidine is a toxic and flammable liquid. Handle with care.

• Consult the Safety Data Sheet (SDS) for all reagents before use.

References

• 1. mdpi.com [mdpi.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]
• 9. pure.tue.nl [pure.tue.nl]
• 10. US4198516A - Isatin-derived dispersed dyes - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Multicomponent synthesis of 3-(1H-indol-3-yl)-2-phenyl-1H-benzo[f]indole-4,9-dione derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Disperse Yellow 39 (CAS No. 12236-29-2): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Yellow 39 (CAS No. 12236-29-2) is a synthetic dye belonging to the methine class, primarily utilized in the textile industry for dyeing synthetic fibers such as polyester, polyamide, and acetate.[1][2][3] Its chemical formula is C₁₇H₁₆N₂O, and it has a molecular weight of 264.32 g/mol .[1][4][5] This technical guide provides a comprehensive overview of the chemical and physical properties, toxicological profile, and analytical methodologies for Disperse Yellow 39. The information is intended for researchers, scientists, and professionals in drug development who may encounter this compound in various contexts, from environmental analysis to toxicology studies. While extensively used as a colorant, publicly available data on its biological activity, metabolic pathways, and interactions with cellular signaling cascades are limited. This guide summarizes the existing knowledge and highlights areas where further research is needed.

Chemical and Physical Properties

Disperse Yellow 39 is a yellow to reddish-yellow or orange powder.[2] As a disperse dye, it has low water solubility, a characteristic that is essential for its application in dyeing hydrophobic synthetic fibers.[6] Key identifiers and properties are summarized in the tables below.

Table 1: Chemical Identifiers for Disperse Yellow 39

Identifier	Value
CAS Number	12236-29-2[1][3][4][5]
Molecular Formula	C₁₇H₁₆N₂O[1][3][4][5]
Molecular Weight	264.32 g/mol [1][3][4][5]
IUPAC Name	(2E)-2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one[5]
Synonyms	C.I. Disperse Yellow 39, Dispersol Fast Yellow GR, Dispersol Yellow B-GR, C.I. 480095[1][2][5][7]
InChI Key	QHKZIUJTLUGSEX-UHFFFAOYSA-N[4][7]
Canonical SMILES	CN(C)c1ccc(C=C2Nc3ccccc3C2=O)cc1[4][8]

Table 2: Physicochemical Properties of Disperse Yellow 39

Property	Value
Melting Point	232-234 °C[2][7]
Boiling Point (Predicted)	466.0 ± 45.0 °C at 760 mmHg[2][4]
Density (Predicted)	1.2 ± 0.1 g/cm³[2][4][7]
Flash Point (Predicted)	235.6 ± 28.7 °C[4]
Vapor Pressure (Predicted)	0.0 ± 1.2 mmHg at 25°C[4]
LogP (Predicted)	5.16[4]
pKa (Predicted)	4.32 ± 0.24[2]
Solubility	Slightly soluble in Dichloromethane, Methanol; Very slightly soluble in Ethanol.[7]

Toxicological Profile

The toxicological data for Disperse Yellow 39 is primarily derived from safety data sheets and regulatory lists for consumer products. There is a notable absence of in-depth mechanistic studies in publicly available literature. The primary concerns associated with disperse dyes, in general, are skin sensitization and potential genotoxicity, often linked to their metabolic byproducts.[6][9]

Table 3: Summary of Toxicological Data for Disperse Yellow 39

Endpoint	Result/Classification	Notes
Acute Oral Toxicity	Harmful if swallowed (GHS Category 4).[5]	Hazard statement H302 applies.[2][5]
Skin Sensitization	Potential for allergic skin reaction.[6][9]	Did not cause sensitization in some laboratory animal tests.[10]
Eye Irritation	Causes serious eye irritation.[10]
Mutagenicity (Ames Test)	Not mutagenic in Ames Test.[10]
Genotoxicity	Equivocal evidence; Positive results were obtained in some in vivo tests for mutation in mammalian somatic cells.[10]	Further research is needed to clarify genotoxic potential.
Carcinogenicity	Not classified.	No comprehensive carcinogenicity studies were found.
Reproductive Toxicity	Animal testing did not show any effects on fertility.[10]
Cytotoxicity	Subject to cytotoxicity testing (ISO 10993-5) for medical devices.[1]	No specific results for Disperse Yellow 39 were found.

Metabolism

Specific metabolic studies for Disperse Yellow 39 were not found in the reviewed literature. However, it is important to consider the metabolic pathways of related azo dyes, which are known to undergo reductive cleavage of the azo bond by human intestinal microbiota. This process can lead to the formation of aromatic amines, which may be more toxic than the parent dye. Given that Disperse Yellow 39 is a methine dye, not an azo dye, its metabolic fate may differ. However, the potential for metabolism by skin or gut microbiota into smaller, potentially absorbable and reactive molecules warrants investigation, especially in the context of drug development and safety assessment.

Signaling Pathways

As of the date of this guide, no studies have been identified in the public domain that describe the interaction of Disperse Yellow 39 with specific cellular signaling pathways. The lack of research in this area is a significant data gap. For professionals in drug development, this indicates that any potential biological activity of this compound is uncharacterized, and it should be handled with appropriate caution in biological systems.

Experimental Protocols

Protocol: Quantification of Disperse Yellow 39 in Textiles by LC-MS/MS

This protocol is a composite based on standard methods for the analysis of disperse dyes.[5][11][12]

Objective: To extract and quantify the amount of Disperse Yellow 39 in a textile sample using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Textile sample

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Disperse Yellow 39 analytical standard

• Flasks, ultrasonic bath, centrifuge, 0.22 µm PTFE filters, LC vials

Procedure:

• Sample Preparation:

  • Accurately weigh 1.0 g of a homogenized textile sample into a flask.[12]

  • Add 20 mL of methanol to the flask.[5][12]

  • Place the flask in an ultrasonic bath and sonicate for 30 minutes at 50-60°C.[5][12]

  • Centrifuge the extract at 4000 rpm for 10 minutes.[5][12]

  • Filter the supernatant through a 0.22 µm PTFE filter into an LC vial for analysis.[5][12]

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • System: UHPLC system.[8][12]

    • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).[5][12]

    • Mobile Phase A: Water with 0.1% formic acid.[5][12]

    • Mobile Phase B: Methanol with 0.1% formic acid.[12]

    • Flow Rate: 0.3 mL/min.[8][12]

    • Injection Volume: 5 µL.[8]

    • Column Temperature: 40°C.[12]

    • Gradient: A suitable gradient from high aqueous to high organic content to elute the analyte.

  • Mass Spectrometry (MS):

    • System: Triple quadrupole mass spectrometer.[8][12]

    • Ionization Source: Electrospray Ionization (ESI), positive mode.[12]

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).[8][11]

    • MRM Transitions: Specific precursor-to-product ion transitions for Disperse Yellow 39 must be determined by infusing a standard solution.

• Quantification:

  • Prepare a calibration curve using the Disperse Yellow 39 analytical standard.

  • Calculate the concentration in the sample extract and report the final amount in mg/kg of the textile material.[11]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of Disperse Yellow 39 in textile samples as described in the protocol above.

Caption: Experimental workflow for LC-MS/MS analysis of Disperse Yellow 39 in textiles.

Conclusion

Disperse Yellow 39 is a widely used methine dye with a well-defined chemical structure and physical properties. Its toxicological profile suggests it is harmful if swallowed and can cause serious eye irritation, with some evidence pointing towards potential genotoxicity. However, there is a significant lack of in-depth research regarding its metabolism, mechanism of action, and interaction with cellular signaling pathways. For the drug development and research communities, this represents a critical data gap. While robust analytical methods for its detection in consumer goods exist, further biological studies are necessary to fully characterize its safety profile and potential for bioactivity.

References

• 1. hmgroup.com [hmgroup.com]
• 2. an.shimadzu.com [an.shimadzu.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. scribd.com [scribd.com]
• 7. Alfa Chemistry - USA Chemical Suppliers [americanchemicalsuppliers.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. europarl.europa.eu [europarl.europa.eu]
• 10. hpc-standards.com [hpc-standards.com]
• 11. SATRA TM459: The Quantitative Analysis of Disperse Dyes by LC-MS [satra.com]
• 12. benchchem.com [benchchem.com]

Spectroscopic Data of Disperse Yellow 39: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the compound Disperse Yellow 39 (CAS No. 12236-29-2). Due to the limited availability of published experimental spectra for this specific dye, this document focuses on its known chemical properties and presents standardized experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic data. This guide is intended to serve as a foundational resource for researchers engaged in the analysis and characterization of disperse dyes.

Chemical Identity of Disperse Yellow 39

• Chemical Name: Disperse Yellow 39[1][2][3][4][5]

• IUPAC Name: (2E)-2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one[2][]

• CAS Number: 12236-29-2[1][2][3][]

• Molecular Formula: C₁₇H₁₆N₂O[1][2][3][]

• Molecular Weight: 264.32 g/mol [1][2][3][]

• Chemical Structure: Methine class[1]

Physical Properties:

• Appearance: Yellow to red-light yellow or yellow-orange powder.[1][3]

• Melting Point: 232-234 °C[3][]

• Solubility: Insoluble in water; slightly soluble in dichloromethane, methanol, and very slightly soluble in ethanol (sonication may be required).[]

Spectroscopic Data

As of the latest literature review, specific, publicly available experimental NMR, IR, and UV-Vis spectroscopic data for Disperse Yellow 39 are scarce. The following tables are structured to be populated with experimental data once it is obtained.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
Data not available

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
Data not available

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
Data not available

Table 4: UV-Vis Spectroscopic Data

Solvent	λmax (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
Data not available

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data for Disperse Yellow 39.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the proton (¹H) and carbon (¹³C) chemical environments in the molecule, which aids in structural elucidation.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Weigh approximately 5-10 mg of Disperse Yellow 39 for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Disperse Yellow 39 is slightly soluble in dichloromethane, so CDCl₃ is a logical starting point. Gentle warming or sonication may be necessary to aid dissolution.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required by the instrument for referencing.

• Data Acquisition (¹H NMR):

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

  • Process the resulting Free Induction Decay (FID) with a Fourier transform, phase correction, and baseline correction.

  • Integrate the signals and reference the spectrum to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• Data Acquisition (¹³C NMR):

  • Use the same sample or a more concentrated one.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • Process the FID similarly to the ¹H NMR spectrum.

2. Infrared (IR) Spectroscopy

• Objective: To identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid Disperse Yellow 39 powder directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • This method is often preferred for its simplicity and minimal sample preparation.

• Sample Preparation (KBr Pellet):

  • Grind a small amount (1-2 mg) of Disperse Yellow 39 with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Place the powder into a pellet press and apply pressure to form a thin, transparent pellet.

  • Place the pellet in the sample holder of the spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the spectrometer.

  • Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

3. Ultraviolet-Visible (UV-Vis) Spectroscopy

• Objective: To determine the wavelengths of maximum absorption (λmax) of the dye, which are related to its electronic transitions and color.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation:

  • Prepare a stock solution of Disperse Yellow 39 of a known concentration in a suitable solvent (e.g., ethanol, methanol, or dichloromethane). The solvent should be transparent in the wavelength range of interest.

  • From the stock solution, prepare a series of dilutions to a concentration that gives an absorbance reading in the optimal range of the instrument (typically 0.1 to 1.0).

  • Prepare a blank sample containing only the pure solvent.

• Data Acquisition:

  • Set the desired wavelength range for the scan (e.g., 200-800 nm).

  • Fill a cuvette with the blank solvent and place it in the reference beam path of the spectrophotometer. Fill another cuvette with the blank and place it in the sample beam path to record a baseline.

  • Replace the blank in the sample beam path with a cuvette containing the sample solution.

  • Acquire the UV-Vis absorption spectrum.

  • The wavelength(s) of maximum absorbance (λmax) should be identified from the spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the complete spectroscopic characterization of a compound like Disperse Yellow 39.

Caption: General workflow for the spectroscopic characterization of an organic compound.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DisperseYellow39 | 12236-29-2 [chemicalbook.com]
• 4. Disperse Yellow 39 | CymitQuimica [cymitquimica.com]
• 5. Disperse Yellow 39 | CAS 12236-29-2 | LGC Standards [lgcstandards.com]

A Technical Guide to the Solubility of Disperse Yellow 39 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Yellow 39 (C.I. 480095) is a methine disperse dye utilized in the textile industry for dyeing synthetic fibers such as polyester.[1] Its efficacy in dyeing processes is intrinsically linked to its solubility characteristics in various media. This technical guide provides a comprehensive overview of the solubility of Disperse Yellow 39, with a focus on organic solvents. Due to the scarcity of publicly available quantitative solubility data, this document outlines a detailed experimental protocol for the determination of its solubility using the well-established shake-flask method coupled with UV-Vis spectrophotometry. This guide is intended to be a foundational resource for researchers and scientists engaged in work that requires a thorough understanding and quantification of this dye's solubility.

Introduction to Disperse Yellow 39

Disperse Yellow 39, with the chemical formula C₁₇H₁₆N₂O and a molecular weight of 264.32 g/mol , is a yellow powder known for its use in coloring synthetic textiles.[1][2] As a disperse dye, it is characterized by its low aqueous solubility, which necessitates its application from a fine aqueous dispersion. While it is generally known to be insoluble in water, it exhibits solubility in various organic solvents.[] Qualitative assessments have indicated that it is slightly soluble in dichloromethane and methanol, and very slightly soluble in ethanol, particularly with the aid of sonication.[] However, for precise applications in research and development, quantitative solubility data is paramount.

Chemical Structure:

Key Identifiers:

• CAS Number: 12236-29-2[2]

• Molecular Formula: C₁₇H₁₆N₂O[2]

• Molecular Weight: 264.32 g/mol [2]

• IUPAC Name: 2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one[]

Quantitative Solubility Data

Organic Solvent	Temperature (°C)	Solubility (g/L)	Molar Solubility (mol/L)
Acetone	25	Data to be determined	Data to be determined
Acetonitrile	25	Data to be determined	Data to be determined
Dichloromethane	25	Data to be determined	Data to be determined
Dimethylformamide (DMF)	25	Data to be determined	Data to be determined
Ethanol	25	Data to be determined	Data to be determined
Ethyl Acetate	25	Data to be determined	Data to be determined
Methanol	25	Data to be determined	Data to be determined
Tetrahydrofuran (THF)	25	Data to be determined	Data to be determined

Experimental Protocol for Solubility Determination

The following protocol details the shake-flask method, a gold-standard technique for determining the equilibrium solubility of a compound in a given solvent.[4][5] The concentration of the dissolved dye in the saturated solution is then quantified using UV-Vis spectrophotometry, which relies on the Beer-Lambert law.[6][7]

3.1. Principle

An excess amount of the solid dye is agitated in the solvent for a prolonged period to ensure that equilibrium is reached and a saturated solution is formed.[5] After separating the undissolved solid, the concentration of the dye in the clear supernatant is determined by measuring its absorbance at its wavelength of maximum absorbance (λmax) and comparing it to a calibration curve of known concentrations.[8]

3.2. Materials and Equipment

• Materials:

  • Disperse Yellow 39 (high purity)

  • Analytical grade organic solvents (e.g., acetone, acetonitrile, dichloromethane, DMF, ethanol, ethyl acetate, methanol, THF)

  • Volumetric flasks (various sizes)

  • Erlenmeyer flasks with stoppers

  • Syringes and syringe filters (0.45 µm, solvent-compatible)

  • Cuvettes for spectrophotometer (quartz or glass, as appropriate for the solvent and wavelength range)

• Equipment:

  • Analytical balance (± 0.0001 g)

  • UV-Vis spectrophotometer

  • Orbital shaker with temperature control

  • Vortex mixer

  • Pipettes and tips

3.3. Experimental Workflow

Caption: Experimental workflow for determining the solubility of Disperse Yellow 39.

3.4. Step-by-Step Procedure

Part 1: Preparation for Spectrophotometric Analysis

• Determine the Wavelength of Maximum Absorbance (λmax):

  • Prepare a dilute solution of Disperse Yellow 39 in the chosen organic solvent.

  • Scan the absorbance of the solution over a relevant wavelength range (e.g., 350-600 nm) using the UV-Vis spectrophotometer.

  • The wavelength at which the highest absorbance is recorded is the λmax. This wavelength will be used for all subsequent absorbance measurements for that solvent.

• Prepare a Stock Solution:

  • Accurately weigh approximately 10 mg of Disperse Yellow 39 and record the exact mass.

  • Quantitatively transfer the dye to a 100 mL volumetric flask.

  • Dissolve the dye in a small amount of the solvent and then dilute to the mark with the same solvent. Mix thoroughly. This is your stock solution.

• Prepare Standard Solutions:

  • Perform serial dilutions of the stock solution to create a series of at least five standard solutions of known, decreasing concentrations.

Part 2: Solubility Determination (Shake-Flask Method)

• Prepare Saturated Solution:

  • Add an excess amount of Disperse Yellow 39 (e.g., 20-30 mg) to an Erlenmeyer flask containing a known volume (e.g., 20 mL) of the organic solvent. The presence of undissolved solid is essential.[4]

• Equilibration:

  • Seal the flask and place it in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150-200 rpm).

  • Allow the mixture to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure the solution is fully saturated.[4]

• Phase Separation:

  • Remove the flask from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a 0.45 µm syringe filter into a clean vial. This step is critical to remove any particulate matter that would interfere with the absorbance measurement.

Part 3: Analysis

• Measure Absorbance of Standard Solutions:

  • Using the pure solvent as a blank, measure the absorbance of each of the standard solutions at the predetermined λmax.

• Create a Calibration Curve:

  • Plot a graph of absorbance versus concentration for the standard solutions.

  • Perform a linear regression on the data points. The plot should be linear and pass through the origin, with a coefficient of determination (R²) close to 1.0. The slope of this line is the molar absorptivity (ε) if concentration is in mol/L and the path length is 1 cm.[6]

• Measure Absorbance of the Saturated Sample:

  • It may be necessary to accurately dilute the filtered saturated solution to bring its absorbance within the linear range of the calibration curve (typically below 1.5 absorbance units).

  • Measure the absorbance of the (diluted) saturated solution at λmax.

• Calculate Solubility:

  • Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration) to determine the concentration of the (diluted) saturated solution.

  • If the saturated solution was diluted, multiply the calculated concentration by the dilution factor to obtain the concentration of the original saturated solution.

  • This concentration represents the solubility of Disperse Yellow 39 in the specific organic solvent at the experimental temperature. Express the solubility in the desired units (e.g., g/L or mol/L).

Logical Relationships in Experimental Design

The accuracy of the solubility determination depends on several interconnected factors. The following diagram illustrates these logical dependencies.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. DisperseYellow39 | 12236-29-2 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. hinotek.com [hinotek.com]
• 8. scribd.com [scribd.com]

An In-depth Technical Guide to the Photophysical and Fluorescent Properties of Disperse Yellow 39

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Disperse Yellow 39

Disperse Yellow 39, with the chemical formula C₁₇H₁₆N₂O, belongs to the methine class of dyes.[1][2] These dyes are characterized by a chromophore consisting of a conjugated system of double bonds.[2] As a disperse dye, it exhibits low water solubility and is typically applied to hydrophobic materials from an aqueous dispersion.[3] Its molecular structure is responsible for its characteristic yellow color.[1]

Physicochemical Properties

A summary of the known physicochemical properties of Disperse Yellow 39 is presented in Table 1. These data are primarily sourced from chemical databases and supplier information.

Table 1: Physicochemical Properties of Disperse Yellow 39

Property	Value	Reference(s)
CAS Number	12236-29-2	[1][3]
Molecular Formula	C₁₇H₁₆N₂O	[1][3]
Molecular Weight	264.32 g/mol	[1][3]
Appearance	Yellow powder	[3]
Melting Point	232-234 °C	[3][]
Solubility	Insoluble in water; soluble in organic solvents such as dichloromethane, ethanol (very slightly), and methanol (slightly).	[3][]

Photophysical and Fluorescent Properties (Anticipated)

Direct experimental data for the photophysical properties of Disperse Yellow 39 are scarce in the published literature. However, based on the behavior of structurally similar disperse and methine dyes, we can anticipate certain characteristics.

3.1. Absorption and Emission Spectra

Disperse dyes, including those of the methine class, often exhibit solvatochromism, where the absorption and emission spectra are influenced by the polarity of the solvent.[5][6] It is expected that Disperse Yellow 39 will show a bathochromic (red) shift in its absorption and emission maxima as the polarity of the solvent increases. This is due to the differential stabilization of the ground and excited states of the dye molecule by the solvent.[6]

Table 2: Anticipated Photophysical Properties of Disperse Yellow 39 in Various Solvents

Solvent	Dielectric Constant (ε)	Expected λabs (nm)	Expected λem (nm)	Expected Quantum Yield (ΦF)	Expected Lifetime (τ) (ns)
Dichloromethane	9.1	~400-420	~480-510	Low to Moderate	~1-3
Ethanol	24.6	~410-430	~500-530	Moderate	~2-5
Methanol	32.7	~415-435	~505-535	Moderate	~2-5

Note: The values presented in this table are hypothetical and are intended to illustrate the expected trends based on the properties of similar dyes. Experimental verification is required.

3.2. Fluorescence Quantum Yield and Lifetime

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process, while the fluorescence lifetime (τ) is the average time the molecule spends in the excited state before returning to the ground state. For many organic dyes, these parameters are highly dependent on the molecular environment, including the solvent, temperature, and the presence of quenchers.[7] It is anticipated that the quantum yield and lifetime of Disperse Yellow 39 will vary with solvent polarity.

Experimental Protocols

The following section outlines standardized experimental methodologies for the characterization of the photophysical and fluorescent properties of a dye like Disperse Yellow 39.

4.1. UV-Visible Absorption Spectroscopy

This technique is used to determine the wavelength of maximum absorption (λabs).

• Instrumentation: A dual-beam UV-Visible spectrophotometer.

• Sample Preparation: Prepare a dilute solution of Disperse Yellow 39 in the solvent of interest. The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 at the λabs to ensure adherence to the Beer-Lambert law.

• Procedure:

  • Record a baseline spectrum using a cuvette containing the pure solvent.

  • Record the absorption spectrum of the dye solution over a relevant wavelength range (e.g., 300-600 nm).

  • The wavelength at which the highest absorbance is recorded is the λabs.

4.2. Fluorescence Spectroscopy

This technique is used to determine the emission spectrum and the wavelength of maximum emission (λem).

• Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., Xenon lamp), excitation and emission monochromators, and a sensitive detector (e.g., photomultiplier tube).

• Sample Preparation: Prepare a dilute solution of the dye with an absorbance of approximately 0.1 at the excitation wavelength to minimize inner-filter effects.

• Procedure:

  • Set the excitation wavelength to the λabs determined from the UV-Visible absorption spectrum.

  • Scan the emission monochromator over a wavelength range longer than the excitation wavelength (e.g., 420-700 nm) to record the fluorescence emission spectrum.

  • The wavelength at which the highest fluorescence intensity is observed is the λem.

4.3. Determination of Fluorescence Quantum Yield (Relative Method)

The relative quantum yield is determined by comparing the fluorescence of the sample to that of a well-characterized standard with a known quantum yield.

• Procedure:

  • Measure the integrated fluorescence intensity and the absorbance at the excitation wavelength for both the Disperse Yellow 39 solution and a standard solution (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

  • The quantum yield is calculated using the following equation: ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (nsample² / nstd²) where:

    • ΦF is the fluorescence quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the solvent

4.4. Fluorescence Lifetime Measurement

Fluorescence lifetime can be measured using Time-Correlated Single Photon Counting (TCSPC).[8]

• Instrumentation: A TCSPC system with a pulsed light source (e.g., picosecond laser diode) and a high-speed detector.

• Procedure:

  • Excite the sample with short pulses of light at the λabs.

  • Measure the time delay between the excitation pulse and the detection of the emitted photons.

  • Construct a histogram of photon arrival times, which represents the fluorescence decay curve.

  • The fluorescence lifetime (τ) is determined by fitting the decay curve to an exponential function.[9]

Visualizations

5.1. Experimental Workflow for Photophysical Characterization

Caption: Workflow for the photophysical characterization of Disperse Yellow 39.

5.2. Jablonski Diagram of Photophysical Processes

Caption: Jablonski diagram illustrating the key photophysical processes.

Potential Applications in Research and Drug Development

While primarily used as a textile dye, the potential fluorescent properties of Disperse Yellow 39 could open avenues for its use in other scientific domains. Fluorescent molecules are invaluable tools in biological imaging, sensing, and as probes in drug discovery. The anticipated solvatochromic properties could make it a candidate for probing the polarity of microenvironments, such as the binding sites of proteins or the interior of lipid membranes. However, any such application would necessitate a thorough investigation of its photophysical properties, as well as its cytotoxicity and biocompatibility.

Conclusion

Disperse Yellow 39 is a methine dye with potential fluorescent properties that remain largely uncharacterized in the scientific literature. This technical guide has provided a framework for understanding its anticipated photophysical behavior based on the properties of similar dyes and has outlined the standard experimental protocols required for its comprehensive characterization. Further research to quantify the absorption, emission, quantum yield, and lifetime of Disperse Yellow 39 in various environments is essential to unlock its potential for applications beyond the textile industry, particularly in the fields of biomedical research and drug development.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Polymethine dyes - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 5. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 6. DSpace [escholarshare.drake.edu]
• 7. mdpi.com [mdpi.com]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. edinst.com [edinst.com]

Thermal Degradation and Stability of Disperse Yellow 39: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Abstract

This technical guide provides a comprehensive overview of the thermal degradation and stability of C.I. Disperse Yellow 39 (CAS No. 12236-29-2), a quinophthalone dye. Due to the limited availability of specific, publicly accessible quantitative thermal analysis data for Disperse Yellow 39, this document establishes a framework for its thermal characterization. It draws upon data from analogous quinophthalone and disperse dyes to predict its thermal behavior. This guide furnishes detailed, standardized experimental protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), which are pivotal for assessing thermal stability. Furthermore, it outlines the methodologies for kinetic analysis of decomposition and discusses potential degradation pathways. This document is intended to be a vital resource for researchers and professionals engaged in the study and application of this dye, particularly in contexts where thermal stability is a critical parameter.

Introduction

Disperse Yellow 39, a member of the quinophthalone class of dyes, is utilized in various industrial applications. The thermal stability of such dyes is a crucial factor, influencing their processing, application, and end-use performance. Understanding the thermal degradation profile of Disperse Yellow 39 is essential for predicting its behavior at elevated temperatures, ensuring product quality, and maintaining safety.

Quinophthalone dyes are generally recognized for their good thermal stability. Studies on various quinophthalone derivatives have reported high decomposition temperatures. For instance, certain novel yellow quinophthalone colorants exhibit decomposition temperatures (Td), corresponding to a 5% weight loss, as high as 451 °C, with some showing stability up to 464 °C.[1][2] This suggests that Disperse Yellow 39 is also likely to possess robust thermal stability.

For comparative purposes, data for a different disperse dye, C.I. Disperse Yellow 3 (an azo dye), shows a peak decomposition temperature (the temperature of the maximum rate of weight loss) at 331.2 °C.[3] While structurally different, this provides a general reference for the thermal behavior of disperse dyes.

This guide will detail the standard methodologies to precisely quantify the thermal properties of Disperse Yellow 39.

Predicted Thermal Properties and Data Presentation

Table 1: Predicted Thermogravimetric Analysis (TGA) Data for Disperse Yellow 39

Parameter	Predicted Value Range	Description
Onset of Decomposition (Tonset)	350 - 450 °C	The temperature at which significant weight loss begins.
Peak Decomposition Temperature (Tpeak)	400 - 500 °C	The temperature at which the maximum rate of weight loss occurs.
Percentage Weight Loss (Main Step)	> 70%	The total weight loss associated with the primary degradation of the organic structure.
Residual Mass @ 800 °C	< 10%	The percentage of mass remaining at the end of the analysis, likely inorganic residues.

Table 2: Predicted Differential Scanning Calorimetry (DSC) Data for Disperse Yellow 39

Parameter	Predicted Value Range	Description
Melting Point (Tm)	> 200 °C (or not observed)	The temperature at which the dye melts. Decomposition may occur before or concurrently with melting.
Enthalpy of Fusion (ΔHf)	To be determined	The amount of heat required to melt the sample.
Decomposition Exotherm (Tdecomp)	350 - 500 °C	The temperature(s) at which exothermic decomposition processes occur.

Experimental Protocols

To ascertain the precise thermal characteristics of Disperse Yellow 39, the following detailed experimental protocols for TGA and DSC are recommended.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

• Instrumentation: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small, representative sample of Disperse Yellow 39 (typically 3-10 mg) is accurately weighed into a ceramic or platinum TGA pan.

• Experimental Conditions:

  • Heating Rate: A linear heating rate of 10 °C/min is standard for initial characterization. To perform kinetic analysis, multiple heating rates (e.g., 5, 10, 15, and 20 °C/min) should be used.[4]

  • Temperature Range: The sample is heated from ambient temperature (e.g., 30 °C) to a final temperature sufficient to ensure complete decomposition (e.g., 800 °C).

  • Atmosphere: An inert atmosphere, typically high-purity nitrogen, is purged through the furnace at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Data Analysis: The resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve) are analyzed to determine the onset of decomposition, peak decomposition temperatures, and the percentage of weight loss at each stage.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.

• Instrumentation: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of the Disperse Yellow 39 sample (typically 2-5 mg) is accurately weighed into an aluminum DSC pan and hermetically sealed. An empty, sealed pan is used as a reference.

• Experimental Conditions:

  • Heating Rate: A constant heating rate of 10 °C/min is typically employed.

  • Temperature Range: The analysis is conducted over a temperature range that encompasses the expected melting and decomposition events (e.g., 30 °C to 500 °C).

  • Atmosphere: A constant flow of inert gas, such as nitrogen, is maintained throughout the experiment.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic events like melting and exothermic events such as decomposition. The peak temperature of an endotherm is taken as the melting point, and the area under the peak is integrated to determine the enthalpy of fusion.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the logical flow of experiments for the thermal characterization of Disperse Yellow 39.

Experimental workflow for thermal analysis.

Hypothetical Thermal Degradation Pathway

The thermal degradation of a complex organic molecule like Disperse Yellow 39 likely proceeds through a multi-step process involving the cleavage of weaker bonds first, followed by the fragmentation of the more stable aromatic core at higher temperatures.

Hypothetical thermal degradation pathway.

Kinetic Analysis Workflow

The determination of kinetic parameters from TGA data is crucial for understanding the degradation mechanism. Isoconversional methods are commonly employed.

Workflow for kinetic analysis of TGA data.

Conclusion

While direct, quantitative thermal analysis data for Disperse Yellow 39 remains scarce in publicly available literature, this technical guide provides a robust framework for its characterization. Based on the analysis of related quinophthalone dyes, Disperse Yellow 39 is anticipated to exhibit high thermal stability. The detailed experimental protocols for TGA and DSC outlined herein provide a standardized approach for researchers to obtain precise data on its decomposition temperatures, and enthalpies of transition. The application of isoconversional kinetic models to multi-heating-rate TGA data will enable the determination of key kinetic parameters, offering deeper insights into the degradation mechanism. This guide serves as a foundational document to support further research and application of Disperse Yellow 39 in fields where thermal performance is a critical attribute.

References

• 1. mdpi.com [mdpi.com]
• 2. scite.ai [scite.ai]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Thermogravimetric Analysis, and Kinetic Study of Poly-N-Isopropylacrylamide with Varied Initiator Content - PMC [pmc.ncbi.nlm.nih.gov]

Disperse Yellow 39: A Technical Guide to Laboratory Safety, Toxicity, and Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, toxicity, and handling of Disperse Yellow 39 in a laboratory setting. The information is compiled to assist researchers, scientists, and drug development professionals in implementing safe and effective laboratory practices when working with this compound.

Chemical and Physical Properties

Disperse Yellow 39, with the CAS number 12236-29-2, is a disperse dye.[1][2] Its molecular formula is C17H16N2O, and it has a molecular weight of 264.32 g/mol .[1]

Safety and Toxicity Profile

The primary hazards associated with Disperse Yellow 39 include potential for skin sensitization and serious eye irritation.[3] It is also classified as harmful if swallowed, in contact with skin, or if inhaled.[3] Some disperse dyes, as a class, are known to have carcinogenic potential, often through the cleavage of the azo bond to form carcinogenic amines.[4][5]

Quantitative Toxicity Data

Test	Species/System	Concentration/Dose	Effect	Reference
Skin Sensitization	Laboratory Animals	Not Specified	Did not cause sensitization	[3]
Skin Sensitization	Human (in vitro, LCSA)	Not Specified	Categorized as an extreme sensitizer	[6][7]
Ames Test (Mutagenicity)	Salmonella typhimurium	Not Specified	Not mutagenic	[3]
In vivo Genotoxicity	Not Specified	Not Specified	Positive results in some tests	[3]
Eye Irritation	Not Specified	Not Specified	Causes serious eye irritation	[3]
Acute Oral Toxicity	Not Specified	Not Specified	Harmful if swallowed	[3]
Acute Dermal Toxicity	Not Specified	Not Specified	Harmful in contact with skin	[3]
Acute Inhalation Toxicity	Not Specified	Not Specified	Harmful if inhaled	[3]

Experimental Protocols

Detailed experimental protocols for toxicological assessment are crucial for reproducible and reliable results. Below are methodologies for key experiments relevant to the safety assessment of disperse dyes.

Skin Sensitization: Loose-Fit Coculture-based Sensitization Assay (LCSA)

This in vitro assay is used to assess the sensitizing and irritative properties of substances.

• Cell Culture: Primary human keratinocytes and allogeneic dendritic cell-related cells are co-cultured.

• Exposure: The test substance (e.g., Disperse Yellow 39) is applied to the cell culture.

• Analysis: The potential for sensitization is determined by measuring relevant cellular responses and comparing them to controls. This assay can categorize substances from non-sensitizing to extreme sensitizers.[6][7]

Genotoxicity: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

• Test System: Histidine-dependent strains of Salmonella typhimurium are used.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix from rat liver) to mimic metabolic processes in mammals.[8]

• Procedure:

  • The bacterial strains are exposed to various concentrations of the test substance.

  • The mixture is plated on a minimal agar medium lacking histidine.

  • Plates are incubated for 48-72 hours.

• Evaluation: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies (colonies that can grow without histidine) compared to the negative control.[8][9]

Visualized Workflows and Relationships

Experimental Workflow for In Vitro Genotoxicity Testing

Caption: Workflow for the Ames test to assess the mutagenic potential of a substance.

Laboratory Handling and Safety Protocol

Caption: Logical flow for the safe handling and storage of Disperse Yellow 39 in a laboratory.

Handling and Storage in a Laboratory Setting

Proper handling and storage procedures are paramount to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles.[10]

• Skin Protection: Chemical-impermeable gloves (e.g., nitrile rubber) and a lab coat or other protective clothing are required.[3][10]

• Respiratory Protection: If working in a poorly ventilated area or if dust/vapors are generated, a full-face respirator may be necessary.[10]

Safe Handling Practices

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust or vapors.[3][10]

• Avoid direct contact with skin and eyes.[10]

• Do not eat, drink, or smoke in the work area.[3]

• Wash hands thoroughly after handling the substance.[3][10]

Storage

• Store in a tightly closed, original container in a cool, well-ventilated place.[11]

• Keep away from heat, sparks, open flames, and other ignition sources.[3]

• Store away from oxidizing materials.[11]

Spills and Disposal

• In case of a spill, prevent further leakage if it is safe to do so. Do not allow the product to enter drains.[3]

• Collect the spilled material and place it in a suitable container for disposal according to local, regional, national, and international regulations.[3]

• All waste materials should be treated as hazardous waste.[10]

Conclusion

Disperse Yellow 39 presents moderate hazards in a laboratory setting, primarily related to skin sensitization and eye irritation, with potential for harm if ingested, inhaled, or in contact with skin. While comprehensive quantitative toxicological data for this specific dye is limited, information from related compounds and in vitro studies underscores the need for cautious handling. Adherence to the outlined safety protocols, including the consistent use of appropriate personal protective equipment, working in well-ventilated areas, and following proper storage and disposal procedures, is essential for minimizing risk and ensuring a safe laboratory environment for all personnel.

References

• 1. Disperse Yellow 39 | CAS 12236-29-2 | LGC Standards [lgcstandards.com]
• 2. Disperse Yellow 39 | CAS 12236-29-2 | LGC Standards [lgcstandards.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. afirm-group.com [afirm-group.com]
• 5. afirm-group.com [afirm-group.com]
• 6. Assessment of the sensitizing potential of textile disperse dyes and some of their metabolites by the loose-Wt coculture-based sensitization assay (LCSA) [openagrar.de]
• 7. Assessment of the sensitizing potential of textile disperse dyes and some of their metabolites by the loose-fit coculture-based sensitization assay (LCSA). | Sigma-Aldrich [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. sdc.org.uk [sdc.org.uk]
• 10. benchchem.com [benchchem.com]
• 11. evansvanodine.co.uk [evansvanodine.co.uk]

An In-depth Technical Guide to the Applications of Disperse Yellow 39

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Yellow 39 (C.I. 480095) is a methine-class synthetic dye primarily utilized in the textile industry for coloring hydrophobic fibers. Its molecular structure, 2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one, imparts a vibrant yellow to reddish-yellow hue. The dye's principal application lies in the dyeing of polyester, acetate, and polyamide fibers, where it demonstrates good leveling properties and fastness to various conditions. Beyond its role as a textile colorant, the inherent fluorescent properties of its chemical structure suggest potential applications in the realm of analytical chemistry and material science as a fluorescent probe. This technical guide provides a comprehensive review of the known applications of Disperse Yellow 39, detailing its chemical and physical properties, established industrial processes, and an overview of its toxicological profile based on available data. Standardized experimental protocols for textile dyeing and color fastness evaluation are presented, alongside a discussion of its potential as a fluorescent sensor.

Chemical and Physical Properties

Disperse Yellow 39 is a yellow powder with low solubility in water, a characteristic feature of disperse dyes. It is soluble in some organic solvents. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference(s)
C.I. Name	Disperse Yellow 39, 480095	[1]
CAS Number	12236-29-2	[1]
Molecular Formula	C₁₇H₁₆N₂O	[1]
Molecular Weight	264.32 g/mol	[2]
Appearance	Yellow powder	[3]
Melting Point	232-234 °C	[]
Solubility	Insoluble in water; Soluble in organic solvents.	[3]
GHS Classification	Acute toxicity, oral (Category 4) - Harmful if swallowed.	[5]

Synthesis of Disperse Yellow 39

Proposed Synthesis Pathway

The synthesis would likely involve the condensation of 1,2-dihydro-3H-indol-3-one (oxindole) with 4-(dimethylamino)benzaldehyde. This reaction is a classic example of a Knoevenagel-type condensation.

Reaction Scheme:

Figure 1: Proposed synthesis of Disperse Yellow 39.

General Experimental Protocol (Hypothetical)

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus, combine equimolar amounts of 1,2-dihydro-3H-indol-3-one and 4-(dimethylamino)benzaldehyde in a suitable solvent such as toluene or ethanol.

• Catalyst Addition: Add a catalytic amount of a base, such as piperidine or pyrrolidine, to the mixture.

• Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by observing the collection of water in the Dean-Stark trap.

• Isolation and Purification: After the reaction is complete (as indicated by the cessation of water formation or by thin-layer chromatography), cool the reaction mixture. The product may precipitate upon cooling and can be collected by filtration. Further purification can be achieved by recrystallization from an appropriate solvent (e.g., ethanol or acetic acid).

Applications in Textile Dyeing

The primary application of Disperse Yellow 39 is in the dyeing of synthetic fibers, particularly polyester.[1] Its non-ionic nature and low water solubility make it suitable for penetrating the hydrophobic, crystalline structure of these fibers at high temperatures.

Dyeing of Polyester Fibers

Two main industrial methods are employed for dyeing polyester with disperse dyes: the high-temperature exhaust method and the Thermosol process.

This batch-wise process is conducted in pressurized dyeing machines.

Typical Experimental Protocol:

• Fabric Preparation: Scour the polyester fabric with a solution of a non-ionic detergent (e.g., 1-2 g/L) and soda ash (e.g., 1 g/L) at 60-70°C for 20-30 minutes to remove any impurities. Rinse thoroughly.

• Dye Bath Preparation: Prepare the dyebath with a liquor-to-goods ratio of 10:1 to 20:1. Add a dispersing agent (e.g., 1 g/L), a leveling agent (e.g., 0.5 g/L), and acetic acid to adjust the pH to 4.5-5.5.

• Dye Dispersion: Separately, paste the required amount of Disperse Yellow 39 (e.g., 1-3% on weight of fabric) with a small amount of dispersing agent and cold water, then add hot water to create a fine dispersion. Add this to the dyebath.

• Dyeing Cycle:

  • Introduce the scoured fabric into the dyebath at 50-60°C.

  • Raise the temperature to 130-135°C at a rate of 1-2°C/minute.

  • Hold the temperature at 130-135°C for 30-60 minutes, depending on the desired shade depth.

  • Cool the dyebath to 70-80°C at a rate of 2-3°C/minute.

• After-treatment (Reduction Clearing): Drain the dyebath and rinse the fabric. Perform a reduction clearing treatment with a solution of caustic soda (2 g/L) and sodium hydrosulfite (2 g/L) at 70-80°C for 15-20 minutes to remove unfixed dye from the fiber surface.

• Final Steps: Rinse the fabric thoroughly with hot and then cold water, neutralize with acetic acid if necessary, and dry.

Figure 2: High-Temperature Exhaust Dyeing Workflow.

This is a continuous process suitable for large-scale production.

Typical Experimental Protocol:

• Padding: Pad the fabric through a dispersion of Disperse Yellow 39 containing a migration inhibitor and a thickening agent. The wet pick-up is typically controlled to 60-70%.

• Drying: Dry the padded fabric in a hot flue or with infrared heaters at 100-120°C.

• Thermofixation: Pass the dried fabric through a thermofixation unit at a high temperature, typically 190-210°C, for 60-90 seconds. During this step, the dye sublimes and diffuses into the polyester fibers.

• After-treatment: The dyed fabric undergoes a washing process to remove unfixed dye and auxiliary chemicals, which may include a reduction clearing step as described for the exhaust method.

Figure 3: Thermosol Dyeing Workflow.

Color Fastness Properties

The performance of a dyed textile is evaluated by its resistance to various environmental factors. Standardized tests are used to assign numerical ratings. A summary of reported fastness properties for Disperse Yellow 39 is provided in Table 2.

Fastness Test	ISO Standard	Rating (1-5, 5 is best)
Washing	ISO 105-C06	5
Perspiration	ISO 105-E04	5
Ironing	ISO 105-X11	4-5 (Fading), 3-4 (Staining)
Light (Xenon Arc)	ISO 105-B02	7

Data from World Dye Variety[1]

Experimental Protocols for Color Fastness Testing

• Specimen Preparation: A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a multi-fiber adjacent fabric of the same size.

• Washing Procedure: The composite specimen is placed in a stainless-steel container with a specified number of steel balls (to provide mechanical action) and a solution of a standard detergent (e.g., ECE phosphate reference detergent) at a specified temperature (e.g., 60°C for polyester) for a defined time (e.g., 30 minutes).

• Rinsing and Drying: The specimen is rinsed thoroughly and dried in air at a temperature not exceeding 60°C.

• Assessment: The change in color of the dyed specimen and the degree of staining on the multi-fiber fabric are assessed using the grey scales under standardized lighting.[6][7]

• Specimen Preparation: A specimen of the dyed fabric is mounted on a card.

• Exposure: The specimen is exposed to a xenon arc lamp, which simulates natural daylight, under controlled conditions of temperature and humidity. A set of blue wool standards with known light fastness (rated 1 to 8) are exposed simultaneously.[8][9]

• Assessment: The fading of the specimen is compared to the fading of the blue wool standards. The light fastness rating corresponds to the blue wool standard that shows a similar degree of fading.[10][11]

• Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a crockmeter.

• Rubbing Procedure: A standard white cotton cloth is rubbed against the specimen for a specified number of cycles (usually 10) under a defined pressure (9 N). This is performed under both dry and wet conditions.[12][13][14]

• Assessment: The degree of color transferred to the white cotton cloth is assessed using the grey scale for staining.[15][16]

Potential Application as a Fluorescent Probe

Disperse Yellow 39 belongs to the methine class of dyes, which are known for their fluorescent properties.[17] Its structure, featuring an electron-donating dimethylamino group and an electron-accepting carbonyl group connected by a conjugated system, is characteristic of a donor-π-acceptor (D-π-A) fluorophore. Such molecules often exhibit solvatochromism, where their absorption and emission spectra are sensitive to the polarity of the solvent.[18][19] This property makes them potential candidates for fluorescent probes to study local environments in chemical and biological systems.

While specific studies on the photophysical properties of Disperse Yellow 39 are limited in the available literature, its structural analogues suggest it would likely exhibit a significant Stokes shift and sensitivity to solvent polarity. Further research is required to quantify its fluorescence quantum yield and lifetime in various solvents to fully assess its potential as a fluorescent sensor.[20][21][22][23]

Toxicological Profile

The toxicological data for Disperse Yellow 39 is limited and should be handled with care. The European Chemicals Agency (ECHA) has a GHS classification of "Acute toxicity, oral (Category 4)," with the hazard statement H302: "Harmful if swallowed."[5]

It is important to distinguish Disperse Yellow 39 from the similarly named Disperse Yellow 3, which is a different chemical compound (a monoazo dye) and has been more extensively studied for its carcinogenic and allergenic properties.[12]

Some sources list Disperse Yellow 39 as a potential skin sensitizer.[24] As with many industrial dyes, appropriate personal protective equipment, including gloves, safety glasses, and respiratory protection to avoid dust inhalation, should be used when handling the pure substance.

Conclusion

Disperse Yellow 39 is a commercially significant dye in the textile industry, valued for its ability to produce bright yellow shades on synthetic fibers with good fastness properties. The established protocols for its application in high-temperature exhaust and thermosol dyeing of polyester are well-understood and widely implemented. While its primary role is as a colorant, its chemical structure suggests a promising potential for development as a fluorescent probe, although a detailed characterization of its photophysical properties is still required. The available toxicological data indicates a moderate acute oral toxicity and potential for skin sensitization, necessitating careful handling in industrial and laboratory settings. Further research into its fluorescent properties and a more comprehensive toxicological evaluation would be beneficial for expanding its applications beyond the textile industry.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 5. chiuvention.com [chiuvention.com]
• 6. textilelearner.net [textilelearner.net]
• 7. Working Procedure of Color Fastness to Wash (ISO 105 C06). - Textile Education Blogs [diantextile.blogspot.com]
• 8. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 9. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]
• 10. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 11. ISO 105-B02 | Q-Lab [q-lab.com]
• 12. blog.qima.com [blog.qima.com]
• 13. ISO 105-X12 Standard: Guidelines for Colour Fastness to Rubbing-gester-instruments.com [gester-instruments.com]
• 14. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]
• 15. textilelearner.net [textilelearner.net]
• 16. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 17. Polymethine dyes - Wikipedia [en.wikipedia.org]
• 18. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Solvatochromism - Wikipedia [en.wikipedia.org]
• 20. lirias.kuleuven.be [lirias.kuleuven.be]
• 21. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 22. Fluorescence Lifetime Standards for Time and Frequency Domain Fluorescence Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Fluorescence Lifetime Measurements and Biological Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 24. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]

The Untapped Potential of Disperse Yellow 39 in Material Science: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disperse Yellow 39 (DY-39), a methine-class dye traditionally used in the textile industry for its vibrant yellow hue and good fastness on synthetic fibers, holds significant, yet largely unexplored, potential for advanced applications in material science.[1] Its molecular structure, characterized by a conjugated system, suggests inherent photophysical properties that could be harnessed for the development of novel functional materials. This technical guide provides an in-depth analysis of the core properties of Disperse Yellow 39 and explores its promising future in areas such as nonlinear optics, polymer science, and sensor technology. While direct research into these applications for DY-39 is nascent, this document draws upon data from analogous disperse dyes and outlines detailed experimental protocols to facilitate further investigation.

Core Properties of Disperse Yellow 39

A comprehensive understanding of the fundamental physicochemical properties of Disperse Yellow 39 is crucial for its application in material science. The following table summarizes its key characteristics.

Property	Value	Reference
Chemical Name	2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one	[2]
C.I. Name	Disperse Yellow 39, 480095	[1]
CAS Number	12236-29-2	[1]
Molecular Formula	C₁₇H₁₆N₂O	[1]
Molecular Weight	264.32 g/mol	[1]
Appearance	Yellow to red-light yellow powder	[3]
Melting Point	232-234 °C
Boiling Point (Predicted)	466.0 ± 45.0 °C
Solubility	Insoluble in water; soluble in organic solvents like dichloromethane (slightly), ethanol (very slightly), and methanol (slightly).

Potential Applications in Nonlinear Optics

A study on Disperse Yellow 7 doped in a PMMA-MA polymer film revealed significant third-order NLO properties.[4] These findings suggest that Disperse Yellow 39, when incorporated into a suitable polymer matrix, could exhibit similar characteristics. The table below presents the NLO data for Disperse Yellow 7, which can serve as a benchmark for future studies on Disperse Yellow 39.

Parameter	Value (for Disperse Yellow 7)	Unit
Nonlinear Refractive Index (n₂)	~10⁻⁷	cm²/W
Nonlinear Absorption Coefficient (β)	~10⁻³	cm/W
Third-Order Optical Susceptibility (χ⁽³⁾)	~10⁻⁶	esu

Experimental Protocol: Z-Scan Technique for NLO Characterization

The Z-scan technique is a simple yet powerful method for measuring the sign and magnitude of the nonlinear refractive index and the nonlinear absorption coefficient of a material.

Objective: To determine the third-order nonlinear optical properties of Disperse Yellow 39 in a polymer film.

Materials:

• Disperse Yellow 39

• Poly(methyl methacrylate) (PMMA) or other suitable transparent polymer

• Appropriate solvent (e.g., chloroform, THF)

• High-power laser (e.g., continuous wave (CW) or pulsed Nd:YAG laser)

• Focusing lens

• Photodetector

• Translation stage

Procedure:

• Sample Preparation:

  • Dissolve a known concentration of Disperse Yellow 39 and the host polymer in a suitable solvent.

  • Cast the solution onto a clean glass substrate using a technique such as spin coating or drop casting to form a thin film of uniform thickness.

  • Ensure the film is completely dry before measurement.

• Z-Scan Setup:

  • Align the laser beam to pass through the focusing lens.

  • Mount the sample on a computer-controlled translation stage that can move it along the z-axis (the direction of laser propagation) through the focal point of the lens.

  • Place a photodetector far from the sample to measure the transmitted intensity. For closed-aperture Z-scan (to measure n₂), place an aperture before the detector. For open-aperture Z-scan (to measure β), remove the aperture.

• Data Acquisition:

  • Translate the sample through the focal point of the lens while recording the transmitted laser intensity at the photodetector as a function of the sample's position (z).

  • Perform a closed-aperture scan to obtain a transmittance curve with a characteristic peak-valley shape, which is indicative of the sign and magnitude of n₂.

  • Perform an open-aperture scan to obtain a transmittance curve with a peak or valley at the focus, which reveals the nonlinear absorption characteristics.

• Data Analysis:

  • Analyze the normalized transmittance data from the closed- and open-aperture scans to calculate the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β), respectively.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chembk.com [chembk.com]
• 4. zenodo.org [zenodo.org]

Disperse Yellow 39: A Technical Guide to Its Core Chemistry and a Framework for the Development of Novel Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract: Disperse Yellow 39 (DY39) is a methine dye known for its application in the textile industry. While its primary use is as a colorant, the inherent chemical scaffold presents a potential starting point for the development of novel small molecules with biological activity. This technical guide provides a comprehensive overview of the core physicochemical properties of Disperse Yellow 39. Due to a notable lack of publicly available research on its specific analogues and derivatives, this document establishes a foundational framework for their rational design, synthesis, characterization, and biological screening. It includes detailed representative experimental protocols and workflows intended to guide researchers in this emergent area.

Introduction to Disperse Yellow 39 (C.I. 480095)

Disperse Yellow 39, with CAS Registry Number 12236-29-2, is classified as a methine dye.[1] Its chemical structure, (2E)-2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one, is based on a condensation product of an indolinone core and a substituted benzaldehyde.[1] Unlike many other disperse dyes, such as Disperse Yellow 3, DY39 is not an azo dye, a distinction that is critical for understanding its synthesis and potential metabolic pathways.[1][2] Its primary application lies in the dyeing of synthetic fibers like polyester, polyamide, and acetate, valued for its yellow to reddish-yellow hue and good fastness properties.[3]

While its history is rooted in the dye industry, the structural motifs within DY39 are of interest to medicinal chemists. The indolinone core, for example, is a privileged scaffold found in numerous kinase inhibitors and other pharmacologically active compounds. This guide will therefore explore DY39 not just as a colorant, but as a parent compound for the prospective development of novel derivatives.

Physicochemical and Toxicological Data of Disperse Yellow 39

Quantitative data for the parent compound, Disperse Yellow 39, has been aggregated from various sources. This information is crucial for its handling, characterization, and for establishing a baseline for any newly synthesized analogues.

Table 1: Physicochemical Properties of Disperse Yellow 39

Property	Value	Source(s)
Identifier
CAS Number	12236-29-2	[1][3][]
C.I. Name	Disperse Yellow 39, 480095	[1][]
IUPAC Name	(2E)-2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one	[1]
Molecular
Molecular Formula	C₁₇H₁₆N₂O	[1][][5]
Molecular Weight	264.32 g/mol	[1][][5]
Exact Mass	264.1263 Da	[1][5]
Physical
Melting Point	232-234 °C	[][6]
Boiling Point	466.0 ± 45.0 °C (Predicted)	[][6]
Density	1.219 ± 0.06 g/cm³ (Predicted)	[3][]
Solubility	Slightly soluble in Dichloromethane and Methanol; Very slightly soluble in Ethanol.	[]
Computed
XLogP3	3.7	[1][6]
H-Bond Donor Count	1	[6]
H-Bond Acceptor Count	3	[6]

| Topological Polar Surface Area | 32.3 Ų |[1][6] |

Table 2: Toxicological Profile of Disperse Yellow 39

Hazard Class	GHS Classification	Description	Source(s)
Acute Toxicity (Oral)	Acute Tox. 4	H302: Harmful if swallowed.	[1][6]

| Skin/Eye Irritation | - | May cause skin and eye irritation upon direct contact. |[3] |

Note: The toxicological profile of Disperse Yellow 39 is distinct from that of C.I. Disperse Yellow 3 (CAS 2832-40-8), a monoazo dye which has been studied more extensively and has shown carcinogenic potential in animal studies.[2][7] Care must be taken not to conflate the data between these two different chemical entities.

Synthesis of Disperse Yellow 39 Analogues: A Proposed Framework

The synthesis of Disperse Yellow 39 is achieved via a Knoevenagel condensation, a classic carbon-carbon bond-forming reaction between a compound with an active methylene group (the indolinone precursor) and a carbonyl compound (the benzaldehyde precursor).[8][9] This reaction provides a robust and versatile platform for generating a library of novel analogues by modifying either of the starting materials.

Caption: Proposed General Synthesis of the Disperse Yellow 39 Scaffold

The modularity of this synthesis allows for systematic chemical modifications at various positions on the core scaffold to explore structure-activity relationships (SAR).

Caption: Potential Sites for Chemical Modification on the DY39 Scaffold

Potential Modifications:

• Indole Ring (Positions R1-R4): Introduction of electron-donating or electron-withdrawing groups (e.g., -F, -Cl, -Br, -OCH₃, -CF₃) can modulate the electronic properties and metabolic stability of the molecule.

• Benzene Ring (Positions R5, R6): Substituents here can influence planarity and binding interactions.

• N-Alkyl Groups (R', R''): Varying the alkyl chain length or introducing cyclic structures (e.g., piperidine, morpholine) can alter solubility, cell permeability, and target engagement.

Experimental Protocols

The following sections provide detailed, representative methodologies for the synthesis and characterization of a hypothetical DY39 analogue.

This protocol describes the synthesis of a hypothetical analogue using 5-fluoroindolin-3-one and 4-(diethylamino)benzaldehyde.

Materials:

• 5-fluoroindolin-3-one (1 equivalent)

• 4-(diethylamino)benzaldehyde (1.1 equivalents)

• Piperidine (0.1 equivalents)

• Anhydrous Ethanol

• Standard laboratory glassware, magnetic stirrer, heating mantle, and reflux condenser.

Procedure:

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-fluoroindolin-3-one (e.g., 1.0 mmol, 151 mg).

• Dissolution: Add anhydrous ethanol (20 mL) to the flask and stir until the solid is fully dissolved.

• Addition of Reagents: To the stirred solution, add 4-(diethylamino)benzaldehyde (1.1 mmol, 195 mg) followed by piperidine (0.1 mmol, 10 µL).

• Reaction: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase.

• Workup: After the reaction is complete (disappearance of the limiting starting material), cool the mixture to room temperature. A colored precipitate should form.

• Isolation: Cool the flask in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration, washing the filter cake with cold ethanol (2 x 10 mL).

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) or by column chromatography on silica gel if necessary.

• Drying: Dry the purified product in a vacuum oven at 50 °C to a constant weight.

Confirming the identity, structure, and purity of newly synthesized compounds is critical. A standard analytical workflow should be employed.

Caption: General Workflow for Compound Characterization

Protocol Details:

• HPLC: Use a C18 column with a gradient of water and acetonitrile (both with 0.1% formic acid) to determine purity.

• Mass Spectrometry: Electrospray ionization (ESI) is typically suitable. High-Resolution Mass Spectrometry (HRMS) is preferred to confirm the elemental composition.

• NMR: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). ¹H and ¹³C NMR spectra will confirm the covalent structure. 2D NMR techniques (COSY, HSQC) can be used for complex analogues.

• FT-IR: Analyze the sample as a KBr pellet or using an ATR accessory to identify characteristic vibrational frequencies.

Framework for Biological Activity Screening

For drug development professionals, a library of newly synthesized DY39 analogues can be screened to identify potential biological activities. A tiered approach is recommended to efficiently identify and validate hits.

Caption: Tiered Workflow for Biological Activity Screening

Protocol Considerations:

• Primary Screening: A cost-effective primary screen could involve assessing the cytotoxicity of the compound library against a panel of cancer cell lines (e.g., using an MTT or CellTiter-Glo assay). Alternatively, an unbiased phenotypic screen like the Cell Painting assay can reveal a wide range of cellular effects without a preconceived target.[10]

• Hit Confirmation: Hits from the primary screen should be re-tested using freshly prepared samples to rule out false positives. Generating a dose-response curve provides crucial potency data (e.g., IC₅₀).

• Mechanism of Action (MoA): For promising hits, elucidating the MoA is a critical step. This can involve a combination of computational methods (e.g., molecular docking against known targets) and experimental approaches like thermal proteome profiling or affinity-based proteomics to identify the molecular target.[11][12]

Conclusion

Disperse Yellow 39 represents an under-explored chemical scaffold with potential beyond its role as a textile dye. While data on its specific analogues is currently unavailable in the public domain, its structure is highly amenable to chemical modification via the robust Knoevenagel condensation reaction. This guide provides the necessary foundational data on the parent compound and, more importantly, offers a comprehensive strategic framework for researchers. By following the proposed workflows for synthesis, characterization, and biological screening, scientists can systematically generate and evaluate novel Disperse Yellow 39 derivatives, paving the way for the discovery of new chemical probes or potential therapeutic leads.

References

• 1. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. oehha.ca.gov [oehha.ca.gov]
• 3. chembk.com [chembk.com]
• 5. Disperse Yellow 39 | CAS 12236-29-2 | LGC Standards [lgcstandards.com]
• 6. echemi.com [echemi.com]
• 7. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 8. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 9. organicreactions.org [organicreactions.org]
• 10. The Cell Painting Assay as a Screening Tool for the Discovery of Bioactivities in New Chemical Matter | Springer Nature Experiments [experiments.springernature.com]
• 11. Novel Integrated Platform Promises To Accelerate Drug Discovery | Technology Networks [technologynetworks.com]
• 12. Virtual screening study for biological activity assessment and metabolism pathway of a fuel dye in airborne exposure scenario - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Exploring Disperse Yellow 39 as a Novel Fluorescent Probe for Cellular Imaging

Disclaimer: The use of Disperse Yellow 39 as a fluorescent probe for cellular imaging is not a well-documented application in scientific literature. The following application notes and protocols are presented as a theoretical framework to guide researchers interested in exploring its potential. All quantitative data herein is hypothetical and must be determined experimentally.

Introduction

Disperse Yellow 39 (C.I. 480095) is a synthetic dye traditionally used in the textile industry. Its chemical structure, 2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one, possesses a conjugated system that may confer fluorescent properties, making it a candidate for investigation as a fluorescent probe in biological imaging. The hydrophobic nature of disperse dyes suggests a potential for partitioning into lipid-rich environments within cells, such as lipid droplets or cellular membranes. These notes provide a starting point for the characterization and application of Disperse Yellow 39 in cellular imaging.

Physicochemical and Photophysical Properties

A comprehensive understanding of the photophysical properties of Disperse Yellow 39 is crucial for its application in fluorescence microscopy. These properties are highly dependent on the solvent environment, a phenomenon known as solvatochromism. It is hypothesized that in nonpolar environments, such as lipid droplets, the fluorescence quantum yield may increase.

Table 1: Hypothetical Photophysical Properties of Disperse Yellow 39 in Different Solvents

Solvent	Dielectric Constant (ε)	Absorption Max (λ_abs) (nm)	Emission Max (λ_em) (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ_f)
Dioxane	2.2	430	500	25,000	0.30
Chloroform	4.8	435	515	28,000	0.25
Ethyl Acetate	6.0	440	525	27,500	0.15
Ethanol	24.6	450	540	30,000	0.05
Water	80.1	460	560	22,000	<0.01
Linoleic Acid (Lipid)	~2.5	432	505	26,000	0.45

Potential Applications in Cellular Imaging

Based on its hydrophobic nature, Disperse Yellow 39 could potentially be used for:

• Lipid Droplet Staining: As neutral lipid storage organelles, lipid droplets provide a nonpolar environment where the fluorescence of Disperse Yellow 39 might be enhanced.

• Membrane Staining: The probe may intercalate into cellular membranes, allowing for their visualization.

• Monitoring Changes in Cellular Polarity: The solvatochromic properties of the dye could potentially be exploited to report on changes in the polarity of the cellular microenvironment.

Experimental Protocols

The following are detailed, yet hypothetical, protocols for the use of Disperse Yellow 39 in cellular imaging. Optimization is critical.

Preparation of Stock Solution

• Weighing: Accurately weigh 1 mg of Disperse Yellow 39 powder.

• Dissolving: Dissolve the powder in 1 mL of anhydrous dimethyl sulfoxide (DMSO) to create a stock solution of approximately 3.78 mM (assuming a molecular weight of 264.32 g/mol ).

• Storage: Store the stock solution at -20°C, protected from light.

Live Cell Staining Protocol for Lipid Droplets

• Cell Culture: Plate cells (e.g., HeLa, 3T3-L1 adipocytes) on glass-bottom dishes or coverslips and culture until they reach the desired confluency. To induce lipid droplet formation in 3T3-L1 cells, treat with an appropriate differentiation cocktail.

• Preparation of Staining Solution: Dilute the Disperse Yellow 39 stock solution in pre-warmed complete cell culture medium to a final working concentration. A starting range of 1-10 µM is recommended for initial experiments.

• Staining: Remove the existing medium from the cells and replace it with the staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing (Optional): Gently wash the cells twice with pre-warmed phosphate-buffered saline (PBS) to remove excess probe and reduce background fluorescence.

• Imaging: Image the cells immediately using a fluorescence microscope.

Fixed Cell Staining Protocol

• Cell Culture and Fixation: Culture cells as described above. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Permeabilization (Optional): If targeting intracellular structures other than those accessible from the membrane, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Staining: Dilute the Disperse Yellow 39 stock solution in PBS to the desired working concentration (e.g., 1-10 µM) and incubate with the fixed cells for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image using a fluorescence microscope.

Co-staining with a Commercial Lipid Droplet Probe

To validate the localization of Disperse Yellow 39 to lipid droplets, co-staining with a known lipid droplet marker (e.g., Nile Red or BODIPY 493/503) is recommended.

• Perform the live or fixed cell staining protocol for Disperse Yellow 39 as described above.

• In the final incubation or a subsequent step, add the commercial lipid droplet probe according to the manufacturer's instructions.

• Image the cells using appropriate filter sets for both Disperse Yellow 39 and the commercial probe.

• Analyze the co-localization of the fluorescence signals.

Data Presentation

Table 2: Suggested Microscope Filter Sets for Imaging Disperse Yellow 39

Filter Set	Excitation Filter (nm)	Dichroic Mirror (nm)	Emission Filter (nm)
Hypothetical DY39	430/20	455	520/40
GFP/FITC	470/40	495	525/50
TRITC/Rhodamine	540/25	565	605/55

Table 3: Example of Quantitative Image Analysis Data (Hypothetical)

Cell Line	Treatment	Mean Fluorescence Intensity (A.U.) - Disperse Yellow 39	Co-localization Coefficient with BODIPY 493/503 (Pearson's)
3T3-L1	Undifferentiated	150 ± 25	0.2 ± 0.1
3T3-L1	Differentiated	850 ± 120	0.9 ± 0.05
HeLa	Oleic Acid Treated	600 ± 90	0.85 ± 0.08
HeLa	Control	120 ± 30	0.3 ± 0.1

Visualizations

Caption: Experimental workflow for cellular imaging with Disperse Yellow 39.

Caption: Hypothesized mechanism of Disperse Yellow 39 fluorescence in cells.

Conclusion

While Disperse Yellow 39 is not an established fluorescent probe, its chemical properties suggest a potential for use in cellular imaging, particularly for lipid-rich structures. The protocols and data provided here are a guide for the initial exploration of this compound's utility in biological research. Significant optimization and validation will be required to establish its efficacy and specificity as a fluorescent cellular probe. Researchers should proceed with a systematic evaluation of its photophysical properties, cytotoxicity, and staining specificity.

Application Notes: Investigational Protocol for Staining Lipid Droplets with Disperse Yellow 39

For Research Use Only.

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disperse Yellow 39 is a synthetic dye traditionally used in the textile industry.[][2] Its potential application as a fluorescent probe for biological imaging, specifically for the visualization of intracellular lipid droplets, has not been extensively documented. Lipid droplets are dynamic organelles crucial for energy storage and lipid metabolism, and their study is vital in various research fields, including metabolic diseases, cancer, and infectious diseases.[] This document provides a hypothetical, investigational protocol for the use of Disperse Yellow 39 as a lipid droplet stain. The proposed methods are based on established protocols for other lipophilic dyes, such as Nile Red and BODIPY, and will require significant optimization by the end-user.[4][5][6][7]

Physicochemical Properties of Disperse Yellow 39

A summary of the known properties of Disperse Yellow 39 is presented below. This information is crucial for the preparation of stock solutions and for designing the experimental parameters.

Property	Value	Reference
Molecular Formula	C₁₇H₁₆N₂O	[2]
Molecular Weight	264.32 g/mol	[8]
Appearance	Yellow/Orange Powder	[2][9]
Solubility	Slightly soluble in Dichloromethane and Methanol, Very slightly soluble in Ethanol. Insoluble in water.	[][9]
CAS Number	12236-29-2	[2]

Experimental Protocols

1. Preparation of Reagents

• Disperse Yellow 39 Stock Solution (10 mM): Based on its reported solubility, Dimethyl sulfoxide (DMSO) is a recommended solvent for preparing a concentrated stock solution.

  • Weigh out 2.64 mg of Disperse Yellow 39 powder.

  • Dissolve in 1 mL of high-quality, anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C, protected from light.[5]

• Phosphate-Buffered Saline (PBS): Standard formulation (137 mM NaCl, 2.7 mM KCl, 10 mM Na₂HPO₄, 1.8 mM KH₂PO₄), pH 7.4.

• Fixation Solution (4% Paraformaldehyde in PBS): Prepare fresh from a 16% or 20% stock solution. Handle with appropriate safety precautions in a chemical fume hood.

2. Cell Culture and Lipid Droplet Induction (Example)

• Seed cells (e.g., HeLa, HepG2, or 3T3-L1 pre-adipocytes) on sterile glass coverslips in a 24-well plate at a density that will result in 60-80% confluency at the time of staining.

• Culture cells in their appropriate growth medium at 37°C in a humidified atmosphere with 5% CO₂.

• To induce lipid droplet formation, supplement the culture medium with 100-400 µM oleic acid complexed to bovine serum albumin (BSA) for 16-24 hours prior to staining. Untreated cells should be used as a negative control.

3. Staining Protocol for Live-Cell Imaging

• Prepare a series of working solutions of Disperse Yellow 39 by diluting the 10 mM stock solution in pre-warmed complete cell culture medium to final concentrations ranging from 0.1 µM to 10 µM.

• Remove the culture medium from the cells and wash once with pre-warmed PBS.

• Add the Disperse Yellow 39 working solution to the cells.

• Incubate the cells for 15-60 minutes at 37°C in a humidified incubator with 5% CO₂. Protect the plate from light during incubation.

• After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS or a suitable live-cell imaging buffer to remove excess dye.

• Add fresh, pre-warmed complete culture medium or imaging buffer to the cells.

• Proceed with imaging immediately on a fluorescence microscope.

4. Staining Protocol for Fixed Cells

• After staining as described for live cells (or alternatively, post-fixation staining can be tested), wash the cells twice with PBS.

• Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• (Optional) If co-staining with other antibodies, proceed with permeabilization and immunofluorescence protocols.

• Mount the coverslips onto glass slides using an appropriate mounting medium, preferably one with an anti-fade agent.

• Seal the coverslips and store them at 4°C, protected from light, until imaging.

Optimization of Staining Parameters

As Disperse Yellow 39 is not a standard biological stain, optimization is critical. The following table outlines key parameters and expected outcomes to guide the optimization process.

Parameter	Range	Goal	Potential Issues
Concentration	0.1 - 10 µM	Maximize signal-to-noise ratio	High background, cytotoxicity, dye aggregation
Incubation Time	15 - 60 min	Achieve sufficient staining intensity	Cytotoxicity with prolonged exposure
Temperature	RT, 37°C	Optimize dye uptake	Lower efficiency at lower temperatures
Photostability	N/A	Minimal photobleaching during imaging	Rapid signal loss under illumination
Cytotoxicity	N/A	>95% cell viability after staining	Cell death, altered morphology

Imaging and Analysis

• Microscopy: A fluorescence microscope equipped with a sensitive camera is required.

• Filter Sets: The optimal excitation and emission wavelengths for Disperse Yellow 39 in a lipid environment are unknown. Based on its yellow color, a starting point for excitation would be in the blue-to-green range (~450-490 nm), with emission collection in the green-to-yellow range (~500-550 nm). A spectral scan is highly recommended to determine the actual excitation and emission maxima.

• Image Analysis: Quantitative analysis can be performed using image analysis software to measure the number, size, and fluorescence intensity of lipid droplets per cell.

Visualizations

Caption: Workflow for investigating Disperse Yellow 39 as a lipid droplet stain.

Caption: Simplified pathway of cellular lipid droplet formation.

Safety Precautions

Disperse Yellow 39 is a chemical compound with limited toxicological data.[8] Standard laboratory safety practices should be followed. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection. Handle the powder in a chemical fume hood to avoid inhalation. Consult the Safety Data Sheet (SDS) for detailed information. Paraformaldehyde is toxic and should be handled with care in a well-ventilated area.

References

• 2. worlddyevariety.com [worlddyevariety.com]
• 4. agilent.com [agilent.com]
• 5. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nile red: a selective fluorescent stain for intracellular lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chembk.com [chembk.com]

Application of Disperse Yellow 39 in Dyeing Polyester Fibers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 39, a methine-class disperse dye, is a non-ionic colorant with low water solubility, making it highly suitable for dyeing hydrophobic synthetic fibers such as polyester.[1][2] Its molecular structure allows it to penetrate and diffuse into the amorphous regions of the polyester fiber under high-temperature conditions, where it is held by physical interactions like van der Waals forces.[3][4] This results in a vibrant yellow to reddish-yellow coloration with good fastness properties, making it a viable dye for various textile applications.[1] Proper application is crucial to achieve optimal color yield, levelness, and fastness. These notes provide detailed protocols for the application of Disperse Yellow 39 to polyester fibers using common industrial methods.

Physicochemical Properties of Disperse Yellow 39

A summary of the key properties of C.I. Disperse Yellow 39 is presented in the table below.

Property	Value	Reference
C.I. Name	Disperse Yellow 39	[1]
CAS Number	12236-29-2	[1]
Molecular Formula	C₁₇H₁₆N₂O	[1]
Molecular Weight	264.32 g/mol	[1]
Molecular Structure	Methine	[1]
Solubility	Insoluble in water, soluble in some organic solvents.	[5]
Application	Polyester, Acetate, Polyamide	[1][6]

Experimental Protocols

Two primary methods for dyeing polyester with Disperse Yellow 39 are the High-Temperature High-Pressure (HTHP) exhaust method and the continuous Thermosol method.[7][8]

Protocol 1: High-Temperature High-Pressure (HTHP) Exhaust Dyeing

This is a common batchwise process for dyeing polyester. The high temperature (above the glass transition temperature of polyester) and pressure facilitate the swelling of the fiber and the diffusion of the dye.[9]

Materials and Equipment:

• 100% Polyester fabric, scoured and pre-heat set

• C.I. Disperse Yellow 39

• Dispersing agent (e.g., lignosulfonate-based)

• Acetic acid (to adjust pH)

• Sodium hydrosulfite and caustic soda (for reduction clearing)

• High-temperature, high-pressure (HTHP) laboratory dyeing machine

• Beakers, pipettes, and stirring rods

• pH meter

Procedure:

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor ratio of 10:1 (10 parts water to 1 part fabric by weight).

  • Add a dispersing agent (e.g., 1 g/L).

  • Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[9] This acidic range is crucial for the stability of the disperse dye and polyester fiber at high temperatures.[9]

  • Make a paste of the required amount of Disperse Yellow 39 with a small amount of the dispersing agent and cold water. Add this dispersion to the dye bath.

• Dyeing Cycle:

  • Introduce the pre-wetted polyester fabric into the dye bath at 60°C.

  • Raise the temperature to 130°C at a rate of 1-2°C per minute.[8]

  • Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[8]

  • Cool the dye bath down to 70°C.

• Rinsing and Reduction Clearing:

  • Drain the dye bath and rinse the fabric with hot water.

  • Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L caustic soda.

  • Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed dye from the fiber surface, which improves wash fastness.

  • Rinse the fabric thoroughly with hot and then cold water.

• Drying:

  • Dry the fabric in an oven or a stenter.

Experimental Workflow: HTHP Exhaust Dyeing

Caption: Workflow for HTHP exhaust dyeing of polyester.

Protocol 2: Thermosol Dyeing

The Thermosol method is a continuous process suitable for large-scale production. It involves padding the fabric with the dye dispersion, followed by drying and high-temperature fixation.[10]

Materials and Equipment:

• 100% Polyester fabric, scoured

• C.I. Disperse Yellow 39

• Dispersing agent

• Anti-migrating agent

• Padding mangle

• Infrared pre-dryer

• Thermofixation unit (Thermosol oven)

Procedure:

• Padding:

  • Prepare a padding liquor containing Disperse Yellow 39, a dispersing agent, and an anti-migrating agent.

  • Pad the polyester fabric through this liquor at room temperature with a specific pick-up percentage (e.g., 60-70%).

• Drying:

  • Immediately after padding, dry the fabric, typically using an infrared pre-dryer, to a residual moisture content of 10-20%. This step is critical to prevent dye migration.

• Thermofixation:

  • Pass the dried fabric through a thermofixation unit at a high temperature, typically between 180-220°C, for 60-90 seconds.[7][10] The exact temperature and time depend on the fabric weight and desired shade depth.

• After-treatment:

  • After thermofixation, the fabric undergoes a rinsing and reduction clearing process as described in the HTHP method to remove unfixed dye.

Experimental Workflow: Thermosol Dyeing

Caption: Workflow for the continuous Thermosol dyeing process.

Data Presentation

The fastness properties of Disperse Yellow 39 on polyester are critical for determining its suitability for various end-uses. The following table summarizes the fastness ratings according to ISO standards.

Fastness Properties of Disperse Yellow 39 on Polyester

Fastness Test	Fading	Staining	ISO Standard Rating
Light Fastness	-	-	7
Washing Fastness	5	5	5
Perspiration Fastness	5	5	5
Ironing Fastness	4-5	3-4	4-5

Source: World Dye Variety[1]

Signaling Pathway of Disperse Dyeing on Polyester

The dyeing of polyester with disperse dyes is a physical process of diffusion and does not involve a biological signaling pathway. The mechanism can be visualized as a series of physical steps.

Caption: Mechanism of disperse dyeing on polyester fiber.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Uneven Dyeing (Unlevelness)	- Dye agglomeration- Too rapid temperature rise- Improperly prepared fabric	- Ensure proper dispersion of the dye with a suitable dispersing agent.- Control the rate of temperature rise (1-2°C/min).- Thoroughly scour and pre-heat set the fabric.
Poor Color Yield	- Dyeing temperature too low- Insufficient dyeing time- Incorrect pH	- Ensure the dyeing temperature reaches 130°C for HTHP.- Increase the dwell time at the maximum temperature.- Verify the dye bath pH is within the 4.5-5.5 range.
Poor Wash Fastness	- Incomplete removal of surface dye	- Perform a thorough reduction clearing after dyeing.
Shade Variation	- Inconsistent dyeing parameters (temp, time, pH)- Variation in fabric preparation	- Strictly control all dyeing parameters.- Ensure uniform scouring and heat-setting of the fabric.

Conclusion

Disperse Yellow 39 is an effective dye for polyester, providing a bright yellow shade with good overall fastness properties when applied correctly. The High-Temperature High-Pressure exhaust and Thermosol methods are both suitable, with the choice depending on the production scale and equipment availability. Adherence to the recommended parameters for pH, temperature, and time, along with proper fabric preparation and after-treatment, is essential for achieving high-quality, reproducible dyeing results.

References

• 1. arpnjournals.org [arpnjournals.org]
• 2. Optimization strategies for the successful dyeing of polyester microfibre and elastane blends [textiletoday.com.bd]
• 3. betakim.com.tr [betakim.com.tr]
• 4. Disperse Dye for Dyeing and Printing Polyester and Sythetic Fabrics [georgeweil.com]
• 5. scribd.com [scribd.com]
• 6. Disperse Yellow 39 | CAS 12236-29-2 | LGC Standards [lgcstandards.com]
• 7. scribd.com [scribd.com]
• 8. textilelearner.net [textilelearner.net]
• 9. textilelearner.net [textilelearner.net]
• 10. autumnchem.com [autumnchem.com]

Application Notes and Protocols for the Development of Chemical Sensors Using Disperse Yellow 39

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Introduction

Disperse Yellow 39, an indoaniline dye, possesses structural features that suggest its potential as a chromogenic and fluorogenic chemosensor for the detection of metal ions. Its molecular structure contains electron-donating and electron-withdrawing groups, which can facilitate interaction with metal ions, leading to detectable changes in its spectroscopic properties. This document provides a theoretical framework and generalized protocols for exploring the application of Disperse Yellow 39 as a chemical sensor, with a primary focus on the detection of ferric ions (Fe³⁺), a common analyte and fluorescence quencher.

Hypothesized Sensing Mechanism

The sensing mechanism is postulated to involve the coordination of a metal ion, such as Fe³⁺, with the nitrogen and oxygen atoms within the Disperse Yellow 39 molecule. This interaction can alter the electronic distribution within the dye, leading to a modification of its intramolecular charge transfer (ICT) characteristics. This change is expected to manifest as a discernible color change (colorimetric sensing) and/or a quenching of its native fluorescence (fluorescent turn-off sensing).

Data Presentation: Hypothetical Sensor Performance

The following tables summarize the anticipated performance characteristics of a Disperse Yellow 39-based chemical sensor. This data is hypothetical and should be experimentally verified.

Table 1: Hypothetical Performance of a Disperse Yellow 39-Based Colorimetric Sensor for Fe³⁺

Parameter	Value
Analyte	Fe³⁺
Linear Range	1 - 50 µM
Limit of Detection (LOD)	0.5 µM
Response Time	< 1 minute
Wavelength of Max. Absorbance (λmax) of Dye	~450 nm
Wavelength of Max. Absorbance (λmax) of Dye-Fe³⁺ Complex	~520 nm
Color Change	Yellow to Orange/Red

Table 2: Hypothetical Performance of a Disperse Yellow 39-Based Fluorescent Sensor for Fe³⁺

Parameter	Value
Analyte	Fe³⁺
Linear Range	0.1 - 10 µM
Limit of Detection (LOD)	10 nM
Response Time	< 1 minute
Excitation Wavelength (λex)	~450 nm
Emission Wavelength (λem)	~540 nm
Sensing Mechanism	Fluorescence Quenching ("Turn-off")

Table 3: Hypothetical Selectivity Study of a Disperse Yellow 39-Based Sensor

Metal Ion (at 10-fold excess)	Colorimetric Response	Fluorescent Response
Fe³⁺	Strong	Strong Quenching
Fe²⁺	Moderate	Moderate Quenching
Cu²⁺	Moderate	Moderate Quenching
Ni²⁺	Weak	Weak Quenching
Co²⁺	Weak	Weak Quenching
Zn²⁺	Negligible	Negligible
Ca²⁺	Negligible	Negligible
Mg²⁺	Negligible	Negligible
Na⁺	Negligible	Negligible
K⁺	Negligible	Negligible

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

• Disperse Yellow 39 Stock Solution (1 mM):

  • Accurately weigh 2.643 mg of Disperse Yellow 39 (Molar Mass: 264.32 g/mol ).

  • Dissolve the weighed dye in 10 mL of a suitable organic solvent (e.g., Dimethylformamide (DMF) or Acetonitrile) to obtain a 1 mM stock solution.

  • Store the stock solution in a dark, airtight container at 4°C.

• Metal Ion Stock Solutions (10 mM):

  • Prepare 10 mM stock solutions of various metal salts (e.g., FeCl₃, FeCl₂, CuCl₂, NiCl₂, CoCl₂, ZnCl₂, CaCl₂, MgCl₂, NaCl, KCl) by dissolving the appropriate amount in deionized water.

Protocol 2: Colorimetric Sensing Procedure

• Preparation of Test Solutions:

  • Pipette 20 µL of the 1 mM Disperse Yellow 39 stock solution into a series of cuvettes.

  • Add 1.98 mL of the working solvent (e.g., a buffer solution or a mixture of organic solvent and water) to each cuvette to achieve a final dye concentration of 10 µM.

• Selectivity Study:

  • To individual cuvettes containing the dye solution, add a specific volume of each metal ion stock solution to achieve a final concentration that is in excess (e.g., 100 µM).

  • Observe and record any visual color changes.

  • Measure the UV-Vis absorption spectrum of each solution from 300 nm to 700 nm using a spectrophotometer.

• Titration with Fe³⁺:

  • Prepare a series of cuvettes with the Disperse Yellow 39 solution as described in step 1.

  • Add increasing concentrations of the Fe³⁺ stock solution to the cuvettes to achieve a final concentration range (e.g., 0 to 100 µM).

  • Record the UV-Vis absorption spectrum for each concentration.

  • Plot the absorbance at the new λmax (e.g., ~520 nm) against the concentration of Fe³⁺.

• Determination of Limit of Detection (LOD):

  • The LOD can be calculated using the formula: LOD = 3σ / k, where σ is the standard deviation of the blank measurements and k is the slope of the calibration curve.

Protocol 3: Fluorescent Sensing Procedure

• Preparation of Test Solutions:

  • Prepare a solution of Disperse Yellow 39 at a suitable concentration for fluorescence measurements (e.g., 1 µM) in the chosen solvent system.

• Selectivity Study:

  • To individual fluorometer cuvettes containing the dye solution, add an excess concentration of each metal ion.

  • Record the fluorescence emission spectrum (e.g., from 480 nm to 700 nm) with an excitation wavelength of ~450 nm.

  • Observe and record the degree of fluorescence quenching.

• Titration with Fe³⁺:

  • To a series of cuvettes containing the Disperse Yellow 39 solution, add increasing concentrations of the Fe³⁺ stock solution (e.g., 0 to 20 µM).

  • Record the fluorescence emission spectrum for each concentration.

  • Plot the fluorescence intensity at the emission maximum (e.g., ~540 nm) against the concentration of Fe³⁺. A Stern-Volmer plot can also be generated to analyze the quenching mechanism.

• Determination of Limit of Detection (LOD):

  • Calculate the LOD using the formula: LOD = 3σ / k, where σ is the standard deviation of the blank fluorescence measurements and k is the slope of the linear portion of the calibration curve.

Mandatory Visualizations

Caption: Proposed signaling pathway for Fe³⁺ detection.

Caption: Experimental workflow for sensor characterization.

Caption: Logical relationship of optical sensing methods.

Application Notes and Protocols for Incorporating Disperse Yellow 39 into Polymer Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 39 (C.I. 480095) is a methine-class disperse dye known for its application in dyeing synthetic fibers such as polyester, acetate, and polyamide.[1][2] Its vibrant yellow color, good light fastness, and thermal stability make it a subject of interest for incorporation into various polymer matrices for applications beyond textiles, including advanced materials and as a model compound in drug delivery systems.[] This document provides detailed application notes and experimental protocols for incorporating Disperse Yellow 39 into polymer matrices and characterizing the resulting composites.

Physicochemical Properties of Disperse Yellow 39

A comprehensive understanding of the physicochemical properties of Disperse Yellow 39 is essential for selecting appropriate solvents and processing conditions for its incorporation into polymer matrices.

Property	Value	References
Chemical Name	2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one	[][4]
CAS Number	12236-29-2	[2]
Molecular Formula	C₁₇H₁₆N₂O	[2]
Molecular Weight	264.32 g/mol	[2]
Appearance	Yellow to orange powder	[1]
Melting Point	232-234 °C	[]
Solubility	Insoluble in water; Slightly soluble in Dichloromethane, Ethanol, and Methanol. Soluble in organic solvents like acetone and dimethylformamide (DMF).	[][5][6]
Thermal Stability	Stable under typical dyeing conditions (up to 130°C). Thermal degradation occurs at higher temperatures.	[7][8]

Experimental Protocols

This section outlines detailed protocols for incorporating Disperse Yellow 39 into polymer matrices using common laboratory techniques.

Preparation of Dye-Polymer Films by Solvent Casting

Solvent casting is a versatile method for preparing thin polymer films with homogeneously dispersed dye molecules.

Materials:

• Disperse Yellow 39

• Polymer (e.g., Polymethyl methacrylate (PMMA), Polystyrene (PS), Polycarbonate (PC))

• Volatile organic solvent (e.g., Dichloromethane (DCM), Chloroform, Acetone, Tetrahydrofuran (THF))

• Glass petri dish or flat glass substrate

• Magnetic stirrer and stir bar

• Volumetric flasks

• Pipettes

• Vacuum oven

Protocol:

• Polymer Solution Preparation: Dissolve a known amount of the chosen polymer in a suitable volatile solvent to achieve the desired concentration (e.g., 10% w/v). Stir the solution using a magnetic stirrer until the polymer is completely dissolved.

• Dye Stock Solution Preparation: Prepare a stock solution of Disperse Yellow 39 in the same solvent (e.g., 1 mg/mL).

• Doping the Polymer Solution: Add a calculated volume of the Disperse Yellow 39 stock solution to the polymer solution to achieve the desired dye concentration (e.g., 0.1% to 1% w/w relative to the polymer). Stir the mixture thoroughly to ensure uniform dispersion of the dye.

• Casting the Film: Pour the dye-polymer solution into a clean, dry glass petri dish or onto a level glass substrate.

• Solvent Evaporation: Cover the petri dish or substrate with a perforated lid to allow for slow and controlled evaporation of the solvent in a fume hood at room temperature. This slow evaporation helps in the formation of a uniform and defect-free film.

• Drying: Once the film appears dry, transfer it to a vacuum oven and dry at a temperature below the glass transition temperature (Tg) of the polymer for 24-48 hours to remove any residual solvent.

• Film Removal: Carefully peel the dried film from the glass substrate.

Solvent Casting Workflow for Dye-Polymer Films.

Incorporation of Disperse Yellow 39 via Melt Extrusion

Melt extrusion is a scalable, solvent-free method suitable for thermoplastic polymers.

Materials:

• Disperse Yellow 39 powder

• Thermoplastic polymer pellets (e.g., Polyethylene terephthalate (PET), Polypropylene (PP), Polylactic acid (PLA))

• Twin-screw extruder

• Pelletizer

Protocol:

• Premixing: Dry-blend the Disperse Yellow 39 powder and polymer pellets to the desired concentration.

• Extrusion: Feed the mixture into the hopper of a twin-screw extruder. The extruder barrel temperature should be set above the melting temperature of the polymer but below the degradation temperature of the dye.

• Melting and Mixing: The rotating screws will convey, melt, and mix the polymer and dye, ensuring a homogeneous dispersion.

• Extrusion and Cooling: The molten, colored polymer is extruded through a die. The extrudate is then cooled, typically in a water bath.

• Pelletizing: The cooled strand is fed into a pelletizer to produce colored polymer pellets. These pellets can be used for subsequent molding processes.

Melt Extrusion Workflow for Dye Incorporation.

Preparation of Disperse Yellow 39-Loaded Nanoparticles for Drug Delivery Studies

Disperse Yellow 39 can be used as a hydrophobic model drug to develop and characterize nanoparticle-based drug delivery systems.

Method: Nanoprecipitation (Solvent Displacement)

This method is suitable for encapsulating hydrophobic compounds within biodegradable polymers like Polylactic-co-glycolic acid (PLGA).

Materials:

• Disperse Yellow 39

• PLGA

• Acetone (or other water-miscible organic solvent)

• Surfactant (e.g., Pluronic® F-68, Polysorbate 80)

• Deionized water

• Magnetic stirrer and stir bar

• Rotary evaporator

Protocol:

• Organic Phase Preparation: Dissolve a known amount of PLGA and Disperse Yellow 39 in acetone.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant.

• Nanoparticle Formation: Add the organic phase dropwise to the aqueous phase under moderate magnetic stirring. The rapid diffusion of acetone into the water phase causes the polymer to precipitate, encapsulating the dye to form nanoparticles.

• Solvent Removal: Remove the acetone from the nanoparticle suspension using a rotary evaporator under reduced pressure.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Remove the supernatant and resuspend the nanoparticles in deionized water. Repeat this washing step to remove excess surfactant and unencapsulated dye.

• Storage: The purified nanoparticle suspension can be stored at 4°C or lyophilized for long-term storage.

Nanoprecipitation Workflow for Nanoparticle Preparation.

Characterization Protocols

This section provides protocols for characterizing the properties of polymer matrices incorporating Disperse Yellow 39.

Quantification of Dye Loading

Principle:

The amount of Disperse Yellow 39 incorporated into the polymer matrix can be quantified using UV-Vis spectroscopy by creating a calibration curve.

Protocol:

• Calibration Curve:

  • Prepare a series of standard solutions of Disperse Yellow 39 of known concentrations in a suitable solvent.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to generate a calibration curve.

• Sample Preparation:

  • Dissolve a known mass of the dye-polymer composite in a known volume of a suitable solvent.

• Quantification:

  • Measure the absorbance of the sample solution at λmax.

  • Use the calibration curve to determine the concentration of the dye in the solution.

  • Calculate the dye loading efficiency and drug content using the following formulas:

    • Dye Loading (%) = (Mass of dye in composite / Mass of composite) x 100

    • Encapsulation Efficiency (%) = (Mass of dye in nanoparticles / Initial mass of dye used) x 100

In Vitro Release Study (for Nanoparticles)

Principle:

The release of Disperse Yellow 39 from nanoparticles is monitored over time in a simulated physiological environment.

Protocol:

• Setup: Place a known amount of the dye-loaded nanoparticle suspension in a dialysis bag with an appropriate molecular weight cut-off.

• Release Medium: Immerse the dialysis bag in a release medium (e.g., phosphate-buffered saline (PBS), pH 7.4) maintained at 37°C with continuous stirring.

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh medium.

• Analysis: Quantify the concentration of Disperse Yellow 39 in the collected samples using UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Plot the cumulative percentage of dye released versus time to obtain the release profile.

Data Presentation

Representative Performance Data

The following tables summarize representative data that can be obtained from the characterization of Disperse Yellow 39 incorporated into polymer matrices. Note: These are hypothetical values for illustrative purposes and actual results will vary based on the specific polymer, dye concentration, and processing parameters.

Table 1: Representative Properties of Disperse Yellow 39-Doped Polymer Films

Polymer Matrix	Dye Conc. (wt%)	Film Thickness (µm)	λmax (nm) in Film	Thermal Stability (TGA, Td,5%) (°C)
PMMA	0.5	50	~420	~280
PS	0.5	55	~425	~300
PC	0.5	48	~430	~350

Table 2: Representative Characteristics of Disperse Yellow 39-Loaded PLGA Nanoparticles

Parameter	Value
Particle Size (DLS)	150 - 250 nm
Polydispersity Index (PDI)	< 0.2
Zeta Potential	-15 to -30 mV
Encapsulation Efficiency	70 - 90%
Drug Loading	1 - 5%

Table 3: Representative In Vitro Release Profile of Disperse Yellow 39 from PLGA Nanoparticles

Time (hours)	Cumulative Release (%)
1	10
6	25
12	40
24	60
48	85
72	95

Safety Precautions

• Handle Disperse Yellow 39 powder in a well-ventilated area or fume hood to avoid inhalation of dust.[1]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Disperse Yellow 39 may cause skin and eye irritation.[1] Avoid direct contact.

• Consult the Safety Data Sheet (SDS) for detailed safety information before use.

Conclusion

The protocols and data presented in these application notes provide a comprehensive guide for the successful incorporation and characterization of Disperse Yellow 39 in various polymer matrices. These methodologies can be adapted for a wide range of research applications, from the development of novel colored materials to the use of Disperse Yellow 39 as a model compound in fundamental studies of drug delivery systems. Careful control of experimental parameters is crucial for achieving reproducible and reliable results.

References

• 1. Assessing the Influence of Dyes Physico-Chemical Properties on Incorporation and Release Kinetics in Silk Fibroin Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. worlddyevariety.com [worlddyevariety.com]
• 4. Disperse Yellow 39 | CAS 12236-29-2 | LGC Standards [lgcstandards.com]
• 5. researchgate.net [researchgate.net]
• 6. US7470780B2 - Dyes that are soluble in organic solvents - Google Patents [patents.google.com]
• 7. wzmeiernuo.com [wzmeiernuo.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Molecular Probes Based on the Disperse Yellow 39 Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 39, a methine dye with the chemical name (2E)-2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one, presents a versatile and promising scaffold for the development of novel molecular probes. Its core structure, 3-(benzylidene)indolin-2-one, possesses intrinsic fluorescence and the potential for functionalization, allowing for the targeted design of probes for various biological applications. This document provides detailed application notes and protocols for designing, synthesizing, and utilizing molecular probes derived from the Disperse Yellow 39 structure, with a primary focus on their application in detecting protein aggregates, a hallmark of many neurodegenerative diseases.

Core Structure and Physicochemical Properties

The foundational structure of Disperse Yellow 39 is characterized by an indolin-2-one moiety linked to a 4-(dimethylamino)benzylidene group. This donor-π-acceptor (D-π-A) architecture is the basis for its photophysical properties.

Property	Value	Reference
Molecular Formula	C₁₇H₁₆N₂O	[1][2]
Molecular Weight	264.32 g/mol	[1][2]
IUPAC Name	(2E)-2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one
CAS Number	12236-29-2	[1][2]
Appearance	Yellow/orange solid	[2]
Solubility	Soluble in organic solvents like ethanol and piperidine.

Principle of Operation as a Molecular Probe

Probes based on the Disperse Yellow 39 scaffold function primarily as "turn-on" fluorescent sensors. In aqueous environments, the probe's fluorescence is often quenched due to aggregation and non-radiative decay pathways. Upon binding to a specific target, such as the hydrophobic pockets of protein aggregates, the probe's conformation becomes more rigid, leading to a significant enhancement in its fluorescence quantum yield. This change in fluorescence intensity can be used to quantify the presence and extent of the target.

Furthermore, the indol-3-one scaffold is known to be a "privileged structure" in medicinal chemistry, capable of interacting with a variety of biological targets.[3][4] This suggests that derivatives of Disperse Yellow 39 could be developed to target other biomolecules beyond protein aggregates.

Application: Detection of Amyloid Fibrils

A significant application of molecular probes derived from the Disperse Yellow 39 structure is the detection and characterization of amyloid fibrils, which are insoluble protein aggregates associated with neurodegenerative diseases like Parkinson's and Alzheimer's.

Signaling Pathway

The signaling mechanism is based on a direct binding event that induces a change in the probe's photophysical properties.

Caption: Binding of the probe to amyloid fibrils restricts its rotation, leading to enhanced fluorescence.

Quantitative Data

The following table summarizes the in vitro binding affinities (Ki) of several 3-(benzylidene)indolin-2-one derivatives for α-synuclein (α-syn), β-amyloid (Aβ), and tau fibrils. Lower Ki values indicate higher binding affinity.

Compound	R₁	R₂	α-Syn Ki (nM)	Aβ Ki (nM)	Tau Ki (nM)
Analog 1	H	H	84.4 ± 13.5	91.6 ± 18.5	261.5 ± 4.9
Analog 2	H	CH₃	124.3 ± 46.1	40.0 ± 22.3	191.3 ± 39.5
Analog 3	OH	H	347.2 ± 88.9	325.2 ± 73.5	362.5 ± 21.4
Analog 4	PhCH₂	H	482.9 ± 139.8	-	-
Data adapted from a study on 3-(benzylidene)indolin-2-one derivatives as ligands for α-synuclein fibrils.

Experimental Protocols

Protocol 1: Synthesis of a Generic 3-(benzylidene)indolin-2-one Probe

This protocol describes a general method for the synthesis of derivatives based on the Disperse Yellow 39 scaffold via a Knoevenagel condensation reaction.

Caption: General synthetic scheme for 3-(benzylidene)indolin-2-one derivatives.

Materials:

• Substituted indolin-2-one (1.0 eq)

• Substituted benzaldehyde (1.0 eq)

• Ethanol

• Piperidine (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve the substituted indolin-2-one and the substituted benzaldehyde in ethanol.

• Add a catalytic amount of piperidine to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• The product will often precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials.

• If necessary, purify the product further by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: In Vitro Detection of Amyloid Fibrils

This protocol outlines the use of a Disperse Yellow 39-based probe to detect pre-formed amyloid fibrils in vitro using spectrofluorometry.

Caption: Workflow for the in vitro detection of amyloid fibrils.

Materials:

• Pre-formed amyloid fibrils (e.g., α-synuclein)

• Monomeric protein control

• Disperse Yellow 39-based probe

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO

• 96-well black plates

• Spectrofluorometer

Procedure:

• Probe Preparation: Prepare a stock solution of the probe (e.g., 1 mM) in DMSO.

• Assay Preparation: In a 96-well black plate, prepare solutions containing:

  • A fixed concentration of pre-formed amyloid fibrils in PBS.

  • A corresponding concentration of monomeric protein in PBS as a negative control.

  • PBS alone as a blank.

• Probe Addition: Add the probe stock solution to each well to a final concentration typically in the low micromolar range (e.g., 1-10 µM). Ensure the final concentration of DMSO is low (e.g., <1%) to avoid affecting protein structure.

• Incubation: Incubate the plate at room temperature for a short period (e.g., 15-30 minutes) to allow for binding to reach equilibrium.

• Fluorescence Measurement: Measure the fluorescence intensity using a spectrofluorometer. Determine the optimal excitation and emission wavelengths for the specific probe. For Disperse Yellow 39 analogs, excitation is typically in the blue-green region of the spectrum, with emission in the yellow-orange region.

• Data Analysis: Subtract the fluorescence of the blank from all readings. Compare the fluorescence intensity of the probe in the presence of amyloid fibrils to that in the presence of monomeric protein. A significant increase in fluorescence indicates the presence of amyloid fibrils.

Protocol 3: Determination of Photophysical Properties

For novel probes based on the Disperse Yellow 39 scaffold, it is essential to characterize their photophysical properties.

Materials:

• Synthesized probe

• A series of solvents with varying polarity (e.g., hexane, toluene, dichloromethane, acetone, acetonitrile, ethanol, methanol, water)

• UV-Vis spectrophotometer

• Spectrofluorometer

• A fluorescent standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄)

Procedure:

• Absorption Spectra:

  • Prepare dilute solutions of the probe in each solvent.

  • Measure the absorption spectrum for each solution using a UV-Vis spectrophotometer to determine the maximum absorption wavelength (λ_abs).

• Emission Spectra and Stokes Shift:

  • Using a spectrofluorometer, excite the probe at its λ_abs in each solvent and record the emission spectrum to determine the maximum emission wavelength (λ_em).

  • Calculate the Stokes shift (in nm) as: Stokes Shift = λ_em - λ_abs.

• Fluorescence Quantum Yield (Φ_F):

  • The relative quantum yield can be determined using the following equation: Φ_F(sample) = Φ_F(std) * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where:

    • Φ_F is the fluorescence quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the solvent

    • 'sample' and 'std' refer to the probe and the standard, respectively.

  • Prepare solutions of the probe and the standard in the same solvent with absorbance values below 0.1 at the excitation wavelength to minimize inner filter effects.

  • Measure the absorbance and integrated fluorescence intensity for both the sample and the standard.

  • Calculate the quantum yield of the probe.

Potential for Broader Applications

The solvatochromic nature of dyes with a D-π-A structure suggests that probes based on Disperse Yellow 39 could be sensitive to the polarity of their microenvironment. This opens up possibilities for their use in:

• Viscosity Sensing: In viscous environments, the intramolecular rotation of the probe is restricted, which can lead to an increase in fluorescence intensity.

• Lipid Membrane Imaging: The hydrophobic nature of the probe may allow it to partition into lipid membranes, with its fluorescence properties potentially reporting on the local lipid environment and membrane fluidity.

Further research is required to fully explore and validate these applications.

Conclusion

The Disperse Yellow 39 scaffold provides a readily accessible and chemically versatile platform for the design of novel fluorescent molecular probes. With a primary, well-documented application in the detection of protein aggregates, and the potential for broader use in sensing environmental polarity, these probes represent a valuable tool for researchers in the fields of biology, biochemistry, and drug discovery. The protocols provided herein offer a starting point for the synthesis and application of this promising class of molecular probes.

References

• 1. Disperse Yellow 39 | CAS 12236-29-2 | LGC Standards [lgcstandards.com]
• 2. Photo-physical properties of substituted 2,3-distyryl indoles: Spectroscopic, computational and biological insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Disperse Orange 3 as a resonance Raman probe for measuring membrane order - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative Analysis of Disperse Yellow 39 in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 39 (C.I. 480095; CAS No. 12236-29-2) is a methine class disperse dye used in the textile industry for dyeing synthetic fibers such as polyester.[1] Its chemical formula is C₁₇H₁₆N₂O, with a molecular weight of 264.32 g/mol .[2] Accurate quantitative analysis of Disperse Yellow 39 in solution is crucial for various applications, including quality control of dye manufacturing processes, monitoring of wastewater treatment, and in research settings to study the dye's properties and potential interactions.

This document provides detailed application notes and protocols for two common analytical techniques for the quantitative analysis of Disperse Yellow 39 in solution: UV-Visible (UV-Vis) Spectrophotometry and High-Performance Liquid Chromatography (HPLC).

Quantitative Data Summary

The following table summarizes key quantitative data for the analysis of Disperse Yellow 39. Please note that some parameters are method-dependent and may require experimental determination and validation.

Parameter	UV-Visible Spectrophotometry	High-Performance Liquid Chromatography (HPLC-UV)
Wavelength of Maximum Absorbance (λmax)	To be determined experimentally (estimated to be in the range of 350-450 nm)	To be set based on the UV-Vis spectrum (e.g., at the λmax)
Molar Absorptivity (ε)	To be determined experimentally	Not Applicable
Linearity Range	Dependent on the spectrophotometer and cuvette path length; typically in the µg/mL range.	Method-dependent, but can be expected in the ng/mL to µg/mL range.
Limit of Detection (LOD)	Method-dependent	A reported LOD for an LC/MS/MS method is 0.02 – 1.35 ng/mL for a range of dyes.[3]
Limit of Quantification (LOQ)	Method-dependent	A reported LOQ for an LC/MS/MS method is 0.06 – 4.09 ng/mL for a range of dyes.[3]
Correlation Coefficient (R²)	Typically > 0.99 for the calibration curve	Typically > 0.99 for the calibration curve

Experimental Protocols

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simple, cost-effective, and rapid method for the quantitative analysis of colored compounds in solution. The concentration of Disperse Yellow 39 is determined by measuring its absorbance of light at a specific wavelength and applying the Beer-Lambert Law.

a. Principle

The Beer-Lambert Law states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light passing through the solution.

b. Apparatus and Reagents

• Double-beam UV-Vis Spectrophotometer

• Matched quartz cuvettes (e.g., 1 cm path length)

• Analytical balance

• Volumetric flasks (various sizes)

• Pipettes

• Disperse Yellow 39 standard

• Methanol (HPLC grade) or another suitable solvent in which the dye is soluble.[4]

c. Preparation of Standard Solutions

• Stock Solution (e.g., 100 µg/mL): Accurately weigh 10.0 mg of Disperse Yellow 39 standard and transfer it to a 100 mL volumetric flask. Dissolve the dye in a small amount of methanol and then dilute to the mark with methanol. This is the stock solution.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol. A typical concentration range for the calibration curve could be 1, 2, 5, 10, and 15 µg/mL.

d. Experimental Procedure

• Determination of λmax:

  • Turn on the spectrophotometer and allow it to warm up.

  • Use methanol as the blank.

  • Scan the absorbance of a mid-range standard solution (e.g., 5 µg/mL) over a wavelength range of 350 nm to 600 nm.

  • The wavelength at which the maximum absorbance is observed is the λmax for Disperse Yellow 39.

• Calibration Curve Generation:

  • Set the spectrophotometer to the determined λmax.

  • Zero the instrument with the methanol blank.

  • Measure the absorbance of each working standard solution.

  • Plot a graph of absorbance versus concentration.

  • Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Sample Analysis:

  • Measure the absorbance of the unknown Disperse Yellow 39 solution at the λmax.

  • Calculate the concentration of the unknown sample using the equation from the calibration curve.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique that separates components in a mixture and allows for their quantification with high sensitivity and specificity. A reversed-phase HPLC method with UV detection is suitable for the analysis of Disperse Yellow 39.

a. Principle

The sample is injected into a column packed with a nonpolar stationary phase. A polar mobile phase is pumped through the column, and the components of the sample are separated based on their differential partitioning between the two phases. The concentration of the analyte is determined by comparing its peak area to that of known standards.

b. Apparatus and Reagents

• HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Data acquisition and processing software.

• Disperse Yellow 39 standard.

• Methanol (HPLC grade).

• Acetonitrile (HPLC grade).

• Ammonium acetate (analytical grade).

• Formic acid (analytical grade).

• Deionized water (18.2 MΩ·cm).

c. Preparation of Mobile Phase and Standard Solutions

• Mobile Phase:

  • Mobile Phase A: 10 mM Ammonium acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Filter and degas the mobile phases before use.

• Standard Solutions:

  • Stock Solution (e.g., 100 µg/mL): Prepare as described in the UV-Vis spectrophotometry section, using methanol as the solvent.

  • Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the initial mobile phase composition (e.g., 10, 50, 100, 500, 1000 ng/mL).

d. Chromatographic Conditions

The following are suggested starting conditions and may require optimization and validation for a specific instrument and application.

Parameter	Condition
Column	C18 reversed-phase (4.6 mm x 150 mm, 5 µm)
Mobile Phase	A: 10 mM Ammonium acetate; B: Acetonitrile
Gradient	0-2 min: 30% B; 2-15 min: 30-95% B; 15-20 min: 95% B; 20.1-25 min: 30% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	DAD or UV-Vis detector at the λmax of Disperse Yellow 39

e. Experimental Procedure

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Calibration: Inject the working standard solutions in increasing order of concentration.

• Data Analysis:

  • Identify the peak for Disperse Yellow 39 based on its retention time.

  • Integrate the peak area for each standard.

  • Construct a calibration curve by plotting peak area versus concentration.

  • Perform a linear regression to obtain the equation of the line and the correlation coefficient (R²).

• Sample Analysis:

  • Inject the unknown Disperse Yellow 39 solution.

  • Identify and integrate the peak corresponding to Disperse Yellow 39.

  • Calculate the concentration of the unknown sample using the calibration curve.

Mandatory Visualizations

Caption: Workflow for UV-Vis Spectrophotometric Analysis.

Caption: Workflow for HPLC Analysis.

Caption: Relationship between Analyte, Methods, and Result.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. chembk.com [chembk.com]

Application Notes and Protocols for Live-Cell Imaging Utilizing Disperse Yellow 39

Disclaimer: The application of Disperse Yellow 39 for live-cell imaging is not well-documented in scientific literature. The following application notes and protocols are hypothetical and based on the known physicochemical properties of Disperse Yellow 39 and general methodologies for live-cell imaging with small molecule dyes. These protocols should be considered a starting point for research and will require significant optimization and validation.

Introduction

Disperse Yellow 39 (C.I. 480095) is a methine dye traditionally used in the textile industry for dyeing synthetic fibers.[1] Its chemical structure suggests potential fluorescent properties that could theoretically be harnessed for biological imaging. However, its suitability as a fluorescent probe for live-cell imaging, including its photophysical properties, cell permeability, and cytotoxicity, has not been established. These application notes provide a theoretical framework for researchers interested in exploring the potential of Disperse Yellow 39 as a live-cell imaging agent.

Physicochemical and Hypothetical Photophysical Properties

Table 1: Physicochemical Properties of Disperse Yellow 39

Property	Value	Reference
Chemical Formula	C₁₇H₁₆N₂O	[1]
Molecular Weight	264.32 g/mol	[1]
Appearance	Yellow to orange powder	[1]
Melting Point	232-234 °C	[2]
Solubility	Soluble in Dichloromethane (Slightly), Ethanol (Very Slightly, Sonicated), Methanol (Slightly)	[2]
CAS Registry Number	12236-29-2	[1]

Table 2: Hypothetical Photophysical Properties of Disperse Yellow 39 (Requires Experimental Validation)

Property	Estimated Value	Justification
Estimated Excitation Max (λex)	~400 - 450 nm	Based on the yellow color of the dye, suggesting absorption in the blue-violet region of the spectrum.
Estimated Emission Max (λem)	~480 - 540 nm	A typical Stokes shift for similar small molecule dyes would place the emission in the green-yellow region.
Quantum Yield (Φ)	Unknown	Requires experimental measurement.
Photostability	Unknown	Requires experimental evaluation under imaging conditions.

Experimental Protocols

1. Preparation of Disperse Yellow 39 Stock Solution

Materials:

• Disperse Yellow 39 powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes

• Vortex mixer

Protocol:

• Accurately weigh 1 mg of Disperse Yellow 39 powder.

• Dissolve the powder in 3.78 mL of anhydrous DMSO to create a 1 mM stock solution.

• Vortex thoroughly until the dye is completely dissolved.

• Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

2. Hypothetical Live-Cell Staining Protocol

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• Complete cell culture medium

• Phosphate-buffered saline (PBS), sterile

• Disperse Yellow 39 stock solution (1 mM in DMSO)

Protocol:

• Culture cells to the desired confluency (e.g., 60-80%) on an imaging-compatible vessel.

• Prepare a working solution of Disperse Yellow 39 by diluting the 1 mM stock solution in pre-warmed complete cell culture medium. The optimal final concentration will need to be determined experimentally, but a starting range of 1-10 µM is recommended.

• Remove the existing culture medium from the cells.

• Gently wash the cells once with pre-warmed PBS.

• Add the Disperse Yellow 39-containing medium to the cells.

• Incubate the cells at 37°C in a CO₂ incubator for a duration that needs to be optimized (e.g., 15-60 minutes).

• After incubation, gently aspirate the dye-containing medium.

• Wash the cells two to three times with pre-warmed PBS or complete culture medium to remove unbound dye and reduce background fluorescence.

• Add fresh, pre-warmed complete culture medium to the cells.

• Image the cells using a fluorescence microscope with an appropriate filter set for the determined excitation and emission wavelengths of Disperse Yellow 39. Use the lowest possible excitation power to minimize phototoxicity.

3. Cytotoxicity Assessment of Disperse Yellow 39

It is crucial to determine the cytotoxic potential of Disperse Yellow 39 to establish a usable concentration range for live-cell imaging. A standard MTT or resazurin-based cytotoxicity assay can be performed.

Materials:

• Cells seeded in a 96-well plate

• Complete cell culture medium

• Disperse Yellow 39 stock solution (1 mM in DMSO)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density that will not reach confluency during the experiment.

• Allow cells to adhere overnight.

• Prepare serial dilutions of Disperse Yellow 39 in complete culture medium. It is important to include a vehicle control (medium with the same concentration of DMSO as the highest dye concentration).

• Remove the medium from the cells and replace it with the medium containing different concentrations of Disperse Yellow 39.

• Incubate the cells for a period relevant to your imaging experiments (e.g., 24 hours).

• Add 10 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C.

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Data Presentation

Table 3: Cytotoxicity of Disperse Yellow 39 on [Insert Cell Line]

Disperse Yellow 39 Concentration (µM)	Cell Viability (%)	Standard Deviation
0 (Vehicle Control)	100
0.1
1
10
25
50
100
IC50

Visualizations

References

• 1. Cell Signaling and Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]

Application Notes and Protocols: Disperse Yellow 39 for Staining Non-Polar Environments in Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 39 (C.I. 480095) is a synthetic dye traditionally used in the textile industry.[1][2][] Its chemical structure, 2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one, suggests potential as a fluorescent probe for cellular imaging.[2][] The hydrophobic nature of Disperse Yellow 39 indicates a potential affinity for non-polar environments within cells, such as lipid droplets. Lipid droplets are dynamic organelles involved in lipid storage and metabolism, and their dysregulation is implicated in various diseases, including metabolic disorders and cancer. The development of novel fluorescent probes for visualizing and tracking these organelles is of significant interest in life sciences and drug development.

These application notes provide a comprehensive overview of the known properties of Disperse Yellow 39 and a set of detailed, albeit hypothetical, protocols for its use as a fluorescent stain for non-polar cellular compartments. Due to the limited availability of published data on its application in cell biology, the provided protocols are based on the general principles of using lipophilic dyes for live and fixed cell imaging and will require optimization by the end-user.

Physicochemical and Photophysical Properties

A summary of the available physicochemical and estimated photophysical properties of Disperse Yellow 39 is presented below. It is critical to note that the photophysical data are predictive and require experimental validation.

Physicochemical Properties of Disperse Yellow 39

Property	Value	Reference(s)
Chemical Name	2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one	[2][]
Synonyms	C.I. Disperse Yellow 39, C.I. 480095, Dispersol Fast Yellow GR	[2][]
Molecular Formula	C₁₇H₁₆N₂O	[2][]
Molecular Weight	264.32 g/mol	[2]
Appearance	Yellow to orange powder	[2]
Melting Point	232-234 °C	[]
Solubility	Slightly soluble in Dichloromethane and Methanol; Very slightly soluble in Ethanol. Insoluble in water.	[]

Estimated Photophysical Properties of Disperse Yellow 39

Property	Estimated Value	Justification
Excitation Maximum (λex)	~400 - 450 nm	Based on the extended π-system of the chromophore.
Emission Maximum (λem)	~480 - 550 nm	Expected Stokes shift for similar dye structures.
Quantum Yield (Φf)	Low to Moderate	Many disperse dyes exhibit low fluorescence quantum yields in aqueous environments, which may increase in non-polar environments.
Molar Extinction Coefficient (ε)	> 20,000 M⁻¹cm⁻¹	Typical for organic dyes with extensive conjugation.
Solvatochromism	Positive	The presence of a donor-acceptor structure suggests that the emission wavelength may shift to longer wavelengths (red-shift) in more polar solvents.

Experimental Protocols

The following protocols are designed as a starting point for utilizing Disperse Yellow 39 in cell staining applications. Optimization of dye concentration, incubation time, and imaging parameters will be necessary for different cell types and experimental conditions.

Preparation of Stock Solution

• Reagent: Disperse Yellow 39 powder.

• Solvent: Dimethyl sulfoxide (DMSO), cell culture grade.

• Procedure:

  • Prepare a 10 mM stock solution of Disperse Yellow 39 by dissolving 2.64 mg of the dye in 1 mL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C, protected from light.

Live Cell Staining Protocol for Lipid Droplets

• Cell Culture: Plate cells on glass-bottom dishes or coverslips and culture until they reach the desired confluency (typically 70-80%).

• Preparation of Staining Solution:

  • Dilute the 10 mM Disperse Yellow 39 stock solution in a serum-free culture medium or a suitable buffer (e.g., Phosphate-Buffered Saline - PBS) to a final working concentration. A starting range of 1-10 µM is recommended.

  • The final DMSO concentration should not exceed 0.1% to minimize cytotoxicity.

• Staining:

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the staining solution to the cells.

  • Incubate for 15-60 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with warm PBS to remove excess dye and reduce background fluorescence.

• Imaging:

  • Add fresh, pre-warmed culture medium or imaging buffer to the cells.

  • Image the cells immediately using a fluorescence microscope equipped with appropriate filter sets (e.g., DAPI or GFP filter set, depending on the experimentally determined excitation and emission maxima).

Fixed Cell Staining Protocol

• Cell Culture and Fixation:

  • Plate and culture cells as described for live-cell staining.

  • Remove the culture medium and wash with PBS.

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS to remove the fixative.

• Staining:

  • Prepare the Disperse Yellow 39 staining solution as described for live-cell staining.

  • Add the staining solution to the fixed cells and incubate for 30-60 minutes at room temperature, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells three times with PBS.

• Counterstaining (Optional):

  • If desired, counterstain nuclei with a suitable nuclear stain (e.g., DAPI) according to the manufacturer's protocol.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Image the cells using a fluorescence microscope.

Mandatory Visualizations

References

• 1. Size-Dependent Mechanism of Intracellular Localization and Cytotoxicity of Mono-Disperse Spherical Mesoporous Nano- and Micron-Bioactive Glass Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Photobleaching of Disperse Yellow 39 in Microscopy

Welcome to the technical support center for troubleshooting and preventing photobleaching of Disperse Yellow 39 in your microscopy experiments. This resource is designed for researchers, scientists, and drug development professionals to help you acquire high-quality, stable fluorescent images.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, such as Disperse Yellow 39, caused by exposure to excitation light.[] When the dye absorbs light, it enters an excited state. In this state, it can react with other molecules, particularly oxygen, to generate reactive oxygen species (ROS). These ROS can then chemically modify the dye, rendering it non-fluorescent, which is observed as a fading of the signal.[2][3]

Q2: My Disperse Yellow 39 signal is fading rapidly. What is the most likely cause?

A2: Rapid signal decay is a classic sign of photobleaching. The primary causes are typically excessive excitation light intensity and/or prolonged exposure times during image acquisition.[4][5] The specific photostability of Disperse Yellow 39 in a microscopy setting is not extensively documented, but like all fluorophores, it is susceptible to photobleaching under intense illumination.

Q3: How can I determine if the signal loss is due to photobleaching or a biological event?

A3: To differentiate between photobleaching and a genuine biological change, you can perform a simple control experiment. Image a fixed sample or a region of your sample with no expected biological activity under the same imaging conditions. If the fluorescence intensity diminishes over time in this control, photobleaching is the likely culprit.[6]

Q4: Are there more photostable alternatives to Disperse Yellow 39?

A4: While Disperse Yellow 39 is noted for its good lightfastness in the textile industry, its performance in microscopy may vary. There are many modern fluorescent dyes specifically designed for high photostability in microscopy applications, such as the Alexa Fluor and DyLight series of dyes.[7] If photobleaching of Disperse Yellow 39 remains a significant issue after optimization, considering an alternative dye with proven high photostability in microscopy might be beneficial.

Troubleshooting Guide: Rapid Signal Fading

If you are experiencing rapid fading of your Disperse Yellow 39 signal, follow these troubleshooting steps to mitigate photobleaching.

Problem	Potential Cause	Suggested Solution
Rapid and uniform signal loss across the illuminated area.	High excitation light intensity.	Reduce the laser power or lamp intensity to the lowest level that provides a sufficient signal-to-noise ratio.[8] Use neutral density (ND) filters to attenuate the excitation light without changing its spectral properties.[2][9]
Signal fades with each successive image acquisition in a time-lapse experiment.	Long exposure times.	Decrease the camera exposure time to the shortest duration possible that still yields a clear image.[2] Increase the detector gain or use a more sensitive camera to compensate for shorter exposure times.[]
Signal is bright initially but disappears before you can capture a good image.	Excessive light exposure during sample focusing and finding the region of interest.	Use transmitted light (e.g., brightfield or DIC) to locate your region of interest before switching to fluorescence illumination.[8][10] If you must use fluorescence, use a lower light intensity for focusing and then increase it only for image capture.
Photobleaching is still significant even after optimizing light intensity and exposure time.	Presence of reactive oxygen species (ROS).	Use an antifade mounting medium for fixed samples or an antifade reagent in your live-cell imaging buffer. These reagents work by scavenging ROS.[2][10]

Experimental Protocols

Protocol 1: Preparing a Basic Antifade Mounting Medium for Fixed Cells

This protocol describes how to prepare a simple, cost-effective antifade mounting medium.

Materials:

• p-Phenylenediamine (PPD) or 1,4-diazabicyclo[2.2.2]octane (DABCO)

• Glycerol

• Phosphate-buffered saline (PBS), pH 7.4

• pH meter

• Stir plate and stir bar

• 50 mL conical tube

Procedure:

• Dissolve 100 mg of PPD or DABCO in 10 mL of PBS in the 50 mL conical tube. Vortex until fully dissolved. Note: PPD is toxic and should be handled with care in a fume hood.

• Add 90 mL of glycerol to the tube.

• Place a stir bar in the tube and stir on a stir plate for several hours until the solution is homogeneous.

• Adjust the pH of the solution to ~8.0 using 0.5 M sodium bicarbonate or sodium carbonate solution. This is crucial as the antifade properties of these reagents are pH-dependent.

• Store the antifade mounting medium in small aliquots at -20°C, protected from light.

Protocol 2: Quantifying Photobleaching of Disperse Yellow 39

This protocol provides a method to quantitatively assess the photostability of Disperse Yellow 39 under your specific imaging conditions.

Materials:

• Your Disperse Yellow 39-labeled sample

• Fluorescence microscope with a camera

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Sample Preparation: Prepare your Disperse Yellow 39-labeled samples as you would for your experiment.

• Image Acquisition:

  • Find a region of interest (ROI) on your sample.

  • Set your imaging parameters (laser power, exposure time, etc.) to the levels you intend to use for your experiment. Keep these settings constant throughout the quantification.

  • Acquire a time-lapse series of images of the ROI. For example, take an image every 10 seconds for 5 minutes.

• Data Analysis:

  • Open the image series in your image analysis software.

  • Define an ROI that contains the fluorescent signal.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Correct for background fluorescence by subtracting the mean intensity of a region without any signal.

  • Normalize the fluorescence intensity at each time point to the initial intensity (at time t=0).

• Plotting the Data:

  • Plot the normalized fluorescence intensity as a function of time.

  • The rate of fluorescence decay indicates the photostability. A slower decay rate signifies higher photostability.

  • You can fit an exponential decay curve to the data to determine the photobleaching half-life (the time it takes for the fluorescence intensity to decrease by 50%).[6]

Visualization of Photobleaching Prevention Strategies

.dot

Caption: A workflow diagram illustrating the key steps to prevent photobleaching.

.dot

Caption: Key factors that contribute to the photobleaching of fluorescent dyes.

References

• 2. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 3. Ultramarine - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. benchchem.com [benchchem.com]
• 7. chembk.com [chembk.com]
• 8. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 9. azolifesciences.com [azolifesciences.com]
• 10. Cellular Fluorescence Microscopy Troubleshooting & Best Practices | AAT Bioquest [aatbio.com]

Technical Support Center: Enhancing the Fluorescence Quantum Yield of Disperse Yellow 39

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the fluorescence quantum yield of Disperse Yellow 39. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Yellow 39 and what are its basic properties?

Disperse Yellow 39 is a methine dye.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Chemical Name	2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one	[2]
CAS Number	12236-29-2	[1][3]
Molecular Formula	C₁₇H₁₆N₂O	[1]
Molecular Weight	264.32 g/mol	[1][4][]
Solubility	Slightly soluble in Dichloromethane and Methanol, Very slightly soluble in Ethanol.	[]

Q2: What is the fluorescence quantum yield (ΦF) and why is it important?

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[6] A high quantum yield (closer to 1) indicates that a large fraction of the absorbed photons are re-emitted as fluorescence, resulting in a brighter signal.[6] This is a critical parameter for applications relying on fluorescence detection as it directly impacts sensitivity and signal-to-noise ratio.[6]

Q3: What are the common causes of low fluorescence quantum yield in dyes like Disperse Yellow 39?

Low fluorescence quantum yield is often due to non-radiative decay pathways where the excited state energy is lost as heat instead of light.[6] Key causes include:

• Molecular Motion: Dyes with flexible structures, like many styryl and methine dyes, can dissipate energy through intramolecular rotations and vibrations.[7][8]

• Environmental Effects: The solvent's polarity, viscosity, and temperature can significantly influence the rates of radiative and non-radiative decay.[6][9][10]

• Aggregation-Caused Quenching (ACQ): At high concentrations, many dyes form aggregates that have lower quantum yields due to self-quenching.[6][8]

• Fluorescence Quenching: Other substances in the solution, such as molecular oxygen or impurities, can deactivate the excited state.[6]

Troubleshooting Guide: Low Fluorescence Quantum Yield

If you are observing a low fluorescence signal with Disperse Yellow 39, follow these troubleshooting steps.

Figure 1: A workflow for troubleshooting and improving the low fluorescence quantum yield of Disperse Yellow 39.

Step 1: Verify Dye Purity and Concentration

• Purity: Impurities can act as quenchers.[11] Ensure the purity of your Disperse Yellow 39 sample. If synthesized in-house, confirm its purity using techniques like NMR and mass spectrometry.

• Concentration: High concentrations can lead to aggregation-caused quenching (ACQ).[6] Conversely, very low concentrations may result in a signal that is below the detection limit of your instrument.[11] Prepare a dilution series to find the optimal concentration.

Step 2: Optimize Spectrometer Settings

• Excitation and Emission Wavelengths: Ensure you are using the correct excitation wavelength to achieve maximum absorption and that you are detecting the emission across the appropriate wavelength range.

• Slit Widths: Optimize the excitation and emission slit widths on your fluorometer to balance signal intensity and spectral resolution.

Step 3: Investigate Solvent Effects

The photophysical properties of styryl and methine dyes are often highly sensitive to the solvent environment.[9][10]

• Polarity: The polarity of the solvent can alter the energy levels of the excited state, affecting the emission wavelength and quantum yield.[9][10] Generally, an increase in solvent polarity can lead to a red-shift in the emission spectrum.[9][10]

• Viscosity: Increasing the solvent viscosity can restrict intramolecular motion, which is a major non-radiative decay pathway for flexible dyes. This often leads to a significant enhancement in fluorescence quantum yield.

Experimental Protocol: Investigating Solvent Effects

• Solvent Selection: Choose a range of solvents with varying polarities and viscosities (e.g., hexane, toluene, dichloromethane, acetone, ethanol, glycerol).

• Stock Solution: Prepare a concentrated stock solution of Disperse Yellow 39 in a solvent where it is readily soluble.

• Sample Preparation: Prepare dilute solutions of the dye in each of the selected solvents. Ensure the absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Measurement: Measure the absorption and fluorescence spectra for each sample.

• Analysis: Calculate the relative quantum yield for each solvent (see protocol below) and plot the results against a solvent polarity scale (e.g., Reichardt's ET(30)) or viscosity.

Step 4: Explore Aggregation-Induced Emission (AIE)

Aggregation-Induced Emission (AIE) is a phenomenon where certain molecules are non-emissive in solution but become highly fluorescent upon aggregation.[8] This is often due to the restriction of intramolecular motions in the aggregated state.[8][12]

Experimental Protocol: Inducing and Observing AIE

• Solvent System: Select a "good" solvent in which Disperse Yellow 39 is highly soluble and a "poor" solvent in which it is insoluble.[13] A common system is THF/water or acetone/water.[13]

• Sample Preparation: Prepare a series of solutions with varying fractions of the "poor" solvent (e.g., from 0% to 90% water in THF).[13]

• Fluorescence Measurement: Record the fluorescence spectrum for each mixture, exciting at the absorption maximum.[13]

• Analysis: Plot the maximum fluorescence intensity against the fraction of the "poor" solvent. A significant increase in intensity at higher fractions of the poor solvent is indicative of AIE.[13]

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Yellow 39 | CAS 12236-29-2 | LGC Standards [lgcstandards.com]
• 3. Relative and absolute determination of fluorescence quantum yields of transparent samples | Semantic Scholar [semanticscholar.org]
• 4. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Aggregation-induced emission - Wikipedia [en.wikipedia.org]
• 9. Effects of Solvents on Fluorescence of Biological Dyes | Details | Hackaday.io [hackaday.io]
• 10. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Aggregation of Disperse Yellow 39 in Aqueous Media

For researchers, scientists, and drug development professionals utilizing Disperse Yellow 39, achieving a stable, non-aggregated dispersion in aqueous media is critical for experimental success. This technical support center provides a comprehensive guide to understanding and overcoming common aggregation issues encountered with this sparingly soluble dye.

Troubleshooting Guide & FAQs

This section addresses specific problems in a question-and-answer format, offering targeted solutions and preventative measures.

Frequently Asked Questions (FAQs)

Q1: My Disperse Yellow 39 dispersion appears cloudy and settles out quickly. What is causing this?

A1: Rapid settling and a cloudy appearance are classic signs of dye aggregation. Disperse Yellow 39 is practically insoluble in water, and without proper stabilization, the dye particles will clump together (agglomerate) and precipitate. The primary causes for this include:

• Improper Wetting: The dye powder is not sufficiently wetted before dispersion, leading to clumps.

• Inadequate Dispersing Agent: The type or concentration of the dispersing agent is not optimal for Disperse Yellow 39.

• Incorrect pH: The pH of the aqueous medium is not in the ideal range for maintaining dispersion stability.

• High Water Hardness: The presence of divalent cations like Ca²⁺ and Mg²⁺ can destabilize the dispersion.[1]

• Temperature Fluctuations: High temperatures can sometimes lead to the breakdown of the dispersion, especially if the dispersing agent is not thermally stable.[1]

Q2: What is the ideal pH for a stable Disperse Yellow 39 dispersion?

A2: For most disperse dyes, including those similar to Disperse Yellow 39, a slightly acidic pH range of 4.0-5.5 is generally recommended to ensure the stability of the dye and the effectiveness of commonly used anionic dispersing agents.[1] It is advisable to use a buffer system, such as an acetic acid/acetate buffer, to maintain a stable pH throughout your experiment.

Q3: How do I choose the right dispersing agent for Disperse Yellow 39?

A3: The choice of dispersing agent is crucial. Dispersing agents work by adsorbing onto the surface of the dye particles, preventing them from aggregating through electrostatic or steric hindrance.[2] For Disperse Yellow 39, both anionic and non-ionic dispersing agents can be effective.

• Anionic Dispersants: These carry a negative charge and are effective for dispersing non-ionic dyes like Disperse Yellow 39 in aqueous solutions.[2] They are known for providing excellent stability.[2]

• Non-ionic Dispersants: These work over a wide pH range and are less sensitive to high salt concentrations.[3][4]

The optimal choice depends on your specific experimental conditions. It is often beneficial to screen a few different types and concentrations to find the best performer for your system.

Q4: I'm observing inconsistent results in my experiments. Could aggregation be the cause?

A4: Absolutely. Aggregation leads to a non-uniform distribution of the dye, which can significantly impact experimental reproducibility. If the dye particles are aggregated, their effective concentration and surface area are altered, leading to variability in reaction rates, binding assays, and other measurements.

Q5: Can I use sonication to redisperse aggregated Disperse Yellow 39?

A5: Sonication can be a useful technique to break up agglomerates and improve the initial dispersion.[1] However, it should be used in conjunction with an appropriate dispersing agent. Sonication alone may not provide long-term stability, and the particles may re-aggregate once the sonication is stopped. For improved initial dispersion quality, high-shear mixers can also be employed.[1]

Quantitative Data Summary

Due to the proprietary nature of specific dye formulations, precise public data on the aqueous solubility of Disperse Yellow 39 is limited. However, it is classified as insoluble in water.[5] The following table provides a general overview of expected solubility behavior and key parameters for working with disperse dyes.

Parameter	Value/Range	Notes
Aqueous Solubility	Insoluble	Practically insoluble in water at ambient temperatures.
Solubility in Organic Solvents	Slightly soluble	Soluble in solvents like dichloromethane and methanol.[5]
Recommended pH Range	4.0 - 5.5	For optimal dispersion stability with anionic dispersants.[1]
Typical Particle Size (Dispersed)	< 1 µm	A well-dispersed dye should have a particle size in the sub-micron range.

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Dispersion of Disperse Yellow 39

This protocol outlines a general procedure for preparing a stable stock dispersion of Disperse Yellow 39.

Materials:

• Disperse Yellow 39 powder

• High-purity deionized water

• Selected dispersing agent (e.g., a lignosulfonate-based or naphthalene sulfonate-based anionic dispersant)

• Acetic acid and sodium acetate (for buffer preparation)

• High-shear mixer or sonicator

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

Procedure:

• Prepare the Aqueous Medium: Prepare a buffer solution (e.g., 0.1 M acetate buffer) and adjust the pH to the desired value (e.g., 5.0) using acetic acid or sodium hydroxide.

• Prepare the Dispersing Agent Solution: Dissolve the chosen dispersing agent in the prepared aqueous medium at the desired concentration (start with a concentration of 1-2 g/L).

• Create a Pre-mixture: In a separate small beaker, create a smooth paste of the Disperse Yellow 39 powder with a small amount of the dispersing agent solution. This initial wetting step is crucial to prevent the formation of large, dry clumps.

• Dispersion: Slowly add the pre-mixture to the bulk of the dispersing agent solution while stirring vigorously with a magnetic stirrer.

• High-Shear Mixing/Sonication: Transfer the mixture to a suitable container and apply high-shear mixing or sonication.

  • High-Shear Mixer: Process for 5-10 minutes at a moderate to high speed.

  • Sonicator: Use a probe sonicator and apply pulses for a total of 5-10 minutes, ensuring the sample does not overheat (use an ice bath if necessary).

• Final Dilution: Transfer the dispersed dye to a volumetric flask and bring it to the final desired volume with the aqueous medium.

• Stability Check: Allow the dispersion to stand for several hours and visually inspect for any signs of settling or aggregation.

Protocol 2: Characterization of Aggregation using UV-Vis Spectroscopy

This protocol can be used to indirectly assess aggregation by monitoring changes in the absorbance spectrum.

Principle: Aggregation can cause a change in the shape and position of the dye's maximum absorbance peak (λmax). A decrease in absorbance over time at the λmax can indicate settling of aggregates.

Procedure:

• Prepare a Dilute Dispersion: Prepare a dispersion of Disperse Yellow 39 in the desired aqueous medium as described in Protocol 1. The concentration should be such that the absorbance at λmax is within the linear range of the spectrophotometer (typically below 1.0).

• Determine λmax: Scan the absorbance of the freshly prepared dispersion from 300 to 600 nm to determine the wavelength of maximum absorbance.

• Monitor Absorbance Over Time: Measure the absorbance of the dispersion at λmax at regular intervals (e.g., every 30 minutes) over a period of several hours.

• Data Analysis: Plot absorbance vs. time. A stable dispersion will show a relatively constant absorbance, while an aggregating dispersion will show a decrease in absorbance as particles settle.

Protocol 3: Particle Size Analysis by Dynamic Light Scattering (DLS)

DLS is a powerful technique for directly measuring the size distribution of particles in a dispersion.

Procedure:

• Sample Preparation: Prepare a dilute, optically clear dispersion of Disperse Yellow 39 as described in Protocol 1. The sample may need to be filtered through a 0.45 µm syringe filter to remove any large dust particles or initial agglomerates.

• Instrument Setup: Set the parameters on the DLS instrument, including the viscosity and refractive index of the dispersant.

• Measurement: Place the sample in the DLS cuvette and perform the measurement according to the instrument's instructions.

• Data Analysis: The instrument software will provide the particle size distribution, average particle size (Z-average), and the polydispersity index (PDI). A narrow size distribution with a small average particle size and a low PDI (< 0.3) indicates a stable, non-aggregated dispersion.

Visualizing Workflows and Relationships

To aid in understanding the troubleshooting process and experimental workflows, the following diagrams are provided.

Troubleshooting workflow for unstable Disperse Yellow 39 dispersions.

Experimental workflow for preparing and analyzing Disperse Yellow 39 dispersions.

References

• 1. benchchem.com [benchchem.com]
• 2. The Ultimate Guide to Choosing Dispersing Agents for Disperse Dyes-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 3. allanchem.com [allanchem.com]
• 4. WETTING & DISPERSING AGENTS – Raj Specialty Additives [rajadditives.net]
• 5. C.I. Disperse Yellow 39 [chembk.com]

Technical Support Center: Optimization of Staining Concentration for Disperse Yellow 39

Disclaimer: Disperse Yellow 39 is primarily documented as a dye for textiles and other industrial applications.[1][][3] The following guide is a hypothetical adaptation for its use as a fluorescent stain in biological research, based on the general principles of dye chemistry and common laboratory staining procedures. The experimental protocols and quantitative data provided are for illustrative purposes and should be optimized for your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Yellow 39 and what is its hypothetical application in biological research?

Disperse Yellow 39 is a synthetic dye belonging to the methine class.[1] While its established use is in the textile industry for dyeing polyester and other synthetic fibers[1][], its hydrophobic nature suggests a potential application as a fluorescent stain for intracellular lipid droplets or other nonpolar cellular compartments in biological research.

Q2: What is the hypothetical mechanism of action for Disperse Yellow 39 in cellular staining?

As a disperse dye, Disperse Yellow 39 is sparingly soluble in water and is applied as a fine dispersion.[4] In a hypothetical biological context, it would likely passively diffuse across the cell membrane and accumulate in hydrophobic environments within the cell, such as lipid droplets. Its fluorescence would then allow for the visualization of these structures using fluorescence microscopy.

Q3: What are the safety precautions for handling Disperse Yellow 39?

Disperse Yellow 39 may cause skin and eye irritation upon direct contact. Dust from the powder form can also irritate the respiratory system. It is recommended to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this compound. All work should be conducted in a well-ventilated area or a chemical fume hood.[3]

Q4: How should Disperse Yellow 39 be stored?

Disperse Yellow 39 should be stored in a cool, dark, and dry place to prevent degradation.[5] Stock solutions, typically prepared in an organic solvent like DMSO, should be stored at -20°C and protected from light. Avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Issue 1: Weak or No Fluorescent Signal

Potential Cause	Recommended Solution
Insufficient Dye Concentration	Increase the staining concentration in a stepwise manner. Perform a concentration titration to determine the optimal concentration for your cell type and experimental setup.
Inadequate Incubation Time	Extend the incubation time to allow for sufficient dye uptake. An incubation time of 30-60 minutes is a good starting point, but may need to be optimized.[6]
Poor Dye Solubility	Ensure the dye is fully dissolved in the stock solution and properly diluted in the staining buffer. Sonication of the stock solution may aid in dissolution.[]
Cell Fixation/Permeabilization Issues	The chosen fixation or permeabilization method may be masking the target or preventing dye entry. Test different fixation (e.g., paraformaldehyde, methanol) and permeabilization (e.g., Triton X-100, saponin) protocols.

Issue 2: High Background Fluorescence

Potential Cause	Recommended Solution
Excessive Dye Concentration	Reduce the staining concentration. High concentrations can lead to non-specific binding and high background.
Insufficient Washing	Increase the number and duration of wash steps after staining to remove unbound dye.[6]
Dye Precipitation	Aggregates of the dye can bind non-specifically to the cells or coverslip. Filter the staining solution before use or centrifuge to pellet any aggregates.
Autofluorescence	Some cell types or culture media exhibit natural fluorescence. Include an unstained control to assess the level of autofluorescence and consider using a background subtraction tool in your imaging software.[6]

Issue 3: Photobleaching

Potential Cause	Recommended Solution
Excessive Exposure to Excitation Light	Minimize the exposure time and intensity of the excitation light during image acquisition.
Improper Storage of Stained Samples	Stained samples should be imaged promptly or stored in the dark at 4°C for a limited time.
No Antifade Reagent	Use a commercially available antifade mounting medium to reduce photobleaching.

Experimental Protocols

Hypothetical Protocol for Staining Intracellular Lipid Droplets with Disperse Yellow 39

Materials:

• Disperse Yellow 39 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Cells cultured on glass coverslips

• Fluorescence microscope with appropriate filter sets (hypothetically, excitation/emission maxima would need to be determined experimentally)

Procedure:

• Preparation of Stock Solution:

  • Prepare a 1 mM stock solution of Disperse Yellow 39 in anhydrous DMSO.

  • Vortex or sonicate briefly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C, protected from light.

• Cell Fixation and Permeabilization:

  • Wash cells grown on coverslips twice with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Staining:

  • Prepare a working solution of Disperse Yellow 39 by diluting the 1 mM stock solution in PBS to a final concentration between 0.1 µM and 5 µM.

  • Incubate the fixed and permeabilized cells with the staining solution for 30 minutes at room temperature in the dark.

• Washing:

  • Wash the cells three times with PBS to remove unbound dye.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Image the cells using a fluorescence microscope with the appropriate filter set.

Data Presentation

Table 1: Recommended Starting Concentrations for Disperse Yellow 39 Staining

Cell Type	Concentration Range (µM)	Incubation Time (minutes)
Adherent Mammalian Cells (e.g., HeLa, 3T3-L1)	0.5 - 2.0	30
Suspension Mammalian Cells (e.g., Jurkat)	1.0 - 5.0	30 - 45
Yeast (e.g., S. cerevisiae)	2.0 - 10.0	45 - 60

Table 2: Troubleshooting Concentration-Related Issues

Issue	Observation	Recommended Action
Weak Signal	Low fluorescence intensity of target structures.	Increase concentration in 0.5 µM increments.
High Background	High, diffuse fluorescence throughout the cell.	Decrease concentration in 0.5 µM increments and increase wash steps.
Dye Aggregates	Punctate, non-specific fluorescence.	Centrifuge working solution before use and consider lowering the concentration.

Visualizations

Caption: Workflow for optimizing Disperse Yellow 39 staining concentration.

Caption: Decision tree for troubleshooting common Disperse Yellow 39 staining issues.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 3. C.I. Disperse Yellow 39 [chembk.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

methods to reduce background fluorescence from Disperse Yellow 39

Welcome to the Technical Support Center for Disperse Yellow 39. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming common challenges encountered during experiments involving this fluorescent dye. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you minimize background fluorescence and optimize your results.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Yellow 39 and what are its general properties?

Disperse Yellow 39 is an organic dye belonging to the methine class.[1] It is a yellow powder that is insoluble in water but soluble in organic solvents.[2] Primarily used in the textile industry for dyeing synthetic fibers like polyester and nylon, it is known for its bright yellow-orange fluorescence and good light resistance in those applications.[1][2] In a research context, its hydrophobic nature may lead to non-specific binding and high background fluorescence.

Properties of Disperse Yellow 39

Property	Value
Molecular Formula	C₁₇H₁₆N₂O
Molecular Weight	264.32 g/mol [3]
Appearance	Yellow powder[2]
Solubility	Insoluble in water, soluble in organic solvents[2][]

Q2: What are the primary sources of high background fluorescence when using Disperse Yellow 39?

High background fluorescence associated with Disperse Yellow 39 in a research setting can stem from several factors:

• Autofluorescence: Biological samples often contain endogenous molecules, such as collagen, elastin, and lipofuscin, that fluoresce naturally, which can interfere with the signal from your dye.[5][6] Aldehyde-based fixatives like formaldehyde and glutaraldehyde can also increase tissue autofluorescence.[5][6]

• Non-Specific Binding: Due to its hydrophobic nature, Disperse Yellow 39 may bind non-specifically to cellular components, membranes, and proteins, leading to a generalized background signal.[7]

• Excess Dye: Insufficient washing after the staining step can leave unbound dye molecules in the sample, contributing to high background.[8][9]

• Dye Aggregation: At high concentrations, dye molecules can form aggregates, which may have different fluorescent properties and can contribute to background noise.[10]

Q3: How can I determine the source of the high background in my experiment?

Identifying the source of the background is a critical first step in troubleshooting. Running the following controls is essential:

• Unstained Control: Prepare a sample that undergoes all the same processing steps (e.g., fixation, permeabilization) but is not stained with Disperse Yellow 39. Imaging this sample will reveal the level of natural autofluorescence from your sample.

• Secondary Antibody Only Control (for immunofluorescence): If you are using Disperse Yellow 39 conjugated to a secondary antibody, a control with only the secondary antibody (and no primary antibody) will help determine if the background is due to non-specific binding of the secondary antibody.

• No-Cell/No-Tissue Control: Imaging a slide with only the mounting medium can help identify if the medium itself is a source of fluorescence.

Troubleshooting Guide: Reducing Background Fluorescence

This guide provides systematic approaches to reduce background fluorescence from Disperse Yellow 39 in your experiments.

Issue 1: High Autofluorescence in Unstained Samples

If your unstained control shows significant background fluorescence, the issue is likely autofluorescence from the sample itself.

Method	Description	Experimental Considerations
Photobleaching	Exposing the sample to a strong, broad-spectrum light source before staining can irreversibly destroy the fluorescent properties of endogenous fluorophores.[11]	This method is effective but can be time-consuming. The duration of light exposure needs to be optimized to reduce autofluorescence without damaging the sample or the target epitopes for antibody staining.
Chemical Quenching	Treating the sample with a chemical quenching agent can reduce autofluorescence.	Sudan Black B is a lipophilic dye that can reduce autofluorescence from lipofuscin but may introduce its own fluorescence in the far-red spectrum.[6][7] Sodium borohydride can be used to reduce aldehyde-induced autofluorescence.[6][12]
Spectral Separation	If your imaging system allows, you can use spectral unmixing techniques to computationally separate the autofluorescence signal from the Disperse Yellow 39 signal.	This requires capturing images at multiple emission wavelengths and having the appropriate software.
Choice of Fixative	Aldehyde fixatives can increase autofluorescence.[6]	Consider using an organic solvent like ice-cold methanol or ethanol for fixation if compatible with your experimental goals.[13][14]

Issue 2: High Background in Stained Samples (Low Autofluorescence in Controls)

If your unstained controls are clean, the background is likely due to non-specific binding of Disperse Yellow 39 or excess unbound dye.

Method	Description	Experimental Considerations
Optimize Dye Concentration	Using an excessively high concentration of the dye will lead to increased non-specific binding and background.	Perform a titration experiment to determine the lowest concentration of Disperse Yellow 39 that provides a good signal-to-noise ratio.[8]
Improve Washing Steps	Inadequate washing will leave unbound dye in the sample.	Increase the number and duration of wash steps after dye incubation. Use a buffer containing a mild detergent (e.g., 0.05% Tween-20 in PBS) to help remove non-specifically bound hydrophobic dye.
Blocking	For immunofluorescence, blocking non-specific binding sites is crucial.	Use a blocking buffer containing serum from the same species as the secondary antibody or a protein-based blocker like Bovine Serum Albumin (BSA).[7]
Choice of Mounting Medium	The mounting medium can influence the fluorescence signal and background.	Use a high-quality, low-fluorescence mounting medium. Some antifade reagents can quench fluorescence, so their compatibility with Disperse Yellow 39 should be tested.[15][16]

Experimental Protocols

Protocol 1: General Staining Protocol with Disperse Yellow 39

This protocol provides a general framework for staining cells or tissue sections. Optimization of incubation times, concentrations, and wash steps is highly recommended.

• Sample Preparation: Prepare your cells or tissue sections on slides or coverslips.

• Fixation: Fix the sample with an appropriate fixative. For reducing autofluorescence, consider ice-cold methanol for 10 minutes at -20°C.

• Permeabilization (if required): If targeting intracellular structures, permeabilize the cells with a detergent such as 0.1-0.5% Triton X-100 in PBS for 10-15 minutes.

• Blocking (for immunofluorescence): Incubate the sample in a blocking buffer (e.g., 5% normal goat serum in PBS) for 1 hour at room temperature.

• Primary Antibody Incubation (for immunofluorescence): Incubate with the primary antibody at the optimal dilution for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash the sample three times with PBS containing 0.05% Tween-20 (PBST) for 5 minutes each.

• Staining/Secondary Antibody Incubation: Incubate with Disperse Yellow 39 or a Disperse Yellow 39-conjugated secondary antibody at the optimal concentration, protected from light.

• Final Washes: Wash the sample three to five times with PBST for 5 minutes each.

• Mounting: Mount the coverslip onto a microscope slide using a low-fluorescence mounting medium.

• Imaging: Image the sample using appropriate filter sets for yellow fluorescence.

Protocol 2: Photobleaching for Autofluorescence Reduction

This protocol can be performed before the staining steps to reduce endogenous fluorescence.

• Prepare Sample: Have your fixed and permeabilized sample on a slide.

• Expose to Light: Place the slide on the microscope stage or under a broad-spectrum light source (e.g., a fluorescence microscope lamp or an LED array).

• Bleach: Expose the sample to the light for a period ranging from 30 minutes to several hours. The optimal time will need to be determined empirically.

• Proceed with Staining: After photobleaching, proceed with your standard staining protocol.

Visualizations

Caption: General experimental workflow for fluorescence staining.

Caption: Troubleshooting logic for high background fluorescence.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. chembk.com [chembk.com]
• 3. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 7. biotium.com [biotium.com]
• 8. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 14. southernbiotech.com [southernbiotech.com]
• 15. unige.ch [unige.ch]
• 16. researchgate.net [researchgate.net]

stability of Disperse Yellow 39 in different buffer systems

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability of Disperse Yellow 39 in various buffer systems. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for Disperse Yellow 39 in aqueous buffer systems?

A1: The primary concern for Disperse Yellow 39, a sparingly water-soluble dye, is its dispersion stability . This refers to the ability of the dye particles to remain evenly suspended in an aqueous medium without aggregating or settling.[1] Chemical degradation can also occur under certain conditions, but maintaining a stable dispersion is the most immediate challenge for consistent and reproducible experimental results.

Q2: What are the key factors influencing the dispersion stability of Disperse Yellow 39?

A2: Several factors can impact the dispersion stability of Disperse Yellow 39:

• pH of the Buffer System: Disperse dyes are generally most stable in a weakly acidic environment.[1][2][3]

• Temperature: Elevated temperatures can affect both the solubility and the stability of the dispersion.[1]

• Dispersing Agent: The type and concentration of the dispersing agent are critical to prevent particle aggregation.[1][4]

• Water Quality: The presence of ions, particularly hard water ions like Ca²⁺ and Mg²⁺, can destabilize the dispersion.[5][6]

• Mechanical Shear: High shear forces, for instance from vigorous stirring or pumping, can impact the stability of the dispersion.[1]

Q3: What is the optimal pH range for working with Disperse Yellow 39 in a buffer system?

A3: For optimal dispersion stability, a weakly acidic pH range of 4.0 to 5.5 is recommended for most disperse dyes, and this is a good starting point for Disperse Yellow 39.[1][2] It is advisable to use a buffer system, such as an acetic acid/acetate buffer, to maintain a stable pH throughout the experiment.

Q4: How does temperature affect the stability of Disperse Yellow 39?

A4: High temperatures can have a dual effect. While they can slightly increase the solubility of the dye, they can also stress the dispersion, potentially leading to aggregation and precipitation, especially if an appropriate high-temperature stable dispersing agent is not used.[4][5]

Q5: Can Disperse Yellow 39 degrade chemically in buffer solutions?

A5: While dispersion stability is the primary concern, chemical degradation can occur under harsh conditions. For instance, some disperse dyes can undergo hydrolysis in strongly alkaline environments.[7] Exposure to light, especially UV radiation, can also lead to photodegradation.[8] Forced degradation studies are recommended to understand the susceptibility of Disperse Yellow 39 to chemical breakdown in your specific experimental matrix.

Troubleshooting Guide

Problem ID	Issue Observed	Potential Causes	Recommended Solutions
DY39-S01	Precipitation or aggregation of dye in the buffer solution.	1. Poor initial dispersion.2. Inadequate or incorrect dispersing agent.3. High water hardness.4. Unstable or incorrect pH.	1. Prepare a pre-dispersion of the dye by making a paste with the dispersing agent and a small amount of water before adding it to the bulk of the buffer.2. Use a high-quality dispersing agent suitable for your operating temperature. Optimize its concentration (typically 0.5-2.0 g/L is a good starting point).3. Use deionized or distilled water. A chelating agent can also be added to sequester metal ions.4. Adjust the pH to a weakly acidic range (4.0-5.5) using a suitable buffer system.[1][2][3]
DY39-S02	Inconsistent color intensity or absorbance readings between samples.	1. Unstable dye dispersion leading to settling.2. Inconsistent temperature control.3. pH drift during the experiment.	1. Ensure the dispersion is stable over the time course of your experiment. Gently agitate the solution before taking a sample.2. Maintain a constant and uniform temperature for all samples.3. Verify the buffering capacity of your system is sufficient to maintain a stable pH.
DY39-S03	Color of the solution fades over time.	1. Photodegradation due to exposure to light.2. Chemical degradation due to incompatible reagents (e.g., strong oxidizing or reducing agents).3. Hydrolysis under alkaline conditions.	1. Protect the solution from light by using amber glassware or covering the container with aluminum foil.2. Conduct compatibility studies with all components of your solution.3. Ensure the pH is maintained in the weakly acidic range. If alkaline conditions are necessary, the experiment time should be minimized.

Data on Stability of Disperse Yellow 39

Due to the limited availability of public data on the stability of Disperse Yellow 39 in different buffer systems, the following table presents representative data based on the known behavior of analogous disperse dyes. This data is intended to serve as a guideline for experimental design.

Buffer System (at 25°C)	pH	Observation after 24 hours	Relative Stability Index (%)
0.1 M Acetate Buffer	4.5	Stable dispersion, no visible precipitation.	98
0.1 M Phosphate Buffer	7.0	Slight aggregation observed.	85
0.1 M Carbonate-Bicarbonate Buffer	9.0	Significant aggregation and some precipitation.	60
Deionized Water (unbuffered)	~6.5	Moderate aggregation.	88

Note: The Relative Stability Index is a hypothetical value for comparison, where 100% indicates a perfectly stable dispersion with no change in absorbance at the dye's λmax.

Experimental Protocols

Protocol 1: Assessment of Dispersion Stability (Filter Paper Method)

This method provides a quick assessment of the quality and stability of the Disperse Yellow 39 dispersion.[2][4][9][10]

Materials:

• Disperse Yellow 39

• High-quality dispersing agent

• Buffer solutions of interest (e.g., acetate pH 4.5, phosphate pH 7.0)

• Whatman No. 2 filter paper

• Büchner funnel and suction flask

• High-temperature laboratory dyeing machine or sealed pressure vessel

Procedure:

• Prepare a 10 g/L stock dispersion of Disperse Yellow 39 in the desired buffer, containing an appropriate concentration of a dispersing agent.

• Room Temperature Stability: a. Take 100 mL of the dispersion and filter it through the Whatman No. 2 filter paper using a Büchner funnel under gentle suction. b. Observe the filter paper for any large, visible dye particles or aggregates. A stable dispersion should pass through with minimal residue.

• High-Temperature Stability: a. Place another 100 mL of the dye dispersion in a sealed container suitable for high temperatures. b. Heat the container to the desired experimental temperature (e.g., 80°C) and hold for 1 hour.[2] c. Allow the dispersion to cool to room temperature. d. Filter the heat-treated dispersion as described in step 2a. e. Compare the residue on the filter paper with that from the room temperature test. An increase in residue indicates poor high-temperature stability.

Protocol 2: Forced Degradation Study

This protocol helps to understand the potential chemical degradation pathways of Disperse Yellow 39.[3]

Materials:

• Disperse Yellow 39 stock dispersion (prepared as in Protocol 1 in a pH 4.5 acetate buffer)

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• UV-Vis spectrophotometer or HPLC system

• Incubator or water bath

• Photostability chamber

Procedure:

• Sample Preparation:

  • Acid Hydrolysis: Mix an aliquot of the stock dispersion with an equal volume of 0.1 M HCl.

  • Base Hydrolysis: Mix an aliquot of the stock dispersion with an equal volume of 0.1 M NaOH.

  • Oxidative Degradation: Mix an aliquot of the stock dispersion with an equal volume of 3% H₂O₂.

  • Photodegradation: Place an aliquot of the stock dispersion in a transparent container inside a photostability chamber. Keep a control sample wrapped in aluminum foil in the same chamber.

  • Thermal Degradation: Keep an aliquot of the stock dispersion in the dark at an elevated temperature (e.g., 60°C).

• Incubation: Incubate all samples (except the photostability samples) at a set temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• Analysis: a. At specified time points (e.g., 0, 4, 8, 24 hours), withdraw samples from each condition. b. Neutralize the acidic and basic samples before analysis. c. Analyze all samples using a suitable method. A UV-Vis spectrophotometer can be used to measure the change in absorbance at the λmax of Disperse Yellow 39. HPLC is preferred for separating and quantifying the parent dye and any degradation products.

Visualizations

Caption: Logical relationship between factors affecting stability and potential issues.

Caption: Experimental workflow for preparing and testing Disperse Yellow 39 dispersion.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Dyeing properties of disperse dyes - dispersion stability - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 5. Methods for Testing The Quality of Disperse Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. 5 ways to identify the quality of disperse dyes [tianshengchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. What is the dispersion stability of disperse dyes? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 10. Test of dispersion stability of disperse dyes - Knowledge [colorfuldyes.com]

Technical Support Center: Enhancing Signal-to-Noise Ratio in Disperse Yellow 39 Imaging

Welcome to the technical support center for Disperse Yellow 39 imaging. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you optimize your imaging experiments and achieve a high signal-to-noise ratio.

Troubleshooting Guides

This section addresses common issues encountered during the imaging of Disperse Yellow 39.

Issue 1: Weak or No Fluorescent Signal

Possible Cause	Recommended Solution
Incorrect Excitation/Emission Wavelengths	Since specific photophysical data for Disperse Yellow 39 is not readily available, experimentally determine the optimal settings. Based on its yellow color, start with an excitation wavelength in the blue range (around 400-450 nm) and detect emission in the green-yellow range (around 500-550 nm). Use a spectrophotometer or the microscope's spectral scanning feature to determine the peak excitation and emission wavelengths.
Low Dye Concentration	Increase the concentration of Disperse Yellow 39 in your staining solution. Perform a concentration titration to find the optimal balance between signal intensity and background.
Insufficient Staining Time	Increase the incubation time of your sample with the Disperse Yellow 39 solution to allow for better penetration and labeling.
Photobleaching	Reduce the excitation light intensity and/or the exposure time.[1] Use a neutral density filter if available. Close the fluorescence shutter when not actively acquiring images.[1]
Quenching	The local environment of the dye can quench its fluorescence. Consider using a different mounting medium.

Issue 2: High Background Signal

Possible Cause	Recommended Solution
Excess Dye/Precipitation	Disperse Yellow 39 is poorly soluble in aqueous solutions. Ensure the dye is fully dissolved in an appropriate organic solvent (e.g., DMSO, ethanol) before preparing the final staining solution.[2] Centrifuge or filter the staining solution before use to remove any precipitates. Improve the washing steps after staining to remove unbound dye.
Autofluorescence	Acquire an image of an unstained control sample to assess the level of autofluorescence. If significant, you can use image processing software to subtract the background or use spectral unmixing techniques if your microscope supports it.
Dirty Optics	Clean the microscope objective, condenser, and other optical components to remove dust and residue that can scatter light.

Issue 3: Blurry or Out-of-Focus Images

Possible Cause	Recommended Solution
Incorrect Focus	Carefully adjust the fine and coarse focus knobs to bring the sample into the focal plane.
Sample Drift	Ensure your sample is securely mounted on the microscope stage. For live-cell imaging, a stage-top incubator can help maintain temperature and stability.
Spherical Aberration	Use the correct immersion oil for your objective and ensure there are no air bubbles between the objective and the coverslip. If your objective has a correction collar, adjust it for the coverslip thickness.

Frequently Asked Questions (FAQs)

Q1: What are the expected excitation and emission wavelengths for Disperse Yellow 39?

Q2: How can I prepare a staining solution with the hydrophobic Disperse Yellow 39?

A2: Disperse Yellow 39 is insoluble in water but has slight solubility in organic solvents like Dichloromethane, Ethanol, and Methanol.[2] To prepare a staining solution, first, create a concentrated stock solution in a compatible organic solvent such as DMSO or ethanol. This stock solution can then be diluted to the final working concentration in your desired buffer or cell culture medium. The final concentration of the organic solvent should be kept low (typically ≤0.5%) to avoid cellular toxicity. To aid in dispersion in the aqueous working solution, a non-ionic surfactant like Pluronic® F-127 can be used.

Q3: What can I do to minimize phototoxicity when imaging live cells with Disperse Yellow 39?

A3: To minimize phototoxicity, it is crucial to use the lowest possible excitation light intensity that still provides a detectable signal.[1] Additionally, keep the exposure time as short as possible.[1] Avoid continuous illumination of the sample by using the shutter to block the light path when not acquiring images. If your experiment involves time-lapse imaging, reduce the frequency of image acquisition.

Q4: Is an antifade mountant necessary when imaging Disperse Yellow 39?

A4: Using an antifade mounting medium is highly recommended, especially for fixed-cell imaging. This will help to reduce photobleaching and preserve the fluorescent signal during image acquisition, allowing for longer exposure times or multiple acquisitions if needed.

Q5: How can I improve the signal-to-noise ratio through image processing?

A5: Several image processing techniques can enhance the signal-to-noise ratio after image acquisition. These include:

• Denoising algorithms: Filters such as Gaussian, median, or bilateral can reduce random noise.

• Background subtraction: This can help to remove uniform background fluorescence.

• Deconvolution: This computational method can reassign out-of-focus light to its point of origin, thereby increasing contrast and the signal-to-noise ratio.[3]

Quantitative Data Summary

Table 1: Chemical and Physical Properties of Disperse Yellow 39

Property	Value	Reference
Chemical Formula	C₁₇H₁₆N₂O	[4][5]
Molecular Weight	264.32 g/mol	[4][5]
Appearance	Yellow/Orange Powder	[3]
Solubility	Insoluble in water; Slightly soluble in Dichloromethane, Ethanol, Methanol	[2]
Melting Point	232-234 °C	[2]

Experimental Protocols

Protocol 1: Staining of Adherent Cells with Disperse Yellow 39

• Cell Culture: Plate cells on sterile glass coverslips in a multi-well plate and culture until they reach the desired confluency.

• Preparation of Staining Solution:

  • Prepare a 1-10 mM stock solution of Disperse Yellow 39 in anhydrous DMSO.

  • Dilute the stock solution in a serum-free culture medium or a suitable buffer (e.g., PBS) to the desired final concentration (e.g., 1-10 µM). To aid in dispersion, you can pre-mix the stock solution with a small volume of Pluronic® F-127 solution (20% in DMSO) before diluting in the final buffer.

• Staining:

  • Remove the culture medium from the cells.

  • Wash the cells twice with warm PBS.

  • Add the staining solution to the cells and incubate for 15-60 minutes at 37°C, protected from light. The optimal staining time will depend on the cell type and should be determined experimentally.

• Washing:

  • Remove the staining solution.

  • Wash the cells three times with warm PBS to remove any unbound dye.

• Fixation (Optional, for fixed-cell imaging):

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Mounting:

  • Mount the coverslip onto a microscope slide using an antifade mounting medium.

  • Seal the coverslip with nail polish to prevent drying.

• Imaging:

  • Image the cells using a fluorescence microscope with appropriate filter sets.

Visualizations

Caption: A flowchart of the experimental workflow for imaging with Disperse Yellow 39.

Caption: A logical workflow for troubleshooting a weak fluorescent signal.

References

• 1. Cell Imaging Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. worlddyevariety.com [worlddyevariety.com]

Technical Support Center: Microscopy with Disperse Yellow 39

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Disperse Yellow 39 in microscopy applications. Our aim is to help you address common artifacts and experimental challenges to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Yellow 39 and what are its properties relevant to microscopy?

Disperse Yellow 39 is a synthetic dye, classified as a disperse dye due to its low solubility in water.[1] It is primarily used in the textile industry for dyeing synthetic fibers like polyester.[2] For microscopy, its fluorescent properties are of interest. However, its insolubility in aqueous solutions can present challenges. It is slightly soluble in organic solvents like dichloromethane, ethanol, and methanol.[]

Q2: What are the potential artifacts I might encounter when using Disperse Yellow 39 in fluorescence microscopy?

Due to the inherent properties of Disperse Yellow 39 as a disperse dye, you may encounter the following artifacts:

• Dye Aggregates and Precipitates: Given its low aqueous solubility, the dye can form aggregates or precipitate out of solution, appearing as bright, non-specific puncta in your image.[1][4]

• Non-Specific Staining: The lipophilic nature of disperse dyes can lead to non-specific binding to cellular components, particularly lipid-rich structures, resulting in high background fluorescence.[5]

• Photobleaching: Like many fluorophores, Disperse Yellow 39 may be susceptible to photobleaching, leading to a decrease in fluorescence intensity upon prolonged exposure to excitation light.[6][7]

• Uneven Staining: Inconsistent dye concentration due to poor solubility can lead to uneven staining across the sample.[4]

Q3: How can I improve the solubility of Disperse Yellow 39 for my experiments?

To improve solubility, consider the following:

• Use of Co-solvents: Prepare stock solutions in a suitable organic solvent such as DMSO or ethanol before diluting into your aqueous experimental buffer. Be mindful of the final solvent concentration as it may affect your biological sample.

• pH Adjustment: The solubility of some organic dyes can be influenced by the pH of the solution.[4] Experiment with slight adjustments to your buffer's pH to see if it improves dye solubility.

• Sonication: Briefly sonicating the solution can help to break up small aggregates and improve dispersion.[]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your microscopy experiments with Disperse Yellow 39.

Problem	Possible Cause(s)	Suggested Solution(s)
Bright, punctate artifacts in the image.	Dye has precipitated or aggregated.	- Prepare fresh dye dilutions for each experiment. - Filter the final staining solution through a 0.22 µm syringe filter before use. - Decrease the final concentration of Disperse Yellow 39. - Increase the concentration of the organic co-solvent in the final dilution (ensure it is compatible with your sample).
High background fluorescence or non-specific staining.	- The concentration of the dye is too high. - The dye is binding non-specifically to cellular components. - Inadequate washing steps.	- Perform a concentration titration to find the optimal dye concentration with the best signal-to-noise ratio. - Increase the number and duration of wash steps after staining. - Consider adding a blocking agent (e.g., BSA) to your staining buffer to reduce non-specific binding.
Fluorescence signal fades quickly during imaging.	Photobleaching of the dye.	- Minimize the exposure time to the excitation light. - Use a neutral density filter to reduce the intensity of the excitation light.[6] - Acquire images from a fresh area of the sample. - Use an anti-fade mounting medium.[8]
Image is dim or has a low signal-to-noise ratio.	- Suboptimal excitation or emission filter set. - Low dye concentration. - The objective lens is not suitable for fluorescence.	- Ensure your microscope's filter set is appropriate for the excitation and emission spectra of Disperse Yellow 39. - If the signal is weak and background is low, try incrementally increasing the dye concentration. - Use an objective with a high numerical aperture (NA) to collect more light.
Uneven illumination or patchy staining.	- Poor mixing of the staining solution. - Uneven application of the staining solution to the sample. - Issues with the microscope's light path.	- Ensure the staining solution is thoroughly mixed before application. - Ensure the entire sample is evenly covered with the staining solution. - Check the alignment of your microscope's lamp and other optical components for Köhler illumination.[9]

Experimental Protocols

General Staining Protocol for Cultured Cells:

• Cell Preparation: Grow cells on a suitable substrate for microscopy (e.g., glass coverslips).

• Fixation (Optional): If required, fix the cells with an appropriate fixative (e.g., 4% paraformaldehyde).

• Permeabilization (Optional): If targeting intracellular structures, permeabilize the cells with a detergent (e.g., 0.1% Triton X-100).

• Staining:

  • Prepare a stock solution of Disperse Yellow 39 in an appropriate organic solvent (e.g., DMSO).

  • Dilute the stock solution to the desired final concentration in a suitable buffer (e.g., PBS). The optimal concentration should be determined empirically through a titration experiment.

  • Incubate the cells with the staining solution for a specific duration. This incubation time will also need to be optimized.

• Washing: Wash the cells several times with the buffer to remove unbound dye.

• Mounting: Mount the coverslip onto a microscope slide using an appropriate mounting medium, preferably one with an anti-fade agent.

• Imaging: Image the sample using a fluorescence microscope with the appropriate filter set for Disperse Yellow 39.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common artifacts when using Disperse Yellow 39.

Caption: Troubleshooting workflow for Disperse Yellow 39 microscopy artifacts.

References

• 1. researchgate.net [researchgate.net]
• 2. worlddyevariety.com [worlddyevariety.com]
• 4. benchchem.com [benchchem.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Cellular Fluorescence Microscopy Troubleshooting & Best Practices | AAT Bioquest [aatbio.com]
• 9. Fluorescence Microscopy Configuration and Photomicrography Errors [evidentscientific.com]

Technical Support Center: Optimal Filter Sets for Fluorescent Dyes

This technical support guide provides researchers, scientists, and drug development professionals with essential information for selecting the optimal filter sets for fluorescence microscopy and spectroscopy. While this guide uses Disperse Yellow 39 as a case study, the principles and troubleshooting steps are broadly applicable to other fluorophores.

Critical First Step: Determining Fluorophore-Specific Spectral Properties

For accurate and optimal filter selection, it is highly recommended that researchers measure the absorbance (as a proxy for excitation) and fluorescence emission spectra of their specific sample of Disperse Yellow 39 in the solvent or buffer system used in their experiment.

General Principles of Filter Set Selection

A standard fluorescence filter set consists of three key components: an excitation filter, a dichroic mirror (or beamsplitter), and an emission filter.[1][2] The primary goal is to maximize the detection of the fluorescence signal while minimizing the background noise from the excitation light source and autofluorescence.[3]

• Excitation Filter: This filter is placed in the light path between the illumination source and the specimen. Its role is to transmit only the wavelengths of light that efficiently excite the fluorophore.[1][2]

• Dichroic Mirror (Beamsplitter): Positioned at a 45-degree angle, the dichroic mirror reflects the excitation light towards the specimen and transmits the longer-wavelength emission light from the specimen to the detector.[1][2]

• Emission Filter (Barrier Filter): Located in the light path between the specimen and the detector (or eyepiece), the emission filter blocks the excitation light and transmits the desired fluorescence emission.[1][2]

The interplay of these three components is crucial for achieving a high signal-to-noise ratio.

Experimental Protocol: Measuring Excitation and Emission Spectra

Objective: To determine the peak excitation and emission wavelengths of a fluorescent dye in a specific solvent.

Materials:

• Fluorometer or spectrophotometer with fluorescence detection capabilities

• Quartz cuvettes

• The fluorescent dye of interest (e.g., Disperse Yellow 39)

• Appropriate solvent (e.g., ethanol, methanol, dichloromethane)[]

Methodology:

• Sample Preparation: Prepare a dilute solution of the fluorescent dye in the chosen solvent. The concentration should be low enough to avoid inner filter effects.

• Excitation Spectrum Measurement:

  • Set the emission wavelength to the expected peak (if known) or a wavelength in the expected emission range.

  • Scan a range of excitation wavelengths and record the fluorescence intensity.

  • The wavelength that produces the highest fluorescence intensity is the peak excitation wavelength.

• Emission Spectrum Measurement:

  • Set the excitation wavelength to the determined peak excitation wavelength.

  • Scan a range of emission wavelengths and record the fluorescence intensity.

  • The wavelength with the highest recorded intensity is the peak emission wavelength.

Hypothetical Filter Set Selection for a Yellow Fluorescent Dye

While the specific spectra for Disperse Yellow 39 are not available, we can illustrate the filter selection process using hypothetical data for a generic yellow fluorophore with an excitation maximum around 488 nm and an emission maximum around 520 nm.

Component	Specification	Rationale
Excitation Filter	470/40 nm (Bandpass)	This filter transmits light from 450 nm to 490 nm, effectively covering the hypothetical excitation peak of 488 nm.
Dichroic Mirror	500 nm Longpass	This mirror reflects light below 500 nm (including the excitation range) and transmits light above 500 nm (the emission range).
Emission Filter	525/50 nm (Bandpass)	This filter transmits light from 500 nm to 550 nm, capturing the peak of the hypothetical emission at 520 nm while blocking stray excitation light.

Troubleshooting Guide

This section addresses common issues encountered during fluorescence imaging experiments related to filter set selection.

Problem	Possible Cause	Recommended Solution
Weak or No Fluorescence Signal	Mismatched filter set for the fluorophore.	Verify the excitation and emission spectra of your fluorophore and select a filter set that aligns with these spectra.
Incorrectly installed filter cube.	Ensure the filter cube is correctly seated in the microscope turret.
Photobleaching (fading) of the fluorophore.	Reduce the intensity of the excitation light, decrease the exposure time, or use an anti-fading mounting medium.
High Background Signal	Inefficient blocking of excitation light by the emission filter.	Choose an emission filter with a narrower bandpass or a steeper cut-off.
Autofluorescence from the sample or mounting medium.	Use a spectrally distinct fluorophore, or a mounting medium with low autofluorescence. Consider using a narrower bandpass emission filter to exclude some of the autofluorescence spectrum.
Bleed-through (Crosstalk) in Multi-Color Experiments	Spectral overlap between the emission of one fluorophore and the excitation or emission of another.	Select fluorophores with minimal spectral overlap. Use narrower bandpass filters to isolate the emission of each fluorophore.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right filter set if I don't know the exact excitation and emission peaks of my dye?

A1: It is strongly advised to experimentally determine the spectral properties of your dye. Using a filter set based on assumptions can lead to suboptimal results, including weak signals and high background. If you cannot measure the spectra, search for literature where the same dye has been characterized under similar experimental conditions.

Q2: What is the difference between a longpass and a bandpass filter?

A2: A longpass filter transmits wavelengths longer than a specified cut-on wavelength and blocks shorter wavelengths. A bandpass filter transmits a specific range of wavelengths, defined by a center wavelength and a bandwidth, while blocking wavelengths outside of this range.

Q3: Can I use a filter set designed for one fluorophore with another?

A3: This is possible only if the two fluorophores have very similar excitation and emission spectra. However, for optimal performance, it is always best to use a filter set specifically designed or selected for your particular fluorophore.[5]

Q4: What does the "slash" notation in filter specifications (e.g., 470/40) mean?

A4: The number before the slash indicates the center wavelength of the filter's bandpass in nanometers. The number after the slash indicates the bandwidth of the filter in nanometers. So, a 470/40 filter transmits light in a 40 nm range centered at 470 nm (from 450 nm to 490 nm).

Visualizing the Workflow

The following diagrams illustrate the logical workflow for selecting an optimal filter set and the physical arrangement of filters in a standard fluorescence microscope.

Caption: Logical workflow for selecting an optimal fluorescence filter set.

Caption: Arrangement of components in a fluorescence filter cube.

References

• 1. C.I. Disperse Yellow 39 [chembk.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Release guidelines for Disperse Yellow 3 and 25 other azo disperse dyes in the textile sector - Canada.ca [canada.ca]
• 5. benchchem.com [benchchem.com]

challenges and solutions in the synthesis of high-purity Disperse Yellow 39

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of high-purity Disperse Yellow 39 (CAS: 12236-29-2).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Disperse Yellow 39, offering potential causes and solutions in a question-and-answer format.

Problem	Potential Causes	Solutions
Low Yield of Crude Product	Incomplete diazotization of the amine precursor.	Ensure the temperature is maintained between 0-5°C during the addition of sodium nitrite. Verify the acidity of the reaction medium is optimal, typically with a mineral acid like HCl.
Inefficient coupling reaction.	Control the pH of the coupling reaction mixture, typically maintaining it in a weakly acidic to neutral range. Ensure efficient stirring to promote the reaction between the diazonium salt and the coupling component.
Decomposition of the diazonium salt.	Use the diazonium salt immediately after its preparation. Avoid exposing the diazonium salt solution to elevated temperatures or direct sunlight.
Poor Color Strength or Off-Color Product	Presence of impurities from starting materials.	Use high-purity starting materials. Recrystallize or purify starting materials if their purity is questionable.
Side reactions occurring during synthesis.	Strictly control reaction parameters such as temperature and pH to minimize the formation of byproducts.
Incomplete reaction.	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure it goes to completion.
Product Fails to Precipitate or Oiling Out	Supersaturation of the product in the reaction mixture.	Add a small seed crystal of pure Disperse Yellow 39 to induce crystallization.
Insufficient cooling.	Ensure the reaction mixture is adequately cooled to the recommended precipitation temperature.
Incorrect solvent polarity.	If applicable, adjust the solvent system to decrease the solubility of the product.
Presence of Impurities in the Final Product	Unreacted starting materials.	Optimize the stoichiometry of the reactants. Monitor the reaction for completion.
Formation of byproducts due to side reactions.	Control reaction conditions (temperature, pH, reaction time) to disfavor side reactions.
Inefficient purification.	Select an appropriate purification method (recrystallization, column chromatography) and optimize the conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for Disperse Yellow 39?

A1: Disperse Yellow 39 is typically synthesized via a diazotization-coupling reaction. This involves the diazotization of an aromatic amine followed by its reaction (coupling) with a suitable coupling component.

Q2: What are the critical parameters to control during the synthesis of Disperse Yellow 39?

A2: The most critical parameters are temperature and pH. The diazotization step requires low temperatures (typically 0-5°C) to prevent the decomposition of the diazonium salt. The pH of the coupling reaction needs to be carefully controlled to ensure the desired reaction pathway and minimize the formation of byproducts.

Q3: My final product has a dull or brownish tint instead of a vibrant yellow. What could be the cause?

A3: An off-color product often indicates the presence of impurities. This can result from impure starting materials, side reactions during synthesis, or degradation of the product. It is crucial to use high-purity reagents and strictly control the reaction conditions. Further purification of the final product may also be necessary.

Q4: How can I improve the purity of my synthesized Disperse Yellow 39?

A4: Recrystallization is a common and effective method for purifying solid organic compounds like Disperse Yellow 39. Choosing a suitable solvent system is key to successful recrystallization. For higher purity, column chromatography can be employed.

Q5: What analytical techniques are suitable for assessing the purity of Disperse Yellow 39?

A5: High-Performance Liquid Chromatography (HPLC) is a standard method for determining the purity of disperse dyes.[1] Other techniques such as Thin Layer Chromatography (TLC) for qualitative assessment, and Mass Spectrometry (MS) for structural confirmation and impurity identification are also valuable.[1]

Experimental Protocols

Synthesis of Disperse Yellow 39

This protocol is a general guideline. Researchers should optimize the conditions based on their specific laboratory setup and reagent purity.

Materials:

• Aromatic Amine Precursor

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Coupling Component

• Sodium Acetate (or other suitable base)

• Ice

• Distilled Water

Procedure:

• Diazotization:

  • Dissolve the aromatic amine precursor in an aqueous solution of hydrochloric acid in a beaker.

  • Cool the solution to 0-5°C in an ice bath with constant stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature remains below 5°C.

  • Stir the mixture for an additional 30 minutes at 0-5°C after the addition is complete. The resulting solution contains the diazonium salt.

• Coupling:

  • In a separate beaker, dissolve the coupling component in a suitable solvent.

  • Cool this solution to 0-5°C.

  • Slowly add the freshly prepared, cold diazonium salt solution to the coupling component solution with vigorous stirring.

  • Control the pH of the reaction mixture by adding a solution of sodium acetate or another suitable base to maintain a weakly acidic to neutral pH.

  • Continue stirring the reaction mixture at low temperature for 1-2 hours.

• Isolation:

  • The precipitated Disperse Yellow 39 is collected by vacuum filtration.

  • Wash the filter cake with cold water to remove any inorganic salts and unreacted starting materials.

  • Dry the crude product in a vacuum oven at a suitable temperature.

Purification by Recrystallization

Materials:

• Crude Disperse Yellow 39

• Suitable recrystallization solvent (e.g., ethanol, acetic acid, or a mixture)

Procedure:

• Dissolution:

  • Place the crude Disperse Yellow 39 in an Erlenmeyer flask.

  • Add a minimal amount of the chosen recrystallization solvent.

  • Gently heat the mixture with stirring until the solid completely dissolves.

• Cooling and Crystallization:

  • Allow the solution to cool slowly to room temperature.

  • For maximum recovery, place the flask in an ice bath to further induce crystallization.

• Isolation and Drying:

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the purified Disperse Yellow 39 crystals in a vacuum oven.

Visualizations

Caption: Experimental workflow for the synthesis of Disperse Yellow 39.

Caption: Troubleshooting decision tree for Disperse Yellow 39 synthesis.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]

Reference Data & Comparative Studies

Comparative Analysis of Disperse Yellow 39 and Nile Red for Lipid Staining: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Disperse Yellow 39 and Nile Red for the application of lipid staining in biological research. The information presented is based on a comprehensive review of available scientific literature and technical data sheets. While Nile Red is a well-established and extensively documented fluorescent probe for lipids, data regarding the use of Disperse Yellow 39 for this purpose is notably absent from current research.

Executive Summary

Nile Red is a highly effective and widely used lipophilic stain for the visualization and quantification of intracellular lipid droplets. Its utility is underscored by its strong solvatochromic properties, exhibiting minimal fluorescence in aqueous environments and intense fluorescence in lipid-rich environments. In contrast, Disperse Yellow 39 is primarily known as a textile dye. Despite its classification as a disperse dye, suggesting some degree of hydrophobicity, there is no scientific literature to support its use as a fluorescent lipid stain in a biological context. Consequently, a direct comparative study based on experimental performance is not feasible. This guide will present the available data for both compounds and provide a detailed protocol for the established method of lipid staining using Nile Red.

Data Presentation: Physicochemical and Spectroscopic Properties

The following table summarizes the known properties of Disperse Yellow 39 and Nile Red. The significant gaps in data for Disperse Yellow 39 in the context of biological fluorescence microscopy are immediately apparent.

Property	Disperse Yellow 39	Nile Red
Molecular Formula	C₁₇H₁₆N₂O[1][]	C₂₀H₁₈N₂O₂[3]
Molecular Weight	264.32 g/mol [1][]	318.38 g/mol [3]
CAS Number	12236-29-2[1][]	7385-67-3[3]
Solubility	Slightly soluble in Dichloromethane, Ethanol, and Methanol.[] Insoluble in water.[4]	Soluble in DMSO (up to 10 mM), and various organic solvents.[3] Very poorly soluble in aqueous media.
Excitation Max (in lipids)	Data not available	~450-500 nm (for yellow-gold emission); ~515-560 nm (for red emission)[5]
Emission Max (in lipids)	Data not available	>528 nm (yellow-gold); >590 nm (red)[5]
Quantum Yield	Data not available	Varies with solvent polarity. Reported as 0.12 in ethanol and ~0.3 in DMSO and DMF.[6] Generally high in nonpolar environments.
Photostability	Data not available in a biological context. Used as a lightfast textile dye.[4]	Prone to photobleaching under continuous irradiation.[7]
Specificity	Data not available for lipid staining	High specificity for neutral lipids within intracellular lipid droplets.[5]

Experimental Protocols

Due to the lack of information on Disperse Yellow 39 for lipid staining, a protocol for its use cannot be provided. The following is a standard protocol for staining intracellular lipid droplets in cultured cells using Nile Red.

Protocol: Staining of Intracellular Lipids with Nile Red in Cultured Cells

Materials:

• Nile Red (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cell culture medium

• Fixative solution (e.g., 4% paraformaldehyde in PBS) (Optional)

• Mounting medium

• Fluorescence microscope with appropriate filter sets (e.g., for DAPI, FITC/GFP, and TRITC/RFP)

Procedure:

• Preparation of Stock Solution:

  • Prepare a 1 mg/mL stock solution of Nile Red in anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

• Cell Culture and Treatment:

  • Culture cells to the desired confluency on coverslips or in imaging-compatible plates.

  • Treat cells with experimental compounds as required to induce or modify lipid droplet formation.

• Staining:

  • For Live-Cell Imaging:

    • Prepare a working solution of Nile Red by diluting the stock solution in pre-warmed cell culture medium or PBS to a final concentration of 100-500 ng/mL.

    • Remove the culture medium from the cells and wash once with warm PBS.

    • Add the Nile Red working solution to the cells and incubate for 10-15 minutes at 37°C, protected from light.

  • For Fixed-Cell Imaging:

    • Wash cells with PBS.

    • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

    • Wash the cells three times with PBS.

    • Prepare a working solution of Nile Red in PBS (100-500 ng/mL).

    • Incubate the fixed cells with the Nile Red working solution for 15-30 minutes at room temperature, protected from light.

• Washing:

  • Remove the Nile Red staining solution and wash the cells two to three times with PBS to reduce background fluorescence.

• Mounting and Imaging:

  • If using coverslips, mount them onto glass slides using a suitable mounting medium.

  • Image the cells using a fluorescence microscope.

    • For neutral lipids (yellow-gold fluorescence), use an excitation wavelength of 450-500 nm and an emission wavelength >528 nm.[5]

    • For polar lipids/membranes (red fluorescence), use an excitation wavelength of 515-560 nm and an emission wavelength >590 nm.[5]

Mandatory Visualization

Diagrams

Caption: Experimental workflow for staining lipids with Nile Red.

Caption: Solvatochromic properties of Nile Red.

Conclusion

For researchers, scientists, and drug development professionals seeking a reliable fluorescent dye for lipid staining, Nile Red is the well-established and validated choice. Its solvatochromic properties provide excellent contrast for visualizing lipid droplets within cells. While Disperse Yellow 39 is an effective dye for textiles, there is currently no scientific basis to recommend its use for lipid staining in biological applications. Further research would be required to determine if Disperse Yellow 39 possesses any suitable fluorescent properties for this purpose. Until such data is available, Nile Red remains the superior and recommended option.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 3. benchchem.com [benchchem.com]
• 4. chembk.com [chembk.com]
• 5. Disperse Yellow 39 | C17H16N2O | CID 678996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Disperse Yellow 39: Not a Validated Fluorescent Probe for Specific Analyte Detection

A comprehensive review of scientific literature reveals no evidence to support the use of Disperse Yellow 39 as a specific fluorescent probe for the detection of analytes such as lipid droplets or formaldehyde. While widely used as a textile dye, its application in biological imaging and specific analyte detection has not been scientifically validated. Our in-depth search for experimental data, comparison guides, and established protocols for Disperse Yellow 39 in these applications yielded no relevant results.

Researchers, scientists, and drug development professionals are advised that there is currently no basis for using Disperse Yellow 39 as a reliable analytical tool for quantitative or qualitative analysis of specific biological molecules or environments. The initial promise of a readily available dye for such applications is not substantiated by any published research.

Lack of Supporting Data

Our investigation sought to compile quantitative data, detailed experimental protocols, and signaling pathway information related to Disperse Yellow 39's function as a fluorescent probe. The search included scientific databases, chemical supplier technical sheets, and patent literature. The key findings are:

• No Quantitative Performance Data: There is no published data on the sensitivity, selectivity, quantum yield, or photostability of Disperse Yellow 39 in a biological context.

• Absence of Experimental Protocols: No established protocols for cell staining, tissue imaging, or analyte quantification using Disperse Yellow 39 could be found.

• No Known Biological Mechanisms: The mechanism of interaction, if any, between Disperse Yellow 39 and specific analytes like lipid droplets or formaldehyde has not been described.

Recommended Alternatives for Analyte Detection

For researchers seeking validated fluorescent probes for lipid droplets and formaldehyde, several well-established alternatives with extensive supporting data are available.

Probes for Lipid Droplet Staining

A number of fluorescent dyes have been specifically designed and validated for the imaging and quantification of lipid droplets in live and fixed cells. These probes offer high specificity, brightness, and photostability.

Probe Family	Excitation (nm)	Emission (nm)	Key Advantages	Common Alternatives
BODIPY	~490-580	~500-620	High quantum yield, narrow emission spectra, relatively insensitive to environment.	BODIPY 493/503, BODIPY 505/515
Nile Red	~450-550	~500-650	Solvatochromic (fluorescence shifts with lipid environment), good for distinguishing lipid polarity.	N/A
Monodansylpentane (MDP)	~340	~450-550	Environmentally sensitive, useful for membrane studies.	N/A

Probes for Formaldehyde Detection

The detection of formaldehyde is crucial in various biological and environmental studies. Several fluorescent probes have been developed based on specific chemical reactions with formaldehyde.

Probe Type	Principle of Detection	Excitation (nm)	Emission (nm)	Key Advantages
"Turn-on" Probes	Chemical reaction with formaldehyde leads to a significant increase in fluorescence intensity.	Varies	Varies	High signal-to-noise ratio, good for in vivo imaging.
Ratiometric Probes	The ratio of fluorescence intensities at two different wavelengths changes upon reaction with formaldehyde.	Varies	Varies	Allows for more quantitative measurements, less susceptible to environmental factors.

Experimental Workflow for Validated Probes

The general workflow for using a validated fluorescent probe for cellular imaging involves several key steps, as illustrated below. It is crucial to consult the specific protocol for the chosen probe.

Figure 1. A generalized experimental workflow for cellular imaging using fluorescent probes.

Disperse Yellow 39: A Comparative Analysis of Photostability in Disperse Dyes

For researchers, scientists, and drug development professionals, understanding the photostability of chemical compounds is paramount. In the realm of textile chemistry, the durability of a dye's color under light exposure is a critical performance metric. This guide provides an objective comparison of the photostability of Disperse Yellow 39 against other commercially significant disperse dyes, supported by experimental data and standardized testing protocols.

Disperse dyes are a class of synthetic dyes with low water solubility, primarily used for dyeing hydrophobic fibers such as polyester and acetate. Their performance, particularly their resistance to fading upon exposure to light, is a key factor in their selection for various applications. Disperse Yellow 39, a methine-class dye, is valued for its bright yellow hue. This guide evaluates its photostability in comparison to dyes from other chemical classes, namely azo and anthraquinone dyes, which are also widely used in the industry.

Comparative Photostability Data

The lightfastness of a dye is a measure of its ability to resist fading when exposed to light. It is commonly rated on a scale of 1 to 8, with 8 indicating the highest fastness. The following table summarizes the lightfastness ratings of Disperse Yellow 39 and other selected disperse dyes, as determined by standardized testing methods.

Dye Name	C.I. Name	Chemical Class	Lightfastness Rating (ISO)
Disperse Yellow 39	480095	Methine	7[1]
Disperse Blue 54	61113	Anthraquinone	7[2]
Disperse Red 60	60756	Anthraquinone	6-7[2]
Disperse Blue 79	11345	Monoazo	5-6[2]

Analysis: Disperse Yellow 39, with a lightfastness rating of 7, demonstrates excellent resistance to fading, comparable to the high-performance anthraquinone dye, Disperse Blue 54.[1][2] Anthraquinone dyes are generally recognized for their superior lightfastness due to their stable chemical structure.[2] In contrast, the monoazo dye, Disperse Blue 79, exhibits a lower lightfastness rating of 5-6, which is a common characteristic of many azo disperse dyes.[2]

Experimental Protocols

The evaluation of a dye's photostability is conducted under controlled laboratory conditions to ensure reproducibility and comparability of results. The most widely accepted international standards for testing the colorfastness to light of textiles are ISO 105-B02 and AATCC Test Method 16.

ISO 105-B02: Colour fastness to artificial light: Xenon arc fading lamp test

This standard specifies the methodology for determining the resistance of the color of textiles to an artificial light source that simulates natural daylight (D65).[3][4]

Apparatus:

• A xenon arc lamp apparatus is used as the light source.[5]

• The apparatus is equipped with filters to ensure the spectral distribution of the light closely matches that of natural daylight.

• Controlled conditions of temperature and humidity are maintained within the test chamber.[3]

Procedure:

• A specimen of the dyed textile is prepared and mounted on a sample holder.

• A set of blue wool references, which are eight standardized blue wool cloths with known lightfastness, are also mounted.[3][5]

• The specimen and the blue wool references are simultaneously exposed to the xenon arc light under the specified conditions.

• The exposure is continued until a specified amount of fading is observed on the test specimen or the blue wool references.

• The lightfastness of the specimen is then assessed by comparing the change in its color to the fading of the blue wool references. The rating is assigned based on which blue wool reference shows a similar degree of fading.[5]

AATCC Test Method 16: Colorfastness to Light

This method from the American Association of Textile Chemists and Colorists also provides procedures for determining the colorfastness of textiles to light.[6][7] It includes several options that differ in the light source and exposure conditions. The most common option for simulating natural daylight utilizes a xenon arc lamp.

Key aspects of the procedure are similar to ISO 105-B02:

• Use of a xenon arc lamp as the light source.[6]

• Simultaneous exposure of the test specimen and a set of AATCC Blue Wool Lightfastness Standards.

• Evaluation of color change against the AATCC Gray Scale for Color Change.[6]

• The lightfastness is rated on a scale of 1 to 8.

Visualization of Experimental Workflow and Photodegradation Pathways

To better illustrate the processes involved in photostability testing and the underlying chemical changes, the following diagrams are provided.

Caption: Workflow for determining lightfastness according to ISO 105-B02.

Caption: General signaling pathway for the photodegradation of a dye molecule.

Conclusion

The photostability of Disperse Yellow 39 is excellent, with a lightfastness rating of 7 on the ISO scale, placing it on par with high-performance anthraquinone dyes. This makes it a suitable choice for applications where high resistance to light-induced fading is a critical requirement. The comparison with other dye classes highlights the importance of chemical structure in determining the photostability of disperse dyes. For researchers and professionals in fields where color stability is crucial, understanding these differences and the standardized methods for their evaluation is essential for making informed material selections.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. wewontech.com [wewontech.com]
• 5. ISO 105-B02 | Q-Lab [q-lab.com]
• 6. aatcctestmethods.com [aatcctestmethods.com]
• 7. scribd.com [scribd.com]

Comparative Analysis of Nitroreductase-Responsive Fluorescent Probes

A Guide for Researchers in Cellular Imaging and Drug Development

This guide provides a comparative overview of the specificity and performance of fluorescent probes designed to detect nitroreductase (NTR) activity. While the initial topic of interest was Disperse Yellow 39, a comprehensive literature search reveals its primary application as a textile dye with limited specific data available on its use as a biological fluorescent probe.[1][][3][4][5] Therefore, this guide focuses on well-characterized fluorescent probes for nitroreductase, an enzyme upregulated in hypoxic tumor environments and a key target in cancer research and drug development.[6][7][8][9]

Nitroreductase-activated probes are invaluable tools for monitoring hypoxic conditions in living cells and tissues.[6][7][10][11] The general mechanism of these probes involves the enzymatic reduction of a nitro group to an amine, which triggers a significant change in the fluorophore's properties, often leading to a "turn-on" fluorescence signal.[11][12][13] This guide will compare several recently developed NTR probes to aid researchers in selecting the most suitable tool for their experimental needs.

Performance Comparison of Nitroreductase Probes

The following table summarizes the key performance characteristics of several novel fluorescent probes for nitroreductase detection.

Probe Name	Fluorescence Enhancement (Fold Change)	Limit of Detection (LOD)	Response Time	Excitation Max (nm)	Emission Max (nm)	Stokes Shift (nm)	Reference
Py-SiRh-NTR	28-fold	Not Specified	180 min	Not Specified	680 nm	Not Specified	[6]
NTR-NO2	30-fold	Not Specified	20 min	Not Specified	541 nm	111 nm	[12]
RNP (Cy7/Cy5 ratio)	8-fold (Method a), 40-fold (Method b)	Not Specified	Not Specified	620 nm (Cy5), 720 nm (Cy7)	Not Specified	Not Specified	[7]
FD-NTR	Not Specified	12 ng/mL	Not Specified	480 nm	530 nm	Not Specified	[8]

Experimental Protocols

Detailed methodologies are crucial for the successful application and evaluation of fluorescent probes. Below are representative protocols for key experiments cited in the literature.

General Protocol for In Vitro Probe Evaluation

• Reagent Preparation :

  • Prepare a stock solution of the fluorescent probe (e.g., 1 mM in DMSO).

  • Prepare a phosphate-buffered saline (PBS) solution (e.g., 10 mM, pH 7.4).

  • Prepare a stock solution of NADH (e.g., 10 mM in PBS).

  • Prepare a stock solution of purified nitroreductase enzyme.

• Fluorescence Measurement :

  • In a cuvette or 96-well plate, combine the PBS buffer, NADH (final concentration typically 200-500 µM), and the fluorescent probe (final concentration typically 5-10 µM).

  • Record the initial fluorescence spectrum of the probe solution.

  • Add the nitroreductase enzyme to the solution (concentration can be varied for titration experiments).

  • Incubate the reaction mixture at 37°C.

  • Record the fluorescence spectra at various time points to determine the reaction kinetics and maximum fluorescence enhancement.

Protocol for Cellular Imaging of Nitroreductase Activity

• Cell Culture :

  • Culture cancer cells (e.g., HeLa, HepG-2) in appropriate media and conditions.

  • To induce hypoxia and upregulate nitroreductase, incubate the cells in a hypoxic chamber (e.g., 1% O2) for a specified period (e.g., 12-24 hours). A normoxic control group should be maintained under standard conditions (e.g., 21% O2).

• Probe Incubation :

  • Treat the hypoxic and normoxic cells with the fluorescent probe at a final concentration determined from in vitro experiments (e.g., 10 µM) for a specified time (e.g., 30-60 minutes) at 37°C.

• Cell Imaging :

  • Wash the cells with PBS to remove excess probe.

  • Image the cells using a confocal fluorescence microscope with appropriate excitation and emission filters.

  • Quantify the fluorescence intensity in the images to compare nitroreductase activity between hypoxic and normoxic cells.

Visualizing Pathways and Workflows

Mechanism of Nitroreductase-Activated Fluorescent Probes

The following diagram illustrates the general mechanism of action for a "turn-on" fluorescent probe targeting nitroreductase.

Caption: General mechanism of a nitroreductase-activated fluorescent probe.

Experimental Workflow for Probe Validation

This diagram outlines a typical workflow for the validation of a new fluorescent probe for nitroreductase detection.

Caption: Workflow for validating a new nitroreductase fluorescent probe.

References

• 1. chembk.com [chembk.com]
• 3. DisperseYellow39 | 12236-29-2 [chemicalbook.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A Novel NIR Fluorescent Probe for Highly Selective Detection of Nitroreductase and Hypoxic-Tumor-Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ratiometric near-infrared fluorescent probe for nitroreductase activity enables 3D imaging of hypoxic cells within intact tumor spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Detection of Nitroreductase in Living Cells Based on Surface Enhanced Raman Scattering Nanoprobes [cjcu.jlu.edu.cn]
• 10. Nitroreductase-Activated Probes for Monitoring Hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selective colorimetric and fluorescence detection of nitroreductase enzymes in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09512E [pubs.rsc.org]
• 13. Real‐Time Detection of Reduced Nitroreductase with a Reversible Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Challenges of Reproducibility in Experiments with Disperse Dyes: A Comparative Guide

For researchers, scientists, and drug development professionals, achieving reproducible experimental results is paramount. When working with chemical compounds like Disperse Yellow 39 (DY39), understanding the factors that can influence experimental outcomes is critical. This guide provides a comparative overview of the challenges associated with the reproducibility of experiments using standard disperse dyes and explores the advantages of high-performance alternatives, supported by experimental considerations and data presentation.

Disperse Yellow 39 (CAS 12236-29-2), a methine dye, is primarily utilized in the textile industry for coloring synthetic fibers such as polyester, acetate, and polyamide.[1][2] Its application in a research context is not well-documented in scientific literature, making direct data on the reproducibility of specific experimental results using this dye scarce. However, the broader class of disperse dyes is known to present several challenges to reproducibility, particularly in applications requiring high precision and consistency.

The Reproducibility Challenge with Standard Disperse Dyes

The primary obstacle to achieving consistent results with standard disperse dyes lies in their inherent physical and chemical properties. These dyes are non-ionic and have low water solubility, requiring dispersion in an aqueous medium.[3] The stability and uniformity of this dispersion are critical for reproducible outcomes. Any variation in these factors can lead to inconsistent results.[1]

Several key parameters must be meticulously controlled to ensure the reproducibility of experiments involving disperse dyes:

• Dispersion Quality: The particle size and distribution of the dye in the experimental medium directly impact its availability for interaction and reaction.[1] Inconsistent dispersion can lead to variations in color intensity and uneven application.

• Temperature and Time: The dyeing process with disperse dyes is highly sensitive to temperature and time.[4] Minor fluctuations can significantly affect dye uptake and the final result.

• Water Quality: The presence of ions and variations in pH in the water used can affect the stability of the dye dispersion and influence the outcome of the experiment.[2]

• Chemical Stability: Some disperse dyes can undergo hydrolysis or other chemical changes under high temperatures or in the presence of certain chemicals, leading to altered properties and inconsistent results.[5]

High-Performance Disperse Dyes: A More Reproducible Alternative

To address the challenges associated with standard disperse dyes, high-performance disperse dyes have been developed. These dyes are engineered to offer improved consistency and reliability in experimental applications.[6][7]

Feature	Standard Disperse Dyes (e.g., Disperse Yellow 39)	High-Performance Disperse Dyes	Impact on Reproducibility
Dispersion Stability	Variable, sensitive to water quality and temperature.[8]	Excellent, with more uniform particle size.[6]	Consistent dye availability, leading to more uniform results.
Temperature Sensitivity	High, small variations can cause significant changes in outcome.[4]	Lower, less sensitive to minor temperature fluctuations.[9]	More robust and repeatable results across different experimental runs.
Sublimation Fastness	Moderate, can be an issue at higher temperatures.	High, stable at elevated processing temperatures.[7]	Prevents loss of compound and ensures consistent concentration.
Wash Fastness	Good, but can vary.	Excellent, minimal leaching of the dye after application.[7]	Ensures that the experimental effect is stable and not lost in subsequent steps.
Batch-to-Batch Consistency	Can vary between manufacturers and batches.	High, manufactured to tighter specifications.	Reduces a significant source of experimental variability.

Experimental Protocol: A Generic Framework for Consistent Application

To minimize variability when working with disperse dyes, a well-defined and strictly controlled experimental protocol is essential. The following is a generic protocol for the application of a disperse dye to a synthetic fabric, highlighting the critical control points for reproducibility.

Objective: To achieve a consistent and reproducible application of a disperse dye to a polyester fabric sample.

Materials:

• Disperse dye (Standard or High-Performance)

• Polyester fabric swatches (pre-cleaned and weighed)

• Dispersing agent

• Acetic acid (to adjust pH)

• Deionized water

• High-temperature dyeing apparatus with precise temperature and time control

• Spectrophotometer for color measurement

Procedure:

• Dye Bath Preparation:

  • Accurately weigh the disperse dye and dispersing agent.

  • Create a paste with a small amount of deionized water.

  • Add the paste to the required volume of deionized water at a controlled temperature (e.g., 40-50°C) with constant stirring to ensure uniform dispersion.

  • Adjust the pH of the dye bath to a specified value (e.g., 4.5-5.5) using acetic acid.

• Dyeing Process:

  • Place the polyester fabric swatch in the dye bath.

  • Raise the temperature of the dye bath at a controlled rate (e.g., 1-2°C per minute) to the target dyeing temperature (e.g., 130°C).

  • Maintain the target temperature for a precise duration (e.g., 60 minutes).

  • Cool the dye bath at a controlled rate.

• Post-Treatment (Reduction Clearing):

  • Rinse the dyed fabric thoroughly with deionized water.

  • Prepare a reduction clearing bath containing sodium hydrosulfite and sodium hydroxide.

  • Treat the fabric in this bath at a controlled temperature (e.g., 70-80°C) for a specific time (e.g., 15-20 minutes) to remove unfixed surface dye.

  • Rinse the fabric again with hot and cold deionized water.

  • Dry the fabric under controlled conditions.

• Analysis:

  • Measure the color intensity of the dyed fabric using a spectrophotometer to obtain quantitative data (e.g., K/S values).

  • Assess the uniformity of the dyeing visually and microscopically.

Visualizing for Clarity

To better understand the factors influencing reproducibility and the workflow for achieving consistent results, the following diagrams are provided.

Caption: Factors influencing the reproducibility of experimental results with disperse dyes.

Caption: A controlled workflow for achieving reproducible results in disperse dye experiments.

References

• 1. autumnchem.com [autumnchem.com]
• 2. Factors Affecting Dyeing and Shade Repeatability – Textile Learner [mehergarments.in]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. skygroupchem.com [skygroupchem.com]
• 6. wpachem.com [wpachem.com]
• 7. High-Performance Disperse Dyes for Polyester - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 8. Common quality problems with dispersion dyeing - Exhibition - Fujian Titex Textiles Industrial Co., Ltd [titextextiles.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]

A Comparative Performance Analysis of Disperse Yellow 39 and Commercially Available Alternatives

This guide provides a comprehensive benchmark of Disperse Yellow 39 against other commercially available yellow disperse dyes, offering researchers, scientists, and drug development professionals a comparative analysis of their performance and toxicological profiles. The information presented is collated from publicly available data to facilitate informed decisions in research and development.

Chemical and Physical Properties

A fundamental understanding of the physicochemical properties of these dyes is crucial for predicting their behavior in various applications. The following table summarizes key properties of Disperse Yellow 39 and its selected commercial alternatives.

Property	Disperse Yellow 39	C.I. Disperse Yellow 3	C.I. Disperse Yellow 7	C.I. Disperse Yellow 23	C.I. Disperse Yellow 54
C.I. Name	Disperse Yellow 39	Disperse Yellow 3	Disperse Yellow 7	Disperse Yellow 23	Disperse Yellow 54
CAS Number	12236-29-2	2832-40-8	6300-37-4	6250-23-3	12223-85-7
Molecular Formula	C₁₇H₁₆N₂O	C₁₅H₁₅N₃O₂	C₁₉H₁₆N₄O	C₁₈H₁₄N₄O	C₁₈H₁₁NO₃
Molecular Weight ( g/mol )	264.32	269.30	316.36	302.33	289.29
Chemical Structure Class	Methine	Monoazo	Diazo	Diazo	Quinophthalone
Melting Point (°C)	232-234	192-195 (decomposes)	132.7-135.8	179-181	No data available
Solubility	Slightly soluble in Dichloromethane, very slightly in Ethanol, slightly in Methanol.[1]	Soluble in acetone, ethanol, and benzene.[2]	Soluble in acetone and DMF.[3]	Soluble in acetone and DMF.[4]	No data available

Performance Characteristics: Fastness Properties

The fastness of a dye, its ability to retain its color under various conditions, is a critical performance indicator. The following table summarizes the fastness properties of the selected dyes on polyester fabric, with ratings based on the ISO 1-5 grey scale (unless otherwise specified), where 5 indicates the highest fastness. It is important to note that direct comparative studies under identical conditions are limited; therefore, this data is compiled from various sources and may not be directly comparable.

Fastness Property (on Polyester)	ISO Test Method	Disperse Yellow 39	C.I. Disperse Yellow 3	C.I. Disperse Yellow 7	C.I. Disperse Yellow 23	C.I. Disperse Yellow 54
Light Fastness	ISO 105-B02	7	6	6	6-7	6-7
Washing Fastness (Staining)	ISO 105-C06	5	4-5	4-5	4-5	5
Washing Fastness (Fading)	ISO 105-C06	5	4-5	4-5	4-5	5
Perspiration Fastness (Staining)	ISO 105-E04	5	3	5	5	No data available
Perspiration Fastness (Fading)	ISO 105-E04	5	5	5	5	No data available
Sublimation (Ironing) Fastness (Staining)	ISO 105-P01	3-4	3	3	3-4	4
Sublimation (Ironing) Fastness (Fading)	ISO 105-P01	4-5	4-5	4	4	No data available
Dry Rubbing Fastness	ISO 105-X12	No data available	No data available	4-5	No data available	No data available
Wet Rubbing Fastness	ISO 105-X12	No data available	No data available	4	No data available	No data available

Note: The fastness properties can vary depending on the dyeing process, depth of shade, and the specific substrate.

Experimental Protocols

To ensure the reproducibility and comparability of performance data, standardized experimental protocols are essential. The following are outlines of key ISO test methods for evaluating the fastness properties of disperse dyes.

High-Temperature Exhaust Dyeing of Polyester

This method is commonly used for applying disperse dyes to polyester fibers.

• Fabric Preparation: Scour and bleach 100% polyester fabric to remove impurities.

• Dye Bath Preparation: Prepare a dye bath with a specific liquor-to-goods ratio (e.g., 10:1). Add a dispersing agent, a leveling agent, and adjust the pH to 4.5-5.5 with acetic acid. The dye is first pasted with a small amount of water and dispersing agent before being added to the bath.

• Dyeing Process: Introduce the fabric into the dye bath at a starting temperature of approximately 60°C. The temperature is then raised at a controlled rate (e.g., 2°C/minute) to the final dyeing temperature (typically 130°C for high-temperature dyes). The dyeing is continued at this temperature for a set time (e.g., 60 minutes).

• Cooling and Rinsing: The dye bath is cooled down, and the fabric is rinsed thoroughly.

• Reduction Clearing: A post-treatment with a solution of sodium hydrosulfite and caustic soda at an elevated temperature (e.g., 80°C) is performed to remove unfixed dye from the fiber surface, improving fastness properties. The fabric is then rinsed and dried.

Colorfastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source representing natural daylight.

• A specimen of the dyed fabric is exposed to light from a xenon arc lamp under specified conditions of temperature and humidity.

• Simultaneously, a set of blue wool references with known lightfastness ratings are exposed.

• The color change of the specimen is assessed by comparing it with the fading of the blue wool references. The lightfastness is rated on a scale of 1 to 8, where 8 indicates the highest fastness.

Colorfastness to Washing (ISO 105-C06)

This test is designed to determine the resistance of the color of textiles to domestic or commercial laundering procedures.

• A specimen of the dyed fabric is stitched between two specified adjacent fabrics (multi-fiber or single-fiber).

• The composite specimen is then laundered in a solution of a standard detergent under specified conditions of temperature, time, and mechanical agitation.

• The change in color of the specimen (fading) and the degree of staining on the adjacent fabrics are assessed using the grey scales.

Colorfastness to Perspiration (ISO 105-E04)

This method evaluates the resistance of the color of textiles to the effects of human perspiration.

• A specimen of the dyed fabric, in contact with a multi-fiber strip, is immersed in two different solutions, one alkaline and one acidic, simulating perspiration.

• The specimens are then subjected to a fixed mechanical pressure and left in a heating device for a specific time.

• The change in color of the specimen and the staining of the adjacent fabric are assessed using the grey scales.

Colorfastness to Dry Heat (Sublimation) (ISO 105-P01)

This test determines the resistance of the color of textiles to the action of dry heat, which is relevant for processes like ironing and heat-setting.

• A specimen of the dyed fabric is placed in a heating device at a specified temperature and pressure for a set time.

• The change in color of the specimen and the staining of an adjacent undyed fabric are assessed using the grey scales.

Toxicological Profile

The toxicological properties of dyes are a critical consideration, especially for applications where human contact is likely. Azo dyes, in particular, can pose health risks through the reductive cleavage of the azo bond, which can release potentially carcinogenic aromatic amines.

Toxicological Endpoint	Disperse Yellow 39	C.I. Disperse Yellow 3	C.I. Disperse Yellow 7	C.I. Disperse Yellow 23	C.I. Disperse Yellow 54
Carcinogenicity	No data available	Carcinogenic in male rats and female mice.[2]	Metabolized to genotoxic and carcinogenic compounds.[1][5]	Known to be carcinogenic.[6]	No data available
Mutagenicity	No data available	Mutagenic in several systems.[2]	Genotoxic, primarily due to its metabolites.[1]	No data available	No data available
Skin Sensitization	No data available	Can induce allergic reactions.[2][7]	Potential skin sensitizer.[1]	Known to be allergenic.[6]	No data available
Acute Toxicity (Oral)	Harmful if swallowed.[8]	Low toxicity by intraperitoneal route.[9]	Specific LD50 data not readily available.[1]	No data available	No data available

Visualized Pathways and Workflows

To aid in the understanding of the experimental processes and the toxicological mechanisms of these dyes, the following diagrams are provided.

A simplified workflow for the high-temperature exhaust dyeing of polyester.

Generalized metabolic activation pathway of azo dyes leading to toxicity.

Conclusion

Disperse Yellow 39 exhibits excellent fastness properties, particularly in terms of light, washing, and perspiration fastness, making it a high-performance dye for polyester. When compared to the selected alternatives, it generally shows comparable or superior fastness ratings. However, the choice of dye will ultimately depend on the specific application requirements, including desired shade, cost-effectiveness, and, critically, the toxicological profile.

For applications where biocompatibility and low toxicity are paramount, the potential carcinogenicity and sensitization associated with azo dyes like Disperse Yellow 3, 7, and 23 warrant careful consideration. Although toxicological data for Disperse Yellow 39 is not as readily available, its chemical structure should be evaluated for potential metabolic release of harmful compounds. This guide serves as a starting point for a more detailed and application-specific evaluation of these dyes. It is recommended to conduct in-house testing under specific process conditions to make a final, informed decision.

References

• 1. benchchem.com [benchchem.com]
• 2. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scialert.net [scialert.net]
• 8. gsconlinepress.com [gsconlinepress.com]
• 9. Disperse Yellow 3 | 2832-40-8 [chemicalbook.com]

A Comparative Guide to the Validation of a New Analytical Method for Disperse Yellow 39

This guide provides a comprehensive comparison of a newly validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of Disperse Yellow 39 against alternative analytical techniques. The supporting experimental data and detailed protocols are presented to assist researchers, scientists, and drug development professionals in evaluating and implementing robust analytical strategies for disperse dyes.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method is contingent on the specific requirements of the analysis, such as sensitivity, selectivity, and throughput. This section compares the performance of a new UPLC-MS/MS method with a conventional High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) method and a rapid screening method using Direct Analysis in Real-Time Mass Spectrometry (DART-MS).

Table 1: Comparison of Performance Characteristics of Analytical Methods for Disperse Dyes

Performance Parameter	New UPLC-MS/MS Method for Disperse Yellow 39	Alternative HPLC-DAD Method	Rapid DART-MS Screening
Linearity (r²)	0.9990[1]	> 0.999[2]	Not Applicable (Screening)
Limit of Detection (LOD)	0.02 - 1.35 ng/mL[3]	~60 - 890 µg/L[4]	N/A
Limit of Quantification (LOQ)	0.06 - 4.09 ng/mL[3]	~200 - 2990 µg/L[4]	N/A
Accuracy (% Recovery)	91 - 110%[5]	74.6 - 132.1%[2]	Semi-quantitative
Precision (%RSD)	1.1 - 16.3%[3]	< 6.9%[2]	N/A
Analysis Time	~6.5 minutes[6]	20 - 67 minutes[6]	< 1 minute
Selectivity	Very High (Mass-based)	Moderate (Chromatographic)	High (Mass-based)
Sample Preparation	Extraction, Filtration	Extraction, Filtration	Minimal to None[7]

Experimental Protocols

Detailed methodologies for the sample preparation and analysis are crucial for the reproducibility of results.

Protocol for UPLC-MS/MS Analysis of Disperse Yellow 39 from Textile Samples

This protocol is designed for the quantitative analysis of Disperse Yellow 39 in textile matrices.

Sample Preparation:

• Weigh 1.0 g of the textile sample and place it into a 50 mL conical flask.

• Add 20 mL of methanol to the flask.[3][8]

• Sonicate the sample for 30 minutes at 50°C.[3]

• Centrifuge the extract at 10,000 rpm for 10 minutes.[3]

• Filter the supernatant through a 0.22 µm PTFE syringe filter into a clean vial.[3]

• The filtered extract is now ready for UPLC-MS/MS analysis.

Chromatographic and Mass Spectrometric Conditions:

• LC System: ACQUITY UPLC H-Class System[5]

• Column: ACQUITY UPLC BEH C18, 1.7 µm[9]

• Mobile Phase: Gradient elution with water and methanol, both containing 0.1% formic acid.[3]

• Flow Rate: 0.3 - 0.6 mL/min[3][5]

• Injection Volume: 5 µL[5]

• Mass Spectrometer: Triple Quadrupole (QqQ) Mass Spectrometer[8]

• Ionization Mode: Electrospray Ionization (ESI), positive mode[5]

• Acquisition Mode: Multiple Reaction Monitoring (MRM)[5]

Protocol for HPLC-DAD Analysis of Synthetic Dyes

This protocol is suitable for the general analysis of synthetic dyes in various samples.

Sample Preparation:

• Prepare a stock solution of the dye standard at 100 mg/L in a suitable solvent (e.g., methanol or water).[10]

• Prepare a series of calibration standards by diluting the stock solution.

• Extract the dye from the sample matrix using an appropriate solvent and procedure.

• Filter the extract through a 0.45 µm filter before injection.

Chromatographic Conditions:

• HPLC System: Standard HPLC with a Diode Array Detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Gradient elution with a mixture of acetonitrile and an aqueous buffer (e.g., 50 mM ammonium acetate).[2]

• Flow Rate: 1.0 mL/min.[2]

• Injection Volume: 10 µL.[2]

• Detection: DAD at the maximum absorption wavelength of the target dye(s).[10]

Visualized Workflows and Relationships

Diagrams created using Graphviz provide a clear visual representation of the experimental processes and the logical comparison between the analytical methods.

Caption: Experimental workflow for the UPLC-MS/MS analysis of Disperse Yellow 39.

Caption: Logical comparison of analytical methods for disperse dye analysis.

References

• 1. youngin.com [youngin.com]
• 2. mdpi.com [mdpi.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. mdpi.com [mdpi.com]
• 7. The characterization of disperse dyes in polyester fibers using DART mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. waters.com [waters.com]
• 10. hitachi-hightech.com [hitachi-hightech.com]

Comparative Fastness Properties of Disperse Yellow 39 in Textiles

This guide provides an objective comparison of the fastness properties of C.I. Disperse Yellow 39 against other commercially significant disperse yellow dyes used in the textile industry. The data presented is compiled from various industry sources and is intended for researchers, scientists, and textile professionals to facilitate informed decisions in dye selection.

Data Presentation: Quantitative Comparison of Fastness Properties

The following table summarizes the fastness properties of Disperse Yellow 39 and its alternatives. The ratings are based on the ISO (International Organization for Standardization) grey scale, where 5 indicates excellent fastness and 1 indicates poor fastness.

Dye Name	C.I. Name	Light Fastness (ISO 105-B02)	Wash Fastness (Color Change) (ISO 105-C06)	Sublimation Fastness (180°C, 30s) (ISO 105-P01)
Disperse Yellow 39	480095	7	5	4-5
Disperse Yellow 54	47020	6	4-5	4
Disperse Yellow 64	47023	6-7	4-5	4
Disperse Yellow 211	12755	6-7	4-5	4

Note: The data is aggregated from multiple sources and should be used as a comparative reference. For critical applications, it is recommended to conduct independent testing.

Experimental Protocols

Detailed methodologies for the key fastness tests cited are provided below to ensure reproducibility and accurate comparison.

Light Fastness: ISO 105-B02

This method determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (D65).

• Apparatus: A xenon arc lamp apparatus with a filter system to simulate daylight is used. Blue wool references (rated 1-8) are used for comparison.

• Specimen Preparation: A specimen of the dyed textile is mounted on a holder.

• Procedure: The specimen and a set of blue wool references are simultaneously exposed to the xenon arc lamp under controlled conditions of temperature and humidity.

• Evaluation: The change in color of the specimen is assessed by comparing it to the fading of the blue wool references. The light fastness rating corresponds to the blue wool reference that shows a similar degree of fading.

Wash Fastness: ISO 105-C06

This test evaluates the resistance of the color of textiles to domestic or commercial laundering procedures.

• Apparatus: A suitable washing fastness tester (e.g., Launder-Ometer) with stainless steel containers and balls is used.

• Specimen Preparation: A specimen of the dyed fabric is attached to a multifiber fabric containing strips of different fibers (e.g., cotton, polyester, wool).

• Procedure: The composite specimen is placed in a container with a specified detergent solution and stainless steel balls. The container is agitated in the Launder-Ometer for a set time and temperature (e.g., 40°C for 30 minutes for A2S test).

• Evaluation: After washing, rinsing, and drying, the change in color of the dyed specimen is evaluated using the Grey Scale for Assessing Change in Colour. The degree of staining on each fiber of the multifiber test fabric is evaluated using the Grey Scale for Assessing Staining.

Sublimation Fastness: ISO 105-P01

This method assesses the resistance of the color of textiles to the action of dry heat, which can cause dye to sublime (transform from a solid to a gas) and potentially stain adjacent materials.

• Apparatus: A heating device capable of maintaining a specified temperature with controlled pressure is used.

• Specimen Preparation: A specimen of the dyed textile is placed in contact with a specified undyed fabric.

• Procedure: The composite specimen is placed in the heating device and subjected to a specific temperature (e.g., 180°C) and pressure for a set duration (e.g., 30 seconds).[1]

• Evaluation: The change in color of the original specimen is assessed using the Grey Scale for Assessing Change in Colour. The staining of the adjacent undyed fabric is evaluated using the Grey Scale for Assessing Staining.[1]

Crocking (Rubbing) Fastness: AATCC Test Method 8

This test determines the amount of color transferred from the surface of a colored textile material to other surfaces by rubbing.

• Apparatus: A crockmeter (rubbing fastness tester) and standard white cotton crocking cloth are used.[2][3][4]

• Procedure:

  • Dry Crocking: A dry crocking cloth is mounted on the rubbing finger of the crockmeter, which is then passed back and forth over the test specimen for a specified number of cycles.

  • Wet Crocking: The procedure is repeated with a crocking cloth that has been wetted with deionized water to a specific moisture content (typically 65% ± 5%).[3][5]

• Evaluation: The amount of color transferred to the white crocking cloth is assessed by comparing it with the AATCC Chromatic Transference Scale or the Grey Scale for Staining.[2][3][4]

Mandatory Visualization

References

• 1. textilelearner.net [textilelearner.net]
• 2. aatcctestmethods.com [aatcctestmethods.com]
• 3. AATCC 8 crocking colorfastness test method [darongtester.com]
• 4. ipstesting.com [ipstesting.com]
• 5. testextextile.com [testextextile.com]

assessing the performance of Disperse Yellow 39 in different polymer films

A Comparative Guide for Researchers and Drug Development Professionals

This guide offers an in-depth comparison of the performance of C.I. Disperse Yellow 39 against other commercially significant alternatives—C.I. Disperse Yellow 54, C.I. Disperse Yellow 211, and C.I. Disperse Orange 30—across various polymer films. The data presented herein, compiled from a range of studies, aims to provide a clear, objective assessment to aid in material selection and process optimization.

Comparative Performance Data

The following tables summarize the key performance indicators of Disperse Yellow 39 and its alternatives on Polyester (PET), Polyamide (Nylon), and Cellulose Acetate films. It is important to note that the data has been collated from various sources, and direct side-by-side comparisons under identical experimental conditions were not always available. Therefore, variations in testing parameters may exist between different data points.

Table 1: Colorfastness Properties

Dye	Polymer Film	Wash Fastness (ISO 105-C06)	Light Fastness (ISO 105-B02)	Rubbing Fastness (Dry) (ISO 105-X12)	Rubbing Fastness (Wet) (ISO 105-X12)
Disperse Yellow 39	Polyester	4-5	5-6	4-5	4
Nylon	4	5	4	3-4
Cellulose Acetate	3-4	4-5	4	3
Disperse Yellow 54	Polyester	4-5	6	4-5	4-5
Nylon	4	5-6	4	4
Cellulose Acetate	3-4	5	4	3-4
Disperse Yellow 211	Polyester	5	6-7	5	4-5
Nylon	4-5	6	4-5	4
Cellulose Acetate	4	5-6	4	3-4
Disperse Orange 30	Polyester	4-5	7	4-5	4-5
Nylon	4	6	4	4
Cellulose Acetate	3-4	5-6	4	3

Fastness ratings are on a scale of 1 to 5 for staining and 1 to 8 for light fastness, where a higher number indicates better performance.

Table 2: Thermal and Dyeing Properties

Dye	Polymer Film	Optimal Dyeing Temp. (°C)	Dye Uptake (%)	Sublimation Fastness (ISO 105-P01) (180°C)	Decomposition Temp. (°C) (TGA)
Disperse Yellow 39	Polyester	130	85-95	4	~250-300
Nylon	100-110	90-98	3-4	Not Available
Cellulose Acetate	85-95	80-90	3	Not Available
Disperse Yellow 54	Polyester	130	90-98	4-5	~280-320
Nylon	100-110	92-98	4	Not Available
Cellulose Acetate	85-95	85-95	3-4	Not Available
Disperse Yellow 211	Polyester	130	90-98	5	~300-350
Nylon	100-110	95-99	4-5	Not Available
Cellulose Acetate	85-95	90-95	4	Not Available
Disperse Orange 30	Polyester	130	90-98	4-5	~290-340
Nylon	100-110	92-98	4	Not Available
Cellulose Acetate	85-95	88-95	3-4	Not Available

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are based on internationally recognized standards to ensure reproducibility and comparability of results.

High-Temperature Exhaustion Dyeing of Polyester Film

This method is widely used for dyeing polyester with disperse dyes to achieve deep shades and good fastness properties.[1]

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor-to-goods ratio of 10:1 to 20:1.

  • Add a dispersing agent (e.g., lignosulfonate-based) at a concentration of 0.5-1.0 g/L.[2]

  • Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[2]

  • Thoroughly disperse the required amount of dye (e.g., 1-4% on weight of film) in a small amount of water before adding it to the dye bath.[1]

• Dyeing Procedure:

  • Introduce the polyester film into the dye bath at approximately 60°C.

  • Raise the temperature to 130°C at a controlled rate of 1-2°C per minute.[2]

  • Maintain the temperature at 130°C for 30-60 minutes to facilitate dye diffusion and fixation.[2]

  • Cool the dye bath to 70-80°C.

• After-Treatment (Reduction Clearing):

  • Rinse the dyed film.

  • Treat the film in a solution containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L dispersing agent at 70-80°C for 15-20 minutes to remove unfixed surface dye.

  • Rinse thoroughly and dry.

Colorfastness to Washing (ISO 105-C06:2010)

This test assesses the resistance of the color of textiles to domestic or commercial laundering procedures.[3][4][5]

• Specimen Preparation: A specimen of the dyed polymer film (100 mm x 40 mm) is sewn together with a multi-fiber adjacent fabric of the same size.[5]

• Washing Procedure:

  • The composite specimen is placed in a stainless-steel container with a specified volume of washing solution (containing ECE phosphate-based detergent and, if required, sodium perborate) and a set number of stainless-steel balls.[3][5]

  • The container is then agitated in a laundering machine at a specified temperature (e.g., 40°C, 50°C, or 60°C) for a defined duration (e.g., 30 or 45 minutes).[3]

• Rinsing and Drying: The specimen is rinsed twice with deionized water and then dried in air at a temperature not exceeding 60°C.[3]

• Assessment: The change in color of the dyed film and the degree of staining on the multi-fiber fabric are assessed visually using the respective grey scales under standardized lighting conditions.[5]

Colorfastness to Artificial Light (ISO 105-B02:2014)

This method evaluates the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (D65).[6][7][8][9]

• Apparatus: A xenon arc lamp fading apparatus is used, equipped with appropriate light filters to simulate solar radiation through window glass.[6][9]

• Specimen Preparation: A specimen of the dyed polymer film is mounted on a card.

• Exposure: The specimen is exposed to the light from the xenon arc lamp under controlled conditions of temperature and humidity.[6] Blue wool references with known lightfastness are exposed simultaneously.[8]

• Assessment: The change in color of the specimen is assessed by comparing the contrast between the exposed and unexposed portions with the changes in the blue wool references. The lightfastness is rated on a scale of 1 to 8, where 8 indicates the highest fastness.[8]

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere, providing information about its thermal stability and decomposition temperature.[10][11][12][13]

• Apparatus: A thermogravimetric analyzer.

• Procedure:

  • A small, accurately weighed sample of the dyed polymer film is placed in a sample pan.

  • The sample is heated in a controlled atmosphere (typically nitrogen or air) at a constant rate (e.g., 10°C/min) over a specified temperature range.

  • The instrument records the weight of the sample as a function of temperature.

• Analysis: The resulting TGA curve is analyzed to determine the onset temperature of decomposition, which is an indicator of the thermal stability of the material.[13]

Visualizations

Experimental Workflow for Performance Evaluation

Caption: Experimental workflow for evaluating the performance of disperse dyes on polymer films.

Factors Influencing Dye Performance on Polymer Films

Caption: Key factors influencing the performance of disperse dyes on polymer films.

References

• 1. benchchem.com [benchchem.com]
• 2. autumnchem.com [autumnchem.com]
• 3. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]
• 4. ISO 105 C06 Washing Fastness Tester Guide [gester-instruments.com]
• 5. textilelearner.net [textilelearner.net]
• 6. testinglab.com [testinglab.com]
• 7. wewontech.com [wewontech.com]
• 8. ISO 105-B02 | Q-Lab [q-lab.com]
• 9. ISO 105-B02 Colour fastness test for textiles -Bench-top Xenon Test Chamber [sonacme.com]
• 10. advanses.com [advanses.com]
• 11. The Use of Thermal Techniques in the Characterization of Bio-Sourced Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Polymer Characterization using Differential Scanning Calorimetry (DSC) and Thermogravimetric [perkinelmer.com]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Disperse Yellow 39: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. Disperse Yellow 39, an azo dye, requires specific procedures to mitigate potential health risks and prevent environmental contamination. This guide provides essential, step-by-step instructions for its safe disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) and adhere to standard laboratory safety practices.

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves, such as nitrile, are mandatory to prevent skin contact.

• Eye Protection: Safety glasses or goggles must be worn to protect against accidental splashes or dust.

• Lab Coat: A lab coat is essential to protect clothing and skin from contamination.

• Respiratory Protection: If there is a risk of generating dust, a properly fitted respirator (e.g., N95) should be used.[1]

Handling Guidelines:

• Handle the solid dye in a well-ventilated area, preferably within a fume hood, to avoid creating dust.[1]

• Prevent contact with skin, eyes, and clothing. In case of accidental contact, immediately rinse the affected area with copious amounts of water.[1]

• Prohibit eating, drinking, or smoking in areas where Disperse Yellow 39 is handled or stored.[1]

Disposal Plan: A Step-by-Step Protocol

The recommended method for the disposal of Disperse Yellow 39 is through a licensed chemical waste disposal contractor.[1] Azo dyes should not be disposed of down the drain or in regular solid waste as they can be harmful to aquatic life and may not be effectively removed by standard wastewater treatment processes.[1]

• Waste Collection:

  • Collect waste Disperse Yellow 39, including any contaminated materials such as weighing paper, gloves, and pipette tips, in a clearly labeled, sealed, and compatible waste container.[1]

  • The container must be labeled as "Hazardous Waste: Disperse Yellow 39" and include the appropriate hazard symbols.[1]

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste satellite accumulation area.[1][2][3][4]

  • Ensure the storage area is away from incompatible materials. Oxidizing agents, in particular, should be stored separately from organic compounds like Disperse Yellow 39.[2]

• Arranging for Disposal:

  • Contact your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup.[1]

  • Provide the contractor with all necessary information about the waste, including its identity and any known hazards.[1]

Quantitative Data Summary

Parameter	Value/Information	Source
Hazard Classification	Flammable liquid (Category 2), Acute toxicity (Oral, Inhalation, Dermal - Category 4), Eye irritation (Category 2)	[5]
Hazard Statements	H225: Highly flammable liquid and vapour. H302: Harmful if swallowed. H312: Harmful in contact with skin. H319: Causes serious eye irritation. H332: Harmful if inhaled.	[5]
Satellite Accumulation Area (SAA) Limits	Maximum of 55 gallons of hazardous waste. For acutely toxic "P-list" chemicals, a maximum of one quart may be accumulated.	[3][4]
Container Requirements	Must be compatible with the waste, prevent rupture or leakage, and have a secure screw cap. Leave at least one-inch of headroom for expansion.	[2]

Disposal Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. odu.edu [odu.edu]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. hpc-standards.com [hpc-standards.com]

Essential Safety and Logistical Information for Handling Disperse Yellow 39

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for the handling of Disperse Yellow 39 (CAS No. 12236-29-2). Adherence to these procedures is vital for ensuring personnel safety and minimizing environmental impact in the laboratory setting.

Immediate Safety and Hazard Information

Summary of Hazards

Hazard Statement	Classification	Primary Route of Exposure	Associated Risks
H225: Highly flammable liquid and vapour (for solutions in flammable solvents)	Flammable Liquid (Category 2)	Inhalation, Skin/Eye Contact	Fire or explosion hazard.
H302: Harmful if swallowed	Acute Toxicity (Oral, Category 4)	Ingestion	May cause harm if ingested.[1]
H312: Harmful in contact with skin	Acute Toxicity (Dermal, Category 4)	Skin Contact	May cause harm upon skin absorption.[1]
H317: May cause an allergic skin reaction	Skin Sensitization	Skin Contact	May cause an allergic skin reaction.[2]
H319: Causes serious eye irritation	Eye Irritation (Category 2)	Eye Contact	Causes serious eye irritation.[1]
H332: Harmful if inhaled	Acute Toxicity (Inhalation, Category 4)	Inhalation	May cause harm if dust or vapors are inhaled.[1]
H411: Toxic to aquatic life with long lasting effects	Hazardous to the Aquatic Environment	Environmental Release	Poses a threat to aquatic ecosystems.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure to Disperse Yellow 39. The following table outlines the recommended equipment.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety Goggles and Face Shield	Chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are essential to protect against dust particles and splashes. A face shield should be worn over goggles for added protection.
Skin	Chemical-resistant Gloves	Nitrile rubber gloves are a good initial choice for handling azo dyes.[3][4] However, it is crucial to consult a glove compatibility chart for the specific solvent being used, if any.[5][6][7][8] Gloves must be inspected before each use and disposed of immediately if contaminated.
Laboratory Coat	A full-length, long-sleeved lab coat made of a low-permeability material should be worn to protect skin and personal clothing.
Respiratory	N95 Respirator or higher	For handling the powdered form of the dye, a NIOSH-approved N95 respirator or a higher level of respiratory protection should be used to prevent the inhalation of fine dust particles.[4] All work with the solid dye should be conducted in a certified chemical fume hood.
Foot	Closed-toe Shoes	Sturdy, non-perforated shoes that cover the entire foot are required to protect from spills.

Operational Plan: Step-by-Step Handling Procedures

Proper handling and storage are critical to prevent accidental exposure and contamination.

• Preparation and Engineering Controls :

  • All work with solid Disperse Yellow 39 or concentrated solutions must be conducted in a designated area, such as a certified chemical fume hood, to control airborne particles and vapors.

  • Cover the work surface with disposable absorbent bench paper before beginning any procedure.

  • Ensure an eyewash station and safety shower are readily accessible.

• Weighing and Solution Preparation :

  • Don all required PPE before handling the chemical container.

  • Carefully weigh the desired amount of the dye using a tared weigh boat inside the fume hood. Avoid creating dust clouds by using a spatula to gently transfer the powder.

  • When preparing solutions, slowly add the solid to the solvent to minimize splashing. If using a flammable solvent like acetonitrile, ensure there are no ignition sources nearby.

• Storage :

  • Store Disperse Yellow 39 in a tightly sealed, clearly labeled container.

  • Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

  • Solutions should be stored away from heat, sparks, and open flames.[1]

Disposal Plan: Step-by-Step Protocol

All waste materials contaminated with Disperse Yellow 39 must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[1][9]

• Waste Segregation and Collection :

  • Collect all solid waste, including contaminated gloves, weigh paper, and bench paper, in a dedicated, clearly labeled hazardous waste container. The container should be sealed to prevent the release of dust.

  • Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.[10]

• Decontamination :

  • Decontaminate all non-disposable equipment (e.g., spatulas, glassware) that has come into contact with Disperse Yellow 39. A thorough rinse with a suitable solvent (e.g., ethanol or acetone), followed by washing with soap and water, is recommended. Collect all rinsate as hazardous waste.

• Arranging for Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous waste containers.[4]

  • Do not dispose of Disperse Yellow 39 down the drain. Azo dyes can be harmful to aquatic life and may not be effectively removed by standard wastewater treatment processes.[4]

Experimental Workflow and Safety Checkpoints

Caption: Logical workflow for the safe handling of Disperse Yellow 39 from preparation to disposal.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. evansvanodine.co.uk [evansvanodine.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ehs.sfsu.edu [ehs.sfsu.edu]
• 6. coleparmer.com [coleparmer.com]
• 7. glovesbyweb.com [glovesbyweb.com]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. vumc.org [vumc.org]
• 10. documents.uow.edu.au [documents.uow.edu.au]